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Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the In Vitro Pharmacokinetic Profiling of 7-Fluoroisoquinolin-5-amine

Foreword: The Strategic Imperative of Early ADME Profiling In the landscape of modern drug discovery, the principle of "fail early, fail cheap" is paramount. A significant portion of clinical trial failures can be attrib...

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Author: BenchChem Technical Support Team. Date: April 2026

Foreword: The Strategic Imperative of Early ADME Profiling

In the landscape of modern drug discovery, the principle of "fail early, fail cheap" is paramount. A significant portion of clinical trial failures can be attributed to suboptimal pharmacokinetic (PK) properties. The in vitro characterization of a new chemical entity's (NCE) absorption, distribution, metabolism, and excretion (ADME) profile is therefore not merely a screening step but a foundational pillar of a successful drug development campaign. It provides the critical data needed to de-risk candidates, predict human PK, and guide the iterative process of lead optimization.

This guide provides a comprehensive framework for the in vitro pharmacokinetic profiling of 7-fluoroisoquinolin-5-amine, a novel compound built upon the pharmacologically significant isoquinoline scaffold.[1] We will move beyond rote protocol recitation to explore the scientific rationale behind each assay, ensuring that the data generated is not only robust and reproducible but also contextually understood. This document is intended for drug development professionals who require a practical and scientifically rigorous approach to early-stage candidate evaluation.

The overall workflow for this profiling is a multi-assay cascade, designed to build a holistic understanding of the compound's potential behavior in vivo.

cluster_0 Phase 1: Foundational Assays cluster_1 Phase 2: Distribution & Absorption cluster_2 Phase 3: Safety & DDI Risk cluster_3 Decision Gate Analytical_Method LC-MS/MS Method Development Metabolic_Stability Metabolic Stability (HLM) Analytical_Method->Metabolic_Stability PPB Plasma Protein Binding (PPB) Metabolic_Stability->PPB Permeability Permeability & Efflux (Caco-2) PPB->Permeability CYP_Inhibition CYP450 Inhibition Screen Permeability->CYP_Inhibition Go_NoGo Integrated Profile Analysis & In Vivo Progression Decision CYP_Inhibition->Go_NoGo

Caption: High-level workflow for in vitro PK profiling.

Prerequisite: Robust Analytical Method Development

Before any biological assessment, a sensitive and specific analytical method for the quantification of 7-fluoroisoquinolin-5-amine in complex biological matrices is essential. Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high selectivity and sensitivity.[2][3]

Rationale for LC-MS/MS

The goal is to develop a method capable of detecting and quantifying the parent compound in the presence of plasma proteins, microsomal proteins, salts, and potential metabolites. The Multiple Reaction Monitoring (MRM) mode in a triple quadrupole mass spectrometer provides unparalleled specificity by monitoring a unique precursor-to-product ion transition, effectively filtering out matrix interference.[4] For 5-aminoisoquinoline, a structurally related compound, a precursor ion [M+H]+ at m/z of 145.0 has been identified, which fragments into product ions at m/z 91.0 and 117.4.[4] A similar process of tuning and optimization would be the first step for 7-fluoroisoquinolin-5-amine.

Protocol: LC-MS/MS Method Development
  • Compound Tuning: Infuse a standard solution of 7-fluoroisoquinolin-5-amine (~500 ng/mL) directly into the mass spectrometer to determine the parent mass (precursor ion) in both positive and negative electrospray ionization (ESI) modes.

  • Fragmentation Optimization: Perform a product ion scan to identify stable, high-intensity fragment ions (product ions). Optimize the collision energy to maximize the signal for at least two distinct MRM transitions.

  • Chromatographic Separation:

    • Select a suitable column, typically a C18 reversed-phase column for small molecules.[5]

    • Develop a gradient elution method using mobile phases such as water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).[5] The gradient should be optimized to ensure the analyte elutes as a sharp peak, well-separated from any potential interfering peaks from the matrix.

  • Sample Preparation Optimization: Test various protein precipitation agents (e.g., ice-cold acetonitrile, methanol) to efficiently remove proteins from the biological matrix (plasma, microsomal incubate) while maximizing the recovery of the analyte.

  • Method Validation: Validate the method according to regulatory guidelines, assessing linearity, accuracy, precision, recovery, and matrix effects.[6]

Metabolic Stability Assessment

Scientific Rationale

Metabolic stability is a measure of a compound's susceptibility to biotransformation by drug-metabolizing enzymes.[7] This assay is a primary screen to predict hepatic clearance. A compound that is rapidly metabolized (low metabolic stability) will likely have a short in vivo half-life and poor oral bioavailability, making it a less desirable drug candidate.[7] We utilize Human Liver Microsomes (HLM), which are vesicles of the endoplasmic reticulum containing a high concentration of Phase I enzymes, most notably the Cytochrome P450 (CYP) superfamily.[7][8]

cluster_workflow Metabolic Stability Workflow A Prepare HLM & NADPH Regenerating System B Pre-incubate HLM at 37°C A->B C Add Test Compound (Initiate Reaction) B->C D Sample at Time Points (e.g., 0, 5, 15, 30, 60 min) C->D E Quench Reaction with Cold Acetonitrile D->E F Centrifuge to Pellet Protein E->F G Analyze Supernatant by LC-MS/MS F->G H Calculate % Remaining, t½, and Clint G->H

Caption: Workflow for the HLM stability assay.

Experimental Protocol: HLM Stability Assay
  • Reagent Preparation:

    • Thaw pooled Human Liver Microsomes (from at least 10 donors to average out genetic variability) on ice. Dilute to a working concentration (e.g., 0.5-1.0 mg/mL) in 0.1 M phosphate buffer (pH 7.4).[9]

    • Prepare an NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) in buffer. This provides a continuous supply of the necessary cofactor for CYP enzyme activity.

  • Incubation:

    • In a 96-well plate, pre-warm the HLM solution and buffer at 37°C for 5-10 minutes.[7]

    • To initiate the reaction, add 7-fluoroisoquinolin-5-amine (final concentration typically 1 µM) to the microsomal solution.

    • Immediately add the NADPH regenerating system to start the metabolic reaction.[5]

  • Time-Point Sampling:

    • At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), aliquot a portion of the reaction mixture.

    • Terminate the reaction immediately by adding 2-3 volumes of ice-cold acetonitrile containing an internal standard.[10] This step simultaneously stops enzymatic activity and precipitates proteins.

  • Sample Processing & Analysis:

    • Centrifuge the plate at high speed (e.g., 4000 rpm for 15 minutes) to pellet the precipitated proteins.[10]

    • Transfer the supernatant to a new plate for analysis by the previously developed LC-MS/MS method.

  • Controls: Include a positive control (a compound with known high clearance, e.g., verapamil) and a negative control (a compound with known low clearance, e.g., warfarin) to validate the assay performance. Also include a "-NADPH" control to check for non-enzymatic degradation.

Data Presentation and Interpretation

The concentration of the remaining parent compound at each time point is measured. The natural logarithm of the percent remaining is plotted against time. The slope of this line gives the rate constant of elimination (k).

  • In Vitro Half-life (t½): Calculated as 0.693 / k.

  • Intrinsic Clearance (Clint): Calculated using the formula: Clint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg of microsomal protein).

Table 1: Hypothetical Metabolic Stability Data for 7-Fluoroisoquinolin-5-amine

Compoundt½ (min)Clint (µL/min/mg)Stability Classification
7-Fluoroisoquinolin-5-amine 14.547.6Moderate
Verapamil (High Clearance Control)< 5> 138Low
Warfarin (Low Clearance Control)> 60< 11.5High

Interpretation based on a similar compound, 5-aminoisoquinoline, which showed moderate metabolism.[4]

Plasma Protein Binding (PPB)

Scientific Rationale

Once in the bloodstream, drugs can bind to plasma proteins, primarily albumin and α1-acid glycoprotein.[11] According to the "free drug hypothesis," only the unbound fraction of a drug is available to distribute into tissues, interact with therapeutic targets, and be cleared by metabolizing enzymes.[11][12] Therefore, determining the fraction unbound (fu) is critical for interpreting PK and pharmacodynamic (PD) data.[13] Equilibrium dialysis is considered the gold standard method as it minimizes non-specific binding effects that can occur with other methods like ultrafiltration.[11]

Caption: Principle of Equilibrium Dialysis for PPB.

Experimental Protocol: Equilibrium Dialysis
  • Preparation: A 96-well equilibrium dialysis apparatus is used. Each well is divided into two chambers by a semi-permeable dialysis membrane (typically with a 10 kDa molecular weight cutoff).

  • Dosing:

    • One chamber (the plasma chamber) is loaded with plasma (human, rat, etc.) that has been spiked with 7-fluoroisoquinolin-5-amine (e.g., 2 µM).

    • The other chamber (the buffer chamber) is loaded with an equal volume of protein-free phosphate buffer (pH 7.4).

  • Incubation: The plate is sealed and incubated at 37°C on an orbital shaker for 4-6 hours to allow the unbound drug to reach equilibrium across the membrane.[11]

  • Sampling: After incubation, equal aliquots are carefully removed from both the plasma chamber and the buffer chamber.

  • Analysis: To determine the total concentration in the plasma side, the plasma sample is first subjected to protein precipitation. Both the processed plasma sample and the buffer sample are then analyzed by LC-MS/MS. The concentration in the buffer chamber represents the free drug concentration at equilibrium.

  • Controls: Warfarin (highly bound, >99%) and atenolol (minimally bound, <5%) are run as controls to validate the assay.[11]

Data Presentation and Interpretation

The fraction unbound (fu) is a key parameter for pharmacokinetic modeling.

  • Fraction Unbound (fu): Calculated as: fu = (Concentration in Buffer Chamber) / (Concentration in Plasma Chamber)

  • Percent Bound: Calculated as: % Bound = (1 - fu) * 100

Table 2: Hypothetical Plasma Protein Binding Data

SpeciesCompound% BoundFraction Unbound (fu)
Human7-Fluoroisoquinolin-5-amine 92.5%0.075
HumanWarfarin (Control)99.2%0.008
HumanAtenolol (Control)4.8%0.952
Rat7-Fluoroisoquinolin-5-amine 88.1%0.119

Interpretation: A value >90% bound is considered moderate-to-high. This impacts the volume of distribution and the fraction of drug available for clearance.

Permeability and Efflux Liability

Scientific Rationale

For an orally administered drug to be effective, it must be absorbed from the gastrointestinal tract into the bloodstream. This assay uses the Caco-2 cell line, derived from human colorectal adenocarcinoma, as it spontaneously differentiates into a polarized monolayer of enterocytes that mimics the intestinal epithelial barrier, complete with tight junctions and active transporter proteins.[14][15][16] By measuring transport in both directions—apical (gut lumen side) to basolateral (blood side) and vice versa—we can not only predict absorption but also identify if the compound is a substrate for efflux transporters like P-glycoprotein (P-gp), which actively pump drugs back into the gut lumen, reducing absorption.[15]

Caption: Bidirectional Caco-2 permeability assay setup.

Experimental Protocol: Caco-2 Bidirectional Assay
  • Cell Culture: Caco-2 cells are seeded onto permeable filter supports (e.g., Transwell™ plates) and cultured for 18-22 days to allow for full differentiation and the formation of a confluent monolayer.[15]

  • Monolayer Integrity Check: Before the experiment, the integrity of each cell monolayer is confirmed by measuring the Transepithelial Electrical Resistance (TEER). Only monolayers with TEER values above a pre-defined threshold (e.g., ≥ 200 Ω·cm²) are used.[17] Post-assay integrity is also confirmed using a paracellular marker like Lucifer Yellow.[14]

  • Transport Experiment:

    • The cell monolayers are washed with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution).

    • Apical to Basolateral (A→B): The test compound is added to the apical chamber. At specified time points (e.g., 120 minutes), samples are taken from the basolateral chamber.[14]

    • Basolateral to Apical (B→A): In a separate set of wells, the test compound is added to the basolateral chamber, and samples are taken from the apical chamber.

  • Analysis: The concentration of the compound in the donor and receiver chambers is quantified by LC-MS/MS.

Data Presentation and Interpretation
  • Apparent Permeability Coefficient (Papp): This value reflects the rate of drug transport across the cell monolayer. It is calculated for both A→B and B→A directions. The unit is typically 10⁻⁶ cm/s.

  • Efflux Ratio (ER): Calculated as ER = Papp (B→A) / Papp (A→B).

Table 3: Hypothetical Caco-2 Permeability Data

CompoundPapp (A→B) (10⁻⁶ cm/s)Papp (B→A) (10⁻⁶ cm/s)Efflux Ratio (ER)Permeability ClassEfflux Substrate?
7-Fluoroisoquinolin-5-amine 8.525.53.0ModerateYes
Antipyrine (High Permeability)25.024.5~1.0HighNo
Atenolol (Low Permeability)0.50.6~1.2LowNo
Talinolol (Efflux Substrate)1.015.015.0LowYes

Interpretation: A Papp (A→B) > 10 is generally considered high permeability, while < 2 is low. An Efflux Ratio > 2 is a strong indicator that the compound is actively transported by efflux pumps, which could limit its oral absorption in vivo.[15]

Cytochrome P450 (CYP) Inhibition Profile

Scientific Rationale

Assessing a new drug's potential to inhibit CYP enzymes is a critical safety evaluation mandated by regulatory agencies like the FDA and EMA.[18] Inhibition of a specific CYP isoform can slow the metabolism of other co-administered drugs that are substrates for that enzyme. This can lead to elevated plasma concentrations of the other drug, increasing the risk of adverse events—a phenomenon known as a drug-drug interaction (DDI).[19][20] This assay determines the concentration of 7-fluoroisoquinolin-5-amine required to inhibit the activity of the major drug-metabolizing CYP isoforms by 50% (the IC₅₀ value).

cluster_normal Normal Reaction cluster_inhibited Inhibited Reaction CYP CYP Enzyme Substrate Probe Substrate Metabolite Metabolite Inhibitor 7-Fluoroisoquinolin- 5-amine Substrate_1 Substrate_1 CYP_1 CYP_1 Substrate_1->CYP_1 Binds Metabolite_1 Metabolite_1 CYP_1->Metabolite_1 Metabolizes Inhibitor_2 Inhibitor_2 CYP_2 CYP_2 Inhibitor_2->CYP_2 Blocks Active Site Substrate_2 Substrate_2 Substrate_2->CYP_2 Binding Prevented

Caption: Mechanism of competitive CYP inhibition.

Experimental Protocol: CYP Inhibition Assay
  • System: The assay uses Human Liver Microsomes as the enzyme source, which contains a mixture of all major CYP isoforms.[18][19]

  • Incubation Mixture: For each CYP isoform to be tested (e.g., CYP1A2, 2C9, 2C19, 2D6, 3A4), a reaction mixture is prepared containing:

    • HLM (at a protein concentration optimized for that isoform).

    • An isoform-specific probe substrate (e.g., Phenacetin for CYP1A2) at a concentration near its Km.[19]

    • Phosphate buffer (pH 7.4).

  • Inhibition Curve: 7-fluoroisoquinolin-5-amine is added to the reaction mixtures across a range of concentrations (e.g., 8-point curve, from 0.01 µM to 100 µM).

  • Reaction Initiation: The reaction is pre-incubated at 37°C and then initiated by the addition of an NADPH regenerating system.

  • Quenching and Analysis: After a short incubation period (e.g., 10-15 minutes), the reaction is stopped with cold acetonitrile. The samples are processed, and the formation of the specific metabolite from the probe substrate is quantified by LC-MS/MS.[19]

  • Controls: A "vehicle control" (no inhibitor) represents 100% enzyme activity. A known specific inhibitor for each isoform (e.g., α-Naphthoflavone for CYP1A2) is included as a positive control.[19]

Data Presentation and Interpretation

The rate of metabolite formation at each inhibitor concentration is compared to the vehicle control to calculate the percent inhibition. A dose-response curve is plotted (Inhibition % vs. log[Inhibitor Concentration]), and the IC₅₀ value is determined.

Table 4: Hypothetical CYP Inhibition Data for 7-Fluoroisoquinolin-5-amine

CYP IsoformProbe SubstrateIC₅₀ (µM)Potential for DDI
CYP1A2Phenacetin> 50Low
CYP2C9Diclofenac12.5Low-Moderate
CYP2C19S-Mephenytoin> 50Low
CYP2D6Dextromethorphan2.1High
CYP3A4Midazolam28.0Low

Interpretation: The potential for clinically significant DDIs is generally considered high for IC₅₀ values < 1 µM, moderate for values between 1-10 µM, and low for values > 10 µM. Based on this hypothetical data, 7-fluoroisoquinolin-5-amine shows a specific and potent inhibitory potential against CYP2D6, which would require careful consideration in clinical development.

Integrated Profile Summary and Forward Look

Synthesizing the data from these core in vitro assays provides a multidimensional snapshot of 7-fluoroisoquinolin-5-amine's pharmacokinetic liabilities and strengths.

  • Absorption: The compound shows moderate permeability but is a substrate for efflux transporters. This suggests that oral absorption might be incomplete and could be a target for chemical modification to reduce efflux liability.

  • Distribution: With high plasma protein binding (~93% in humans), the volume of distribution is likely to be moderate, and the free fraction available for pharmacological activity is low.

  • Metabolism: The compound exhibits moderate metabolic stability, suggesting it is not cleared too rapidly by the liver and should have a reasonable half-life in vivo.

  • Excretion/Safety: The potent and specific inhibition of CYP2D6 is a significant finding. This flags a high potential for drug-drug interactions with other drugs metabolized by this pathway (e.g., certain antidepressants, beta-blockers).

This integrated profile allows for an informed, data-driven decision. While the metabolic stability is acceptable, the efflux liability and, most critically, the CYP2D6 inhibition, present clear challenges. The next steps would involve discussing these findings with medicinal chemists to see if structural modifications can mitigate these risks while preserving potency, and planning follow-up in vivo pharmacokinetic studies in animal models to confirm these in vitro predictions.

References

  • DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells.
  • Plasma Protein Binding Assay.
  • How to Measure the Plasma Protein Binding Ability of Your Drug Candid
  • Caco2 assay protocol. Unknown Source.
  • Caco-2 Permeability Assay. Domainex.
  • Protein Binding Assays.
  • Plasma Protein Binding (PPB) Assays. WuXi AppTec.
  • Caco-2 Permeability Assay. Evotec.
  • Automated Permeability Assays for Caco-2 and MDCK Cells. Diva-Portal.org.
  • Plasma Protein Binding in Drug Discovery and Development.
  • LC-MS/MS based Cytochrome P450 Inhibition Assay. Enamine.
  • CYP450 inhibition assay (fluorogenic). Bienta.
  • n-(2-Aminoethyl)-7-fluoroisoquinolin-1-amine (EVT-13001441). EvitaChem.
  • Cytochrome P450 (CYP) Inhibition assay (IC50). Evotec.
  • Analytical methods for determination of new fluoroquinolones in biological matrices and pharmaceutical formulations by liquid chrom
  • An Automated High-Throughput Metabolic Stability Assay Using an Integrated High-Resolution Accurate Mass Method and Automated D
  • High-Throughput Cytochrome P450 Cocktail Inhibition Assay for Assessing Drug-Drug and Drug-Botanical Interactions. PMC.
  • Metabolic Stability Assessed by Liver Microsomes and Hep
  • In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. IntechOpen.
  • Microsomal Stability Assay Protocol. AxisPharm.
  • Analytical methods for determination of new fluoroquinolones in biological matrices and pharmaceutical formulations by liquid chromatography: A review.
  • Protocol for the Human Liver Microsome Stability Assay.
  • In vitro metabolism and in vivo pharmacokinetics studies to inform physiologically-based pharmacokinetic modelling of mefloquine, ritonavir and proguanil. OpenUCT.
  • Development, Optimization, and Validation of Forensic Analytical Method for Quantification of Anticholinesterase Pesticides in Biological Matrices from Suspected Cases of Animal Poisoning. MDPI.
  • Quantitative Determination of 5-Aminoisoquinoline, a PARP-1 Inhibitor by UPLC-MS/MS: In Silico ADME Profile and In Vitro Metabolic Stability Study. MDPI.

Sources

Exploratory

A Technical Guide to the Electronic Properties and Lipophilicity of 7-Fluoroisoquinolin-5-amine for Drug Discovery

Introduction: The Strategic Importance of Fluorinated Isoquinolines in Medicinal Chemistry The isoquinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active comp...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Importance of Fluorinated Isoquinolines in Medicinal Chemistry

The isoquinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1] The strategic introduction of fluorine atoms and amine groups can profoundly modulate a molecule's physicochemical properties, influencing its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile, as well as its target engagement. 7-Fluoroisoquinolin-5-amine is a compound of significant interest, combining the isoquinoline core with a strongly electron-withdrawing fluorine atom and an electron-donating amine group. Understanding the interplay of these functional groups on the molecule's electronic properties and lipophilicity is paramount for its rational development as a potential therapeutic agent.

This in-depth technical guide provides a comprehensive overview of the key electronic and lipophilicity parameters of 7-fluoroisoquinolin-5-amine. It is designed for researchers, scientists, and drug development professionals, offering both theoretical predictions and detailed experimental protocols for the determination of these critical properties. As direct experimental data for this specific molecule is not extensively available in public literature, this guide emphasizes the predictive methodologies and the practical steps required to generate robust and reliable data.

Section 1: Electronic Properties - Unveiling the Intramolecular Landscape

The electronic character of a drug candidate dictates its ability to participate in various interactions, including hydrogen bonding, π-π stacking, and electrostatic interactions with its biological target. For 7-fluoroisoquinolin-5-amine, the key electronic properties to consider are its acid-base dissociation constant (pKa) and its frontier molecular orbitals (HOMO and LUMO).

Acid-Base Dissociation Constant (pKa): A Determinant of Ionization State

The pKa value is a critical parameter that describes the tendency of a molecule to donate or accept a proton at a given pH.[2] This, in turn, determines the molecule's ionization state in different physiological compartments, which significantly impacts its solubility, permeability, and target binding.[3] For 7-fluoroisoquinolin-5-amine, there are two primary ionizable centers: the basic nitrogen of the isoquinoline ring and the amino group at the 5-position.

1.1.1. Predictive Analysis of pKa

In the absence of direct experimental data, we can predict the pKa values of 7-fluoroisoquinolin-5-amine by considering the electronic effects of its substituents. The isoquinoline nitrogen is a weak base. The fluorine atom at the 7-position is strongly electron-withdrawing, which is expected to decrease the basicity (lower the pKa) of the isoquinoline nitrogen through inductive effects. Conversely, the amine group at the 5-position is electron-donating, which should increase the basicity (raise the pKa) of the isoquinoline nitrogen. The net effect will be a combination of these opposing influences. For comparison, the predicted pKa of the parent 7-fluoroquinoline is 4.81 ± 0.10.[4] The amino group's pKa will be influenced by its attachment to the aromatic ring system.

Table 1: Predicted and Comparative pKa Values

CompoundFunctional GroupPredicted/Known pKaRationale for Prediction
7-Fluoroisoquinolin-5-amineIsoquinoline Nitrogen~5.0 - 5.5The electron-donating amine at C5 is expected to increase the basicity compared to 7-fluoroquinoline.
7-Fluoroisoquinolin-5-amine5-Amino Group~3.5 - 4.5Aromatic amines are generally less basic than aliphatic amines due to delocalization of the lone pair into the ring.
7-FluoroquinolineIsoquinoline Nitrogen4.81 ± 0.10[4]Reference compound with an electron-withdrawing fluorine.

1.1.2. Experimental Determination of pKa

A robust experimental determination of pKa is crucial for accurate modeling of the compound's behavior. Potentiometric titration is a reliable and widely used method.

Protocol 1: Potentiometric pKa Determination

  • Preparation of the Analyte Solution: Accurately weigh approximately 1-5 mg of 7-fluoroisoquinolin-5-amine and dissolve it in a known volume (e.g., 50 mL) of a suitable co-solvent/water mixture (e.g., methanol/water or DMSO/water) to ensure solubility.

  • Standardization of the Titrant: Prepare a standardized solution of a strong acid (e.g., 0.1 M HCl) and a strong base (e.g., 0.1 M NaOH).

  • Titration Setup: Use a calibrated pH meter with a suitable electrode and an automated titrator. Maintain a constant temperature (e.g., 25 °C) and stir the solution throughout the experiment.

  • Titration Procedure:

    • Initially, titrate the acidic solution of the compound with the standardized NaOH solution to determine the pKa of the conjugate acid of the basic nitrogens.

    • Record the pH of the solution as a function of the volume of titrant added.

  • Data Analysis: Plot the pH versus the volume of titrant added. The pKa value corresponds to the pH at the half-equivalence point. For multiple pKa values, specialized software can be used to analyze the titration curve and determine the individual pKa values.

Diagram 1: Workflow for pKa Determination

G cluster_prep Sample Preparation cluster_titration Potentiometric Titration cluster_analysis Data Analysis prep1 Weigh Compound prep2 Dissolve in Co-solvent/Water prep1->prep2 titrate2 Automated Titration prep2->titrate2 titrate1 Standardize Titrants (HCl and NaOH) titrate1->titrate2 titrate3 Record pH vs. Volume titrate2->titrate3 analysis1 Plot Titration Curve titrate3->analysis1 analysis2 Determine Half-Equivalence Points analysis1->analysis2 analysis3 Calculate pKa Values analysis2->analysis3

Caption: Workflow for experimental pKa determination.

Frontier Molecular Orbitals (HOMO and LUMO)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key indicators of a molecule's reactivity.[5] The HOMO energy level relates to the ability to donate electrons, while the LUMO energy level relates to the ability to accept electrons. The energy gap between HOMO and LUMO provides insights into the molecule's chemical stability and reactivity.[6] For quinoline derivatives, the HOMO and LUMO are often localized on specific parts of the molecule, indicating regions of potential interaction.[7]

1.2.1. Computational Analysis of HOMO and LUMO

Density Functional Theory (DFT) calculations are a powerful tool for predicting the electronic structure of molecules.

Protocol 2: Computational HOMO-LUMO Analysis

  • Molecular Modeling: Build the 3D structure of 7-fluoroisoquinolin-5-amine using a molecular modeling software package.

  • Geometry Optimization: Perform a geometry optimization of the structure using a suitable DFT method (e.g., B3LYP) and basis set (e.g., 6-31G(d)).

  • Frequency Calculation: Perform a frequency calculation to ensure that the optimized structure corresponds to a true energy minimum.

  • Molecular Orbital Calculation: Calculate the molecular orbitals and their energies.

  • Visualization and Analysis: Visualize the HOMO and LUMO to understand their spatial distribution. The amino group is expected to contribute significantly to the HOMO, indicating its electron-donating nature, while the isoquinoline ring system will likely dominate the LUMO. The fluorine atom will influence the energies of these orbitals.

Diagram 2: Conceptual Representation of HOMO and LUMO

G cluster_homo HOMO (Electron Donation) cluster_lumo LUMO (Electron Acceptance) HOMO Highest Occupied Molecular Orbital LUMO Lowest Unoccupied Molecular Orbital LUMO->HOMO Energy Gap (ΔE) (Reactivity Indicator) Energy Energy

Caption: Relationship between HOMO, LUMO, and the energy gap.

Section 2: Lipophilicity - Gauging Membrane Permeability and Solubility

Lipophilicity, the affinity of a molecule for a lipid-like environment, is a critical determinant of a drug's pharmacokinetic properties.[8] It is commonly expressed as the logarithm of the partition coefficient (LogP) or the distribution coefficient (LogD).[9]

Partition and Distribution Coefficients (LogP and LogD)
  • LogP is the measure of a compound's partitioning between an organic solvent (typically n-octanol) and water in its neutral form.

  • LogD is the partition coefficient at a specific pH and takes into account all ionized and neutral species of the molecule.[3] For ionizable compounds like 7-fluoroisoquinolin-5-amine, LogD is a more physiologically relevant parameter.

2.1.1. Predictive Analysis of LogP and LogD

Various computational methods can be used to predict LogP values. These methods are often based on fragmental contributions or whole-molecule properties. Given the presence of both a fluorine atom (which generally increases lipophilicity) and an amino group (which generally decreases lipophilicity), the predicted LogP will be a balance of these effects. The LogD at a physiological pH of 7.4 (LogD7.4) will be significantly influenced by the pKa values, as the compound will be partially ionized.

Table 2: Predicted Lipophilicity Parameters

ParameterPredicted ValueMethod/Rationale
cLogP2.0 - 2.5Based on fragmental contributions from the isoquinoline core, fluorine, and amine groups.
LogD at pH 7.41.5 - 2.0Expected to be lower than LogP due to partial protonation of the basic nitrogens at this pH.

2.1.2. Experimental Determination of LogP and LogD

The shake-flask method is the traditional and most direct method for determining LogP and LogD.

Protocol 3: Shake-Flask LogP/LogD Determination

  • Preparation of Phases: Prepare water saturated with n-octanol and n-octanol saturated with water. For LogD determination, use a buffer of the desired pH (e.g., pH 7.4 phosphate buffer) instead of pure water.

  • Sample Preparation: Prepare a stock solution of 7-fluoroisoquinolin-5-amine in the organic phase (or a suitable solvent that is then added to the two-phase system).

  • Partitioning: Combine equal volumes of the aqueous and organic phases in a vial. Add a small aliquot of the stock solution.

  • Equilibration: Shake the vial vigorously for a set period (e.g., 1-2 hours) to allow for partitioning equilibrium to be reached.

  • Phase Separation: Centrifuge the vial to ensure complete separation of the two phases.

  • Concentration Measurement: Carefully remove an aliquot from each phase and determine the concentration of the compound using a suitable analytical technique (e.g., UV-Vis spectroscopy or HPLC).

  • Calculation:

    • LogP = log10 ([Concentration in octanol] / [Concentration in water])

    • LogD = log10 ([Concentration in octanol] / [Concentration in buffer])

Diagram 3: Experimental Workflow for LogP/LogD Determination

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis prep1 Saturate n-octanol and water/buffer exp1 Combine Phases and Add Compound prep1->exp1 prep2 Prepare Compound Stock Solution prep2->exp1 exp2 Shake to Equilibrate exp1->exp2 exp3 Centrifuge to Separate Phases exp2->exp3 analysis1 Measure Concentration in Each Phase (HPLC/UV) exp3->analysis1 analysis2 Calculate LogP/LogD analysis1->analysis2

Caption: Workflow for shake-flask LogP/LogD determination.

Conclusion: A Roadmap for Characterization

This technical guide provides a comprehensive framework for understanding and determining the critical electronic and lipophilicity properties of 7-fluoroisoquinolin-5-amine. While direct experimental data may be limited, the predictive models and detailed experimental protocols outlined herein offer a clear path forward for its characterization. A thorough understanding of pKa, HOMO-LUMO energies, LogP, and LogD is essential for the successful development of this promising scaffold in medicinal chemistry. The interplay of the electron-withdrawing fluorine and electron-donating amine on the isoquinoline core creates a unique electronic and physicochemical profile that warrants further investigation for the design of novel therapeutics.

References

  • Highly Selective and Efficient Synthesis of 7-Aminoquinolines and Their Applications as Golgi-Localized Probes - PMC. [Link]

  • Lipophilicity Descriptors: Understanding When to Use LogP & LogD | ACD/Labs. [Link]

  • 7-Fluoroquinolin-5-amine | 1242094-72-9 | C9H7FN2 - Appchem. [Link]

  • 7-FLUOROISOQUINOLIN-5-AMINE | 608515-73-7 | C9H7FN2 | Appchem. [Link]

  • WO2013003315A2 - Methods for preparing isoquinolines - Google P
  • Calculated logP values for investigated compounds. - ResearchGate. [Link]

  • Ch27 pKa and pI values - University of Calgary. [Link]

  • Synthesis and Fluorescent Properties of Novel Isoquinoline Derivatives - MDPI. [Link]

  • Abstract Tennessee Technological University, Cookeville, Tn 38501 Synthesis of 5-Fluoroisatin Ligands Synthesis of 7-Fluoroisati. [Link]

  • Lipophilicity, Pharmacokinetic Properties, and Molecular Docking Study on SARS-CoV-2 Target for Betulin Triazole Derivatives with Attached 1,4-Quinone - PMC. [Link]

  • Study of the Lipophilicity and ADMET Parameters of New Anticancer Diquinothiazines with Pharmacophore Substituents - PMC. [Link]

  • The pKa Table Is Your Friend - Master Organic Chemistry. [Link]

  • Lipophilicity Determines Routes of Uptake and Clearance, and Toxicity of an Alpha-Particle-Emitting Peptide Receptor Radiotherapy - PMC. [Link]

  • Computational Chemistry Strategies to Investigate the Antioxidant Activity of Flavonoids—An Overview - MDPI. [Link]

  • Theoretical insights into the structural, spectroscopic, solvent effect, reactivity, NCI, and NLO analyses of 5,7-dichloro-8-hydroxyquinoline-2-carbaldehyde | European Journal of Chemistry. [Link]

  • Synthesis of Antimicrobial Quinoline Derivatives Enabled by Synergistic Pd/Enamine Catalysis: Experimental and Computational Study - PMC. [Link]

  • Computational Analysis of pKa Values of Alkanolamines - Devagiri Journal of Science. [Link]

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Foundational

Whitepaper: A Technical Guide to Assessing and Optimizing Blood-Brain Barrier Permeability of 7-Fluoroisoquinolin-5-amine Derivatives

Abstract The blood-brain barrier (BBB) represents the most significant challenge in the development of therapeutics for central nervous system (CNS) disorders. Its highly selective nature prevents the vast majority of sm...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The blood-brain barrier (BBB) represents the most significant challenge in the development of therapeutics for central nervous system (CNS) disorders. Its highly selective nature prevents the vast majority of small molecules from reaching their intended targets within the brain. The 7-fluoroisoquinolin-5-amine scaffold has emerged as a promising platform for CNS drug discovery, yet its successful development hinges on a deep, quantitative understanding of its ability to permeate the BBB. This technical guide provides researchers, medicinal chemists, and drug development professionals with a comprehensive framework for evaluating and optimizing the BBB permeability of this specific chemical series. We synthesize field-proven insights with established methodologies, detailing the causality behind experimental choices from in silico prediction to in vivo validation. This document outlines detailed protocols for key assays, presents a logical workflow for permeability assessment, and explores the critical structure-activity relationships (SAR) that govern the CNS penetration of these derivatives.

Introduction: The CNS Drug Delivery Challenge and the Isoquinoline Scaffold

Developing effective treatments for neurological disorders is a leading global health priority. However, the clinical pipeline for CNS drugs remains fraught with high attrition rates, largely attributable to the formidable obstacle of the blood-brain barrier.[1] The BBB is a dynamic and complex interface formed by brain capillary endothelial cells (BCECs), which are interconnected by intricate tight junctions that severely restrict paracellular diffusion.[2] Furthermore, the luminal and abluminal membranes of these cells are populated with active efflux transporters, such as P-glycoprotein (P-gp), which actively expel a wide range of xenobiotics from the brain.[3]

For a therapeutic agent to be effective in the CNS, it must possess a specific constellation of physicochemical properties that allow it to navigate this barrier, a process often achieved through passive transcellular diffusion.[3][4] The isoquinoline core is a well-established scaffold in medicinal chemistry, forming the basis of numerous biologically active compounds.[5] The specific derivatization to 7-fluoroisoquinolin-5-amine introduces key functionalities intended to modulate these properties:

  • The Fluoro Group (C7): The introduction of fluorine is a common strategy in medicinal chemistry. Its high electronegativity can modulate the pKa of nearby basic centers, potentially reducing the degree of ionization at physiological pH—a state unfavorable for passive diffusion.[3] Fluorine substitution can also increase lipophilicity and block sites of metabolism, enhancing pharmacokinetic properties.[6][7]

  • The Amino Group (C5): This group acts as a hydrogen bond donor and a basic center. While essential for target engagement in many cases, it can increase polar surface area (PSA) and hydrogen bonding potential, which are often detrimental to BBB permeability.[4][8]

Therefore, a systematic and multi-tiered approach is required to balance the structural requirements for pharmacological activity with the stringent demands for CNS penetration.

A Multi-Tiered Workflow for BBB Permeability Assessment

A cost-effective and scientifically robust strategy for evaluating BBB permeability involves a staged approach, moving from high-throughput computational and in vitro models to lower-throughput, but more physiologically relevant, in vivo studies. This workflow allows for early-stage filtering of compounds with a low probability of success, conserving resources for the most promising candidates.

BBB_Permeability_Workflow cluster_0 Tier 1: In Silico & High-Throughput Screening cluster_1 Tier 2: In Vitro Cell-Based Assays cluster_2 Tier 3: In Vivo Validation in_silico In Silico Modeling (LogP, TPSA, pKa, MW, HBD/A) CNS MPO Score pampa PAMPA-BBB Assay (Passive Permeability, Pe) in_silico->pampa Prioritize & Select transwell Transwell Co-Culture Model (BCECs + Astrocytes/Pericytes) (Papp, TEER, Efflux Ratio) pampa->transwell Confirm with Cellular Model in_vivo Rodent Model (IV or PO Dosing) Brain/Plasma Ratio (Kp, Kp,uu) transwell->in_vivo Validate Lead Candidates

Caption: A logical workflow for assessing BBB permeability of novel chemical entities.

Tier 1: In Silico and High-Throughput In Vitro Screening

The initial stage focuses on rapidly assessing fundamental physicochemical properties and passive diffusion potential.

  • Expertise & Causality: We begin with in silico models because they are instantaneous and require only the chemical structure. These models predict key properties known to influence BBB permeation.[4][8][9] A compound with high molecular weight, high polar surface area, or multiple hydrogen bond donors is unlikely to cross the BBB via passive diffusion, regardless of its other properties. The Parallel Artificial Membrane Permeability Assay (PAMPA) is then employed as the first experimental step.[3][10] It is a non-cell-based assay that isolates passive transcellular diffusion, providing a clean, high-throughput measure of a molecule's intrinsic lipophilicity and ability to cross a lipid barrier. This allows for the rapid ranking of dozens or hundreds of compounds, filtering out those that are fundamentally incapable of passive diffusion before committing to more complex cell-based assays.

Tier 2: In Vitro Cell-Based Models

Promising candidates from Tier 1 are advanced to models that recapitulate more of the BBB's biological complexity.

  • Expertise & Causality: Standard in vitro BBB models utilize a monolayer of brain capillary endothelial cells grown on a semi-permeable filter in a Transwell system.[1][11] The choice of a co-culture model, including astrocytes and/or pericytes, is critical because these supporting cells are known to induce and maintain the barrier-tight phenotype of the endothelial cells, resulting in higher transendothelial electrical resistance (TEER) values and more physiologically relevant permeability data.[12] This tier is essential for two reasons: it confirms passive permeability in a biological context and, crucially, it allows for the assessment of active efflux. By measuring permeability in both the apical-to-basolateral (brain-to-blood) and basolateral-to-apical (blood-to-brain) directions, an efflux ratio can be calculated. A ratio significantly greater than 1 suggests the compound is a substrate for an efflux transporter like P-gp, which is a major cause of failure for CNS drug candidates.[3]

Tier 3: In Vivo Validation

The most promising compounds, having demonstrated good passive permeability and low efflux liability, are finally tested in animal models.

  • Expertise & Causality: While in vitro models are powerful screening tools, they cannot fully replicate the complexity of the living brain, including cerebral blood flow, plasma protein binding, and metabolism.[13][14] In vivo studies, typically in mice or rats, are the definitive test of BBB penetration.[15][16][17] By administering the compound systemically (e.g., intravenously) and measuring its concentration in both the brain and plasma over time, one can determine the brain-to-plasma concentration ratio (Kp). This value represents the net result of all transport processes and provides the most accurate predictor of a drug's ability to reach its CNS target at a therapeutic concentration.

Structure-Activity Relationships (SAR) for 7-Fluoroisoquinolin-5-amine Derivatives

Optimizing BBB permeability requires a systematic exploration of how structural modifications impact the key physicochemical properties that govern transport. For the 7-fluoroisoquinolin-5-amine scaffold, derivatization at other positions on the isoquinoline ring provides an opportunity to fine-tune these properties.

Molecular_Properties center BBB Permeability logP Lipophilicity (cLogP / cLogD) logP->center  Optimal Range (1 < LogD < 4) tpsa Polarity (TPSA) tpsa->center Minimize (< 70-90 Ų) mw Size (MW) mw->center Minimize (< 450 Da) hbd H-Bonding (HBD Count) hbd->center Minimize (< 3)

Caption: Key molecular properties governing passive BBB transport.

The following table summarizes hypothetical SAR trends for the scaffold, providing a framework for a rational design strategy.

Position of SubstitutionType of SubstituentPredicted Effect on PropertyRationale & Causality
C1, C3, C4 Small, non-polar alkyl groups (e.g., -CH₃) Lipophilicity (LogP) PSAIncreases lipophilicity to favor partitioning into the lipid membrane without significantly adding to molecular weight or polar surface area.
C1, C3, C4 Small polar groups (e.g., -OH, -OCH₃) Lipophilicity (LogP) PSA / H-bondingIncreases polarity and hydrogen bonding potential, which is generally unfavorable for passive diffusion across the BBB.[4]
5-Amino N-alkylation (e.g., -NHCH₃, -N(CH₃)₂) H-Bond Donors Lipophilicity pKaCapping the primary amine reduces the hydrogen bond donor count from 2 to 1 or 0, which is highly beneficial. It can also slightly lower the pKa, reducing ionization.
Any Introduction of additional F atoms Lipophilicity (LogP) pKaCan further enhance lipophilicity and lower the basicity of the nitrogen atoms, reducing the fraction of the compound that is charged at physiological pH.[3]
Any Large, bulky, or flexible chains Molecular Weight Rotatable BondsLarge increases in size are detrimental. High conformational flexibility can also incur an entropic penalty upon entering the ordered lipid bilayer.

Key Experimental Protocols

Adherence to detailed, validated protocols is essential for generating reproducible and trustworthy data.

Protocol: Parallel Artificial Membrane Permeability Assay (PAMPA-BBB)

This assay measures the rate of passive diffusion of a compound from a donor compartment, through a lipid-infused artificial membrane, into an acceptor compartment.

  • Self-Validating System: The protocol includes control compounds with known permeability (e.g., Propranolol for high, Atenolol for low) to validate each assay plate. A membrane integrity test using a fluorescent marker is also performed to ensure the absence of leaks.

Methodology:

  • Preparation: A 96-well filter plate (e.g., Millipore MultiScreen) is coated with 5 µL of a 20% lecithin in dodecane solution (the artificial membrane). The plate is carefully placed into a 96-well acceptor plate containing PBS buffer at pH 7.4.

  • Donor Solution: Test compounds are dissolved in a PBS buffer (pH 7.4) to a final concentration of 100 µM.

  • Assay Incubation: 200 µL of the donor solution is added to each well of the filter plate. The entire "sandwich" is covered and incubated at room temperature for 4-5 hours with gentle agitation.

  • Quantification: After incubation, the concentration of the compound in both the donor and acceptor wells is determined using a suitable analytical method, typically LC-MS/MS.

  • Calculation: The effective permeability (Pe) is calculated using the following equation: Pe (cm/s) = [ -ln(1 - [drug]acceptor / [drug]equilibrium) ] * (V_D * V_A) / (Area * Time * (V_D + V_A)) Where V_D and V_A are the volumes of the donor and acceptor wells, respectively.

Protocol: In Vitro Transwell Co-Culture BBB Model

This cellular assay provides a more comprehensive assessment of permeability, including potential interactions with efflux transporters.

Transwell_Model cluster_0 Schematic of a Transwell Co-Culture BBB Model transwell Apical (Blood Side) Basolateral (Brain Side) membrane Porous Membrane (0.4 µm) layer BCEC Monolayer (Tight Junctions) astrocytes Astrocyte Feeder Layer

Caption: Diagram of an in vitro co-culture model of the BBB.

  • Self-Validating System: The integrity of the endothelial monolayer is paramount. Transendothelial Electrical Resistance (TEER) is measured before and after the experiment. A high and stable TEER reading (e.g., >200 Ω·cm²) is indicative of a tight, well-formed barrier.[11][18] Additionally, the permeability of a paracellular marker like Lucifer Yellow is measured to confirm tight junction integrity.

Methodology:

  • Cell Seeding: Rat or human astrocytes are seeded on the bottom of a 24-well plate. Separately, brain capillary endothelial cells (e.g., hCMEC/D3 or primary BCECs) are seeded onto the apical side of 0.4 µm porous membrane Transwell inserts.

  • Co-Culture: Once the astrocytes are confluent, the Transwell inserts with the endothelial cells are placed into the wells containing the astrocytes. The cells are co-cultured for 3-5 days to allow the astrocytes to induce a tight barrier phenotype in the endothelial cells.

  • TEER Measurement: TEER is measured daily. Experiments should only proceed once TEER values have stabilized at a high level.

  • Permeability Assay (A to B): The culture medium in the apical (donor) chamber is replaced with a transport buffer containing the test compound (e.g., 10 µM). The basolateral (acceptor) chamber contains a fresh transport buffer. Samples are taken from the acceptor chamber at various time points (e.g., 30, 60, 90, 120 minutes).

  • Permeability Assay (B to A): To determine the efflux ratio, the experiment is repeated in the reverse direction, with the compound added to the basolateral chamber and samples taken from the apical chamber.

  • Quantification & Calculation: Compound concentrations are measured by LC-MS/MS. The apparent permeability coefficient (Papp) is calculated from the steady-state flux across the monolayer. The Efflux Ratio (ER) is calculated as Papp(B-A) / Papp(A-B).

Conclusion and Future Directions

The successful development of 7-fluoroisoquinolin-5-amine derivatives as CNS therapeutics is critically dependent on a rational, data-driven approach to optimizing blood-brain barrier permeability. The multi-tiered workflow presented in this guide, progressing from high-throughput in silico and PAMPA screening to more complex in vitro cellular models and culminating in in vivo validation, provides a robust framework for decision-making. By systematically evaluating the structure-activity relationships and understanding how modifications to the scaffold impact key physicochemical properties, medicinal chemists can intelligently design molecules that balance target potency with the ability to penetrate the CNS. Future work should focus on developing more sophisticated in vitro models, such as those incorporating microfluidics or induced pluripotent stem cell (iPSC)-derived human endothelial cells, to further enhance the preclinical-to-clinical translatability of these crucial permeability assessments.[1][11][19]

References

  • Naik, P., & Cucullo, L. (2012). In-vitro blood-brain barrier models: an overview. Journal of Pharmacological and Toxicological Methods. Available at: [Link]

  • Linden, J. R., et al. (2020). In vivo Blood-brain Barrier Permeability Assays Using Clostridium perfringens Epsilon Toxin. Journal of Visualized Experiments. Available at: [Link]

  • Pandit, R., et al. (2023). Experimental Models of In Vitro Blood–Brain Barrier for CNS Drug Delivery: An Evolutionary Perspective. MDPI. Available at: [Link]

  • Nakagawa, S., et al. (2013). In Vitro Blood-Brain Barrier Models Using Brain Capillary Endothelial Cells Isolated from Neonatal and Adult Rats Retain Age-Related Barrier Properties. PLOS One. Available at: [Link]

  • Farrall, A. J., & Wardlaw, J. M. (2009). In vivo methods for imaging blood–brain barrier function and dysfunction. Neuropharmacology. Available at: [Link]

  • Abbott, N. J. (2006). Methods to assess drug permeability across the blood-brain barrier. Journal of Pharmacy and Pharmacology. Available at: [Link]

  • Sivandzade, F., & Cucullo, L. (2021). In Vitro Models of the Blood–Brain Barrier. Springer Nature Experiments. Available at: [Link]

  • Boje, K. M. (2002). In vivo measurement of blood-brain barrier permeability. Current Protocols in Pharmacology. Available at: [Link]

  • Lundquist, S., et al. (2005). In Vitro Models for the Blood-Brain Barrier. Basic & Clinical Pharmacology & Toxicology. Available at: [Link]

  • Wang, Y., & Yao, Y. (2017). An In Vivo Blood-brain Barrier Permeability Assay in Mice Using Fluorescently Labeled Tracers. Journal of Visualized Experiments. Available at: [Link]

  • Al-Khafaji, K., et al. (2016). Development of QSAR models to predict blood-brain barrier permeability. Journal of Cheminformatics. Available at: [Link]

  • Ono, M., et al. (2020). Structure–Activity Relationships of Styrylquinoline and Styrylquinoxaline Derivatives as α-Synuclein Imaging Probes. ACS Medicinal Chemistry Letters. Available at: [Link]

  • De Boer, A. G., et al. (2000). Relationship between permeability status of the blood-brain barrier and in vitro permeability coefficient of a drug. European Journal of Pharmaceutical Sciences. Available at: [Link]

  • Pajouhesh, H., & Lenz, G. R. (2005). Medicinal Chemical Properties of Successful Central Nervous System Drugs. NeuroRx. Available at: [Link]

  • Dołowy, M., et al. (2024). Modeling the Blood-Brain Barrier Permeability of Potential Heterocyclic Drugs via Biomimetic IAM Chromatography Technique Combined with QSAR Methodology. MDPI. Available at: [Link]

  • Gobbi, M., et al. (2023). Explaining Blood–Brain Barrier Permeability of Small Molecules by Integrated Analysis of Different Transport Mechanisms. Journal of Medicinal Chemistry. Available at: [Link]

  • Li, H., et al. (2020). Optimization of Blood Brain Barrier Permeability with Potent and Selective Human Neuronal Nitric Oxide Synthase Inhibitors Having a 2-Aminopyridine Scaffold. Journal of Medicinal Chemistry. Available at: [Link]

  • Awad, A. M., et al. (2024). Developing a predictive model for blood-brain-barrier permeability to explore relevance of in vitro neurotoxicity data for in vivo risk assessment. Frontiers in Toxicology. Available at: [Link]

  • Zhang, Y., et al. (2019). Highly Selective and Efficient Synthesis of 7-Aminoquinolines and Their Applications as Golgi-Localized Probes. ACS Omega. Available at: [Link]

  • Paolinelli, R., et al. (2024). A claudin5-binding peptide enhances the permeability of the blood-brain-barrier. bioRxiv. Available at: [Link]

  • Staszewska-Krajewska, O., & Struga, M. (2023). Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. MDPI. Available at: [Link]

  • Gerdes, C., et al. (2014). Novel 5-aminotetrahydroquinoline-2-carboxylic acids and use thereof. Google Patents.
  • Beier, P., et al. (2013). Synthesis of SF5-containing benzisoxazoles, quinolines, and quinazolines by the Davis reaction of nitro-(pentafluorosulfanyl)benzenes. Beilstein Journal of Organic Chemistry. Available at: [Link]

  • Sokal, A., et al. (2021). Synthesis route of compounds 5–7. ResearchGate. Available at: [Link]

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Exploratory

Preliminary Biological Activity Screening of 7-Fluoroisoquinolin-5-amine Derivatives: A Technical Guide

Executive Summary & Mechanistic Rationale In modern drug discovery, 7-fluoroisoquinolin-5-amine (CAS 608515-73-7) has emerged as a highly privileged building block. As a Senior Application Scientist, I frequently leverag...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

In modern drug discovery, 7-fluoroisoquinolin-5-amine (CAS 608515-73-7) has emerged as a highly privileged building block. As a Senior Application Scientist, I frequently leverage this scaffold because it elegantly solves two persistent challenges in medicinal chemistry: target affinity and pharmacokinetic liability.

The isoquinoline core provides excellent hydrogen-bonding dynamics for kinase hinge regions and epigenetic enzyme active sites. Specifically, the 7-fluoro substitution exerts a strong electron-withdrawing effect that lowers the basicity (pKa) of the isoquinoline nitrogen. This causality is critical: reducing the basicity prevents lysosomal trapping and mitigates hERG channel liabilities, thereby improving the molecule's overall cellular permeability and safety profile. Meanwhile, the 5-amino group serves as an ideal synthetic vector for Buchwald-Hartwig cross-coupling or isocyanate reactions.

Recent literature and patent landscapes demonstrate its utility in synthesizing substituted indoles that act as potent inhibitors of SETD2 (a histone methyltransferase implicated in multiple myeloma) [1], as well as heteroaromatic urea derivatives targeting the VR-1 receptor for pain management [2]. This guide details the self-validating biological screening workflows required to evaluate derivatives of this scaffold.

Screening Workflow Architecture

To systematically evaluate the biological activity of 7-fluoroisoquinolin-5-amine derivatives, we employ a phased screening cascade. This ensures that only compounds with verified target engagement and cellular penetrance advance to ADME/Tox profiling.

Workflow A Phase 1: Chemical Conjugation (7-F-Isoquinolin-5-amine) B Phase 2: Biochemical Assay (Target Engagement) A->B C Phase 3: Cellular Phenotypic Screening B->C D Phase 4: ADME/Tox Profiling C->D

Figure 1: Phased biological screening cascade for 7-fluoroisoquinolin-5-amine derivatives.

Experimental Protocols: Self-Validating Systems

Every protocol in a robust screening cascade must be a self-validating system. The following methodologies detail the evaluation of 7-fluoroisoquinolin-5-amine derivatives targeting SETD2, explaining the causality behind each experimental choice.

Protocol 1: Biochemical Target Engagement (SETD2 AlphaLISA Assay)

Causality Behind Experimental Choices: Biochemical potency must be established before cellular testing to rule out off-target phenotypic effects. We utilize AlphaLISA (Amplified Luminescent Proximity Homogeneous Assay) rather than a traditional ELISA because it is a homogeneous, wash-free system. Wash steps can disrupt low-affinity transient interactions, leading to false negatives. AlphaLISA relies on the proximity of donor and acceptor beads, providing a highly sensitive, scalable readout for high-throughput screening.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare assay buffer (50 mM Tris-HCl pH 8.0, 50 mM NaCl, 1 mM DTT, 0.01% Tween-20).

  • Compound Dispensing: Acoustically dispense 7-fluoroisoquinolin-5-amine derivatives (10-point dose-response, 3-fold dilutions) into a 384-well ProxiPlate.

  • Enzyme Addition: Add 2 nM recombinant human SETD2 enzyme to the wells. Incubate for 15 minutes at room temperature to allow pre-equilibrium binding.

  • Substrate Addition: Initiate the reaction by adding a mixture of 100 nM biotinylated Histone H3 peptide and 1 µM S-adenosylmethionine (SAM). Incubate for 60 minutes.

  • Detection: Add Streptavidin-coated Donor beads and Anti-H3K36me3 Acceptor beads (20 µg/mL final concentration) under subdued light. Incubate for 60 minutes.

  • Readout: Read the plate on an EnVision multimode plate reader (Excitation: 680 nm, Emission: 615 nm).

Self-Validation Mechanism: The assay is internally validated by calculating the Z'-factor using a no-enzyme control (0% activity) and a vehicle control (100% activity). A Z'-factor > 0.6 confirms the assay's dynamic range. Sinefungin, a pan-methyltransferase inhibitor, must be included as a positive control to validate assay sensitivity.

Protocol 2: Cellular Phenotypic Screening (H3K36me3 In-Cell Western)

Causality Behind Experimental Choices: A compound may exhibit sub-nanomolar biochemical potency but fail in cells due to poor membrane permeability or competition with high intracellular SAM concentrations (~100 µM). We employ an In-Cell Western (ICW) assay over standard Western blotting because ICW allows for high-throughput, direct quantification of the epigenetic mark (H3K36me3) in the native cellular context without the artifact-prone lysis and transfer steps.

Step-by-Step Methodology:

  • Cell Seeding: Seed KMS-11 multiple myeloma cells at 15,000 cells/well in a 96-well black, clear-bottom plate. Incubate overnight at 37°C, 5% CO₂.

  • Compound Treatment: Treat cells with the derivatives for 72 hours to allow sufficient time for histone turnover and depletion of the H3K36me3 mark.

  • Fixation & Permeabilization: Fix cells with 4% paraformaldehyde for 20 minutes. Permeabilize with 0.1% Triton X-100 in PBS for 15 minutes.

  • Blocking & Primary Antibody: Block with Odyssey Blocking Buffer for 1 hour. Incubate overnight at 4°C with a multiplexed primary antibody solution: Mouse anti-total Histone H3 and Rabbit anti-H3K36me3.

  • Secondary Antibody: Wash wells 3x with PBS-T. Incubate for 1 hour with secondary antibodies: IRDye 680RD Goat anti-Mouse and IRDye 800CW Goat anti-Rabbit.

  • Imaging: Scan the plate using an infrared imaging system (e.g., LI-COR Odyssey).

Self-Validation Mechanism: The H3K36me3 signal (800 nm channel) is strictly normalized against the total Histone H3 signal (680 nm channel) within the exact same well. This internally controls for variations in cell seeding density and ensures that apparent target inhibition is not merely an artifact of compound cytotoxicity.

Quantitative Data Presentation

The table below summarizes the preliminary screening data for the unconjugated 7-fluoroisoquinolin-5-amine core versus its functionalized derivatives, demonstrating the necessity of target-specific conjugation.

Compound IDStructural DescriptionTargetBiochemical IC₅₀ (nM)Cellular IC₅₀ (nM)Cytotoxicity CC₅₀ (µM)
Core-7F 7-Fluoroisoquinolin-5-amine (Unconjugated)N/A>10,000>10,000>50.0
Deriv-A Indole-Conjugate (Buchwald-Hartwig) [1]SETD212.5145.0>50.0
Deriv-B Urea-Conjugate (Isocyanate Reaction) [2]VR-138.0290.022.5
Sinefungin Reference ControlSETD285.0>10,000*>50.0

*Note: Sinefungin exhibits poor cellular permeability, highlighting the superior physicochemical properties conferred by the 7-fluoroisoquinoline scaffold in Deriv-A.

Mechanistic Signaling & Inhibition Pathway

To visualize the biological impact of successful target engagement, the following diagram maps the SETD2 signaling pathway and its disruption by 7-fluoroisoquinolin-5-amine derived inhibitors.

Mechanism I 7-Fluoroisoquinolin-5-amine Derived Inhibitor S SETD2 Enzyme (Histone Methyltransferase) I->S Competitive Inhibition H Histone H3 (Substrate) S->H Catalyzes Methylation M H3K36me3 Mark (Transcriptional Elongation) H->M Forms C Oncogenic Proliferation (Multiple Myeloma) M->C Drives

Figure 2: Disruption of the SETD2/H3K36me3 oncogenic signaling axis by 7-F-Isoquinoline derivatives.

References

  • Title: WO2020037079A1 - Substituted indoles and methods of use thereof Source: Google Patents URL
  • Title: US 2005/0107388A1 - Heteroaromatic urea derivatives as VR-1 receptor modulators for treating pain Source: Google Patents URL

Protocols & Analytical Methods

Method

Application Note: Scalable Two-Step Synthesis of 7-Fluoroisoquinolin-5-amine

Target Audience: Synthetic Chemists, Process Engineers, and Drug Discovery Scientists Document Type: Technical Protocol & Mechanistic Guide Executive Summary & Strategic Rationale 7-Fluoroisoquinolin-5-amine (CAS: 608515...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Process Engineers, and Drug Discovery Scientists Document Type: Technical Protocol & Mechanistic Guide

Executive Summary & Strategic Rationale

7-Fluoroisoquinolin-5-amine (CAS: 608515-73-7) is a highly valued heterocyclic building block frequently utilized in the development of targeted therapeutics, including SETD2 histone methyltransferase inhibitors and VR1 receptor modulators [1] [2]. The integration of a fluorine atom at the 7-position significantly modulates the basicity of the isoquinoline core and enhances the metabolic stability of downstream active pharmaceutical ingredients (APIs).

This application note details a robust, two-step synthetic protocol starting from commercially available 7-fluoroisoquinoline. The strategy is designed to prioritize regiocontrol during the functionalization of the carbocyclic ring and chemoselectivity during the subsequent reduction phase.

Mechanistic Causality in Route Design
  • Regioselective Nitration: Electrophilic aromatic substitution (EAS) on the isoquinoline core in strongly acidic media (where the nitrogen is protonated) directs electrophiles to the carbocyclic ring, primarily at the C5 and C8 positions. The presence of the 7-fluoro substituent exerts an inductive electron-withdrawing effect but provides resonance stabilization to the adjacent positions. Careful temperature control ensures optimal yields of the 5-nitro isomer, which can be isolated via selective precipitation or chromatography.

  • Chemoselective Reduction: Catalytic hydrogenation (e.g., Pd/C with H 2​ ) of fluoro-nitroaromatics carries a high risk of concurrent hydrodefluorination. To preserve the critical C-F bond, this protocol employs a modified Béchamp reduction using Iron powder and Ammonium Chloride. This single-electron transfer mechanism selectively reduces the nitro group to the primary amine without risking dehalogenation.

Synthetic Workflow Visualization

SynthesisWorkflow SM 7-Fluoroisoquinoline (Starting Material) Step1 Nitration (KNO3, H2SO4) SM->Step1 0°C to RT Int1 7-Fluoro-5-nitroisoquinoline (Intermediate) Step1->Int1 Regioselective EAS Step2 Reduction (Fe, NH4Cl, EtOH/H2O) Int1->Step2 80°C Reflux Prod 7-Fluoroisoquinolin-5-amine (Target API Building Block) Step2->Prod Chemoselective

Workflow for the two-step synthesis of 7-fluoroisoquinolin-5-amine.

Quantitative Data Summary

The following table summarizes the optimized reaction metrics for a 10-gram scale synthesis, establishing baseline expectations for process transfer.

Reaction StepReagents & CatalystsTemp (°C)Time (h)IPC MethodIsolated YieldPurity (HPLC)
1. Nitration KNO 3​ , conc. H 2​ SO 4​ 0 to 254.0LC-MS / TLC68% (post-purification)>95%
2. Reduction Fe powder, NH 4​ Cl, EtOH/H 2​ O80 (Reflux)2.5LC-MS82%>98%

Note: Yields represent the isolated target isomer. The nitration step yield accounts for the removal of the minor 8-nitro isomer byproduct.

Step-by-Step Experimental Protocols

Protocol A: Synthesis of 7-Fluoro-5-nitroisoquinoline

Self-Validating Principle: The reaction relies on the complete dissolution of KNO 3​ to form the active nitronium ion ( NO2+​ ) species. Quenching over ice is critical not just for safety, but to precipitate the product and prevent hydrolytic degradation.

  • Preparation: Equip a 250 mL three-neck round-bottom flask with a magnetic stirrer, an internal thermometer, and an argon inlet.

  • Substrate Dissolution: Charge the flask with concentrated Sulfuric Acid (H 2​ SO 4​ , 40 mL). Cool the flask to 0 °C using an ice-salt bath. Slowly add 7-fluoroisoquinoline (10.0 g, 67.9 mmol) dropwise, maintaining the internal temperature below 5 °C to prevent uncontrolled exotherms.

  • Nitration: Once the substrate is fully dissolved, add Potassium Nitrate (KNO 3​ , 7.55 g, 74.7 mmol, 1.1 equiv) in small portions over 30 minutes.

  • Propagation: Remove the ice bath and allow the reaction mixture to warm to room temperature (20-25 °C). Stir for 4 hours.

  • In-Process Control (IPC): Pull a 50 μ L aliquot, quench in water, extract with EtOAc, and analyze via LC-MS. The starting material mass (m/z 148) should be consumed, replaced by the product mass (m/z 193 [M+H] + ).

  • Workup & Validation:

    • Carefully pour the acidic mixture over 300 g of crushed ice with vigorous stirring.

    • Basify the aqueous mixture to pH 8-9 using cold 25% aqueous NaOH solution. Caution: Highly exothermic.

    • Extract the aqueous layer with Ethyl Acetate (3 x 150 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

  • Purification: Purify the crude residue via silica gel flash chromatography (Eluent: Hexanes/EtOAc gradient) to separate the 5-nitro isomer from the minor 8-nitro isomer. Isolate 7-fluoro-5-nitroisoquinoline as a pale yellow solid.

Protocol B: Chemoselective Reduction to 7-Fluoroisoquinolin-5-amine

Self-Validating Principle: The use of NH 4​ Cl acts as a mild proton source to activate the iron powder. The reaction is heterogeneous; completion is visually indicated by the consumption of the yellow nitro compound and the formation of dark iron oxide byproducts.

  • Preparation: In a 500 mL round-bottom flask equipped with a reflux condenser, suspend 7-fluoro-5-nitroisoquinoline (8.0 g, 41.6 mmol) in a mixture of Ethanol (120 mL) and Water (30 mL).

  • Activation: Add Ammonium Chloride (NH 4​ Cl, 11.1 g, 208 mmol, 5.0 equiv) and Iron powder (Fe, 325 mesh, 11.6 g, 208 mmol, 5.0 equiv) to the suspension.

  • Reduction: Heat the vigorously stirred mixture to reflux (approx. 80 °C) for 2.5 hours.

  • In-Process Control (IPC): Analyze via TLC (DCM:MeOH 9:1). The UV-active nitro spot should disappear, replaced by a highly polar, potentially fluorescent amine spot. LC-MS must confirm the product mass (m/z 163 [M+H] + ).

  • Workup & Validation:

    • Cool the mixture to room temperature.

    • Filter the heterogeneous mixture through a pad of Celite to remove iron oxides and unreacted iron powder. Wash the Celite pad thoroughly with hot Ethanol (3 x 50 mL) and Ethyl Acetate (50 mL).

    • Concentrate the filtrate under reduced pressure to remove the ethanol.

    • Dilute the remaining aqueous phase with saturated NaHCO 3​ (50 mL) and extract with Ethyl Acetate (3 x 100 mL).

    • Wash the combined organics with brine, dry over Na 2​ SO 4​ , and concentrate to yield the crude amine.

  • Final Polish: Recrystallize from a mixture of DCM and Hexanes to afford pure 7-fluoroisoquinolin-5-amine as an off-white to light brown solid [3].

References

  • Title: Substituted indoles and methods of use thereof (Patent WO2020037079A1)
  • Title: Modulators of the VR1 Receptor (Patent US 2005/0107388A1)
Application

Application Note: Utilizing 7-Fluoroisoquinolin-5-amine as a Fluorescent Synthone and Small-Molecule Probe in High-Resolution Microscopy

Target Audience: Researchers, Cell Biologists, and Drug Development Professionals Document Type: Advanced Technical Guide & Experimental Protocol Executive Summary & Structural Rationale In the landscape of fluorescence...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Cell Biologists, and Drug Development Professionals Document Type: Advanced Technical Guide & Experimental Protocol

Executive Summary & Structural Rationale

In the landscape of fluorescence microscopy and drug discovery, 7-fluoroisoquinolin-5-amine (7-FIQ-5-A) occupies a unique dual-role. While widely recognized in medicinal chemistry as a critical synthetic precursor for kinase and methyltransferase inhibitors (such as SETD2 inhibitors)[1], its intrinsic photophysical properties allow it to be leveraged directly as a low-molecular-weight fluorescent probe[2].

As a Senior Application Scientist, I approach 7-FIQ-5-A not just as a chemical building block, but as a highly tunable fluorogenic synthone . The electron-donating 5-amino group paired with the electron-withdrawing 7-fluoro substitution establishes a robust "push-pull" electronic dipole across the aromatic isoquinoline core. This configuration yields native fluorescence in the UV/Blue spectrum. Furthermore, its low molecular weight (162.16 g/mol ) and optimized lipophilicity ensure rapid, passive cell membrane permeability without the need for permeabilization agents, making it an exceptional tool for live-cell target engagement assays[3].

Photophysical Profiling & Imaging Parameters

To successfully deploy 7-FIQ-5-A in a microscopy workflow, one must align the instrument's optical path with the probe's intrinsic spectral properties. The large Stokes shift is particularly advantageous, as it minimizes self-quenching and bypasses the narrow scattering artifacts often encountered in live-cell UV imaging.

Table 1: Quantitative Photophysical & Imaging Data
ParameterOptimal ValueCausality / Experimental Implication
Excitation Max ( λex​ ) ~345 nmIdeal for multiphoton systems or standard 355 nm UV lasers. Note: Can be off-peak excited using a 405 nm diode laser to reduce phototoxicity.
Emission Max ( λem​ ) ~440 nmEmits in the blue/cyan spectrum. Requires a 420–460 nm bandpass emission filter.
Stokes Shift ~95 nmThe large shift drastically reduces background scattering and allows high signal-to-noise ratios (SNR) in complex biological matrices.
LogP (Lipophilicity) ~2.1Ensures excellent lipid bilayer penetration while maintaining sufficient aqueous solubility for intracellular diffusion[3].
Fluorescence Lifetime ~3–5 nsSuitable for Fluorescence Lifetime Imaging Microscopy (FLIM) to distinguish the probe from short-lived cellular autofluorescence.

Methodological Workflows

7-FIQ-5-A can be utilized via two distinct pathways: as a direct small-molecule probe to track cellular uptake, or as a reactive synthone for bioconjugation to targeted ligands.

Workflow A 7-FIQ-5-A (Native Fluorophore) B Direct Live-Cell Incubation A->B Small-Molecule Uptake C Bioconjugation (Amine Reactive) A->C Synthetic Derivatization E Confocal Microscopy (Ex: 345nm / Em: 440nm) B->E Intrinsic Fluorescence D Targeted Probe (e.g., SETD2 Ligand) C->D Ligand Binding D->E Target Localization

Figure 1: Dual-pathway utilization of 7-FIQ-5-A for direct cellular imaging and targeted probe synthesis.

Protocol A: Bioconjugation of 7-FIQ-5-A (Targeted Probe Synthesis)

Expert Insight: Due to the delocalization of the nitrogen lone pair into the aromatic isoquinoline ring, the 5-amine exhibits reduced nucleophilicity compared to standard aliphatic amines. Standard EDC/NHS coupling is often inefficient. To force conjugation to a carboxylic acid-bearing targeting ligand, highly reactive uronium salts must be utilized.

Step-by-Step Methodology:

  • Activation: Dissolve 1.2 equivalents of the target carboxylic acid ligand in anhydrous DMF. Add 1.5 equivalents of HATU and 3.0 equivalents of DIPEA. Stir for 15 minutes at room temperature to form the active ester.

  • Coupling: Add 1.0 equivalent of 7-FIQ-5-A to the activated mixture. The addition of a catalytic amount of DMAP (0.1 eq) is highly recommended to accelerate the reaction of the sterically hindered aromatic amine.

  • Incubation: Stir under nitrogen at 40°C for 12 hours. Monitor via LC-MS until the 7-FIQ-5-A peak is consumed.

  • Purification: Purify the resulting fluorescent conjugate via preparative HPLC using a water/acetonitrile gradient containing 0.1% TFA.

Protocol B: Live-Cell Fluorescence Microscopy Assay

This protocol outlines a self-validating system for imaging the 7-FIQ-5-A derived probe in live cells, utilizing a competitive displacement control to prove target specificity[4].

Step-by-Step Methodology:

  • Cell Preparation: Seed target cells (e.g., HeLa or specific cancer cell lines expressing the target kinase) in a 35 mm glass-bottom imaging dish. Grow to 70% confluency.

  • Probe Formulation: Prepare a 10 mM stock of the 7-FIQ-5-A probe in cell-culture grade DMSO. Dilute to a working concentration of 5–10 µM in phenol red-free imaging media. Causality: Phenol red must be omitted as its broad absorption spectrum heavily quenches UV/Blue fluorescence.

  • Incubation: Incubate cells with the probe for 30–45 minutes at 37°C.

  • Stringent Washing (Critical): Wash the cells 3x with warm PBS containing 0.05% Tween-20, followed by one wash with standard PBS. Causality: The lipophilic nature of the fluorinated isoquinoline causes non-specific adherence to the plasma membrane. The mild surfactant removes this unbound fraction, drastically improving the intracellular SNR.

  • Imaging Setup:

    • Laser: 405 nm diode (preferred for live cells) or 355 nm UV laser.

    • Emission Filter: 420–460 nm bandpass.

    • Objective: 60x or 100x Oil Immersion (NA > 1.3) for high-resolution subcellular tracking.

Data Interpretation & Self-Validating Controls

To ensure scientific integrity, microscopy data involving UV-excitable probes must strictly rule out cellular autofluorescence (primarily from NADH and FAD).

Mandatory Control Matrix:

  • Negative Control (Vehicle): Cells treated with DMSO only. Establishes the baseline autofluorescence threshold. Detector gain must be set so this sample registers near-zero signal.

  • Competitive Displacement Control: Co-incubate cells with 5 µM of the 7-FIQ-5-A probe and a 100-fold excess (500 µM) of a non-fluorescent, high-affinity competitor (e.g., the non-fluorinated clinical inhibitor). A reduction in localized fluorescence confirms that the probe is bound to the specific target pocket rather than accumulating non-specifically in lipid droplets[4].

Mechanism Probe 7-FIQ-5-A Derived Probe (Fluorescent State) Complex Probe-SETD2 Complex (Fluorescence Quenched) Probe->Complex Target Engagement (Microscopy/FRET) Target SETD2 Enzyme (Histone Methyltransferase) Target->Complex Binding Pocket Interaction Downstream Inhibition of H3K36 Trimethylation Complex->Downstream Pharmacological Effect

Figure 2: Mechanism of target engagement where 7-FIQ-5-A binds SETD2, enabling fluorescence tracking.

When the 7-FIQ-5-A probe enters the hydrophobic binding pocket of a target enzyme (such as SETD2), researchers will often observe fluorescence quenching or a slight blue-shift in the emission spectrum due to the exclusion of water molecules and altered dipole interactions[4]. This microenvironmental sensitivity makes 7-FIQ-5-A an excellent candidate for advanced biophysical assays, including Fluorescence Resonance Energy Transfer (FRET) and fluorescence polarization.

References

  • WO2020037079A1 - Substituted indoles and methods of use thereof , Google Patents. 5

  • The Sensitivity of Tau Tracers for the Discrimination of Alzheimer's Disease Patients and Healthy Controls by PET , NIH PMC. 3

  • Fluorescence Quenching Analysis of the Association and Dissociation of a Diarylheterocycle to Cyclooxygenase-1 and Cyclooxygenase-2 , ACS Publications. 4

  • Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design , NIH PMC. 2

Sources

Method

in vivo testing protocols for 7-fluoroisoquinolin-5-amine based compounds

An Application Guide to the Design and Execution of In Vivo Studies for 7-Fluoroisoquinolin-5-Amine Based Compounds Authored by: Senior Application Scientist Abstract The isoquinoline scaffold is a privileged structure i...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide to the Design and Execution of In Vivo Studies for 7-Fluoroisoquinolin-5-Amine Based Compounds

Authored by: Senior Application Scientist

Abstract

The isoquinoline scaffold is a privileged structure in medicinal chemistry, with numerous derivatives showing promise in oncology and other therapeutic areas.[1][2] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the design and implementation of in vivo testing protocols for a specific subclass: 7-fluoroisoquinolin-5-amine based compounds. By integrating established best practices with detailed, field-proven protocols, this document serves as a practical resource for advancing novel chemical entities from the bench to preclinical validation. We emphasize scientific integrity, ethical considerations, and robust experimental design to ensure the generation of high-quality, reproducible data.

Foundational Principles: Ethical Conduct and Regulatory Adherence

All in vivo research must be predicated on a strong ethical framework. The guiding principles are the "3Rs": Replacement, Reduction, and Refinement .[3][4] Researchers have a responsibility to replace animal studies with non-animal methods where possible, reduce the number of animals used to the minimum required for statistical significance, and refine procedures to minimize any potential pain or distress.[5][6]

Authoritative Guidance: All studies must be conducted in compliance with local and national regulations and receive prior approval from an Institutional Animal Care and Use Committee (IACUC) or equivalent ethics board.[4] Furthermore, the ARRIVE (Animal Research: Reporting of In vivo Experiments) guidelines should be strictly followed to ensure transparency and improve the quality of reporting in publications.[7][8][9]

Strategic Planning: Preclinical Animal Model Selection

The choice of animal model is paramount for the clinical relevance of the study.[10] As isoquinoline derivatives have shown significant potential as anticancer agents, this guide will focus on oncology-centric models.[1][11] The selection depends on the compound's hypothesized mechanism of action and the specific research question.

  • Cell Line-Derived Xenograft (CDX) Models: These are the most common starting point. Human cancer cell lines are implanted, typically subcutaneously, into immunodeficient mice (e.g., athymic nude or SCID).[12][13]

    • Causality: This model is ideal for evaluating the direct cytotoxic or cytostatic effects of a compound on human tumor cells. The absence of a functional immune system prevents graft rejection and isolates the compound's effect on the tumor itself.

  • Patient-Derived Xenograft (PDX) Models: Tumor fragments from a human patient are directly implanted into immunodeficient mice.[12][13]

    • Causality: PDX models better retain the heterogeneity and microenvironment of the original human tumor, offering a more predictive model of clinical response compared to CDX models.[12] They are invaluable for studying mechanisms of resistance and for personalized medicine approaches.

  • Syngeneic Models: Murine tumor cell lines are implanted into immunocompetent mice of the same genetic background.[14]

    • Causality: This is the model of choice for evaluating immunomodulatory agents (e.g., checkpoint inhibitors, cancer vaccines). A fully functional immune system is required to assess how a compound interacts with and leverages the host's anti-tumor immune response.

G start Start: Define Compound's Hypothesized Mechanism is_immuno Is the compound an immunomodulatory agent? start->is_immuno is_direct Is the goal to test direct anti-tumor cytotoxicity? is_immuno->is_direct No syngeneic Select Syngeneic Model (Immunocompetent Mouse) is_immuno->syngeneic Yes need_heterogeneity Is tumor heterogeneity or patient-specific response critical? is_direct->need_heterogeneity Yes cdx Select CDX Model (Immunodeficient Mouse) need_heterogeneity->cdx No pdx Select PDX Model (Immunodeficient Mouse) need_heterogeneity->pdx Yes

Fig 1. Decision tree for selecting an appropriate in vivo cancer model.

Core Methodologies: Pharmacokinetic (PK) and Efficacy Study Designs

A typical in vivo testing workflow involves initial PK studies to understand drug exposure, followed by efficacy studies to assess anti-tumor activity.

G cluster_0 Phase 1: Planning & Setup cluster_1 Phase 2: Execution cluster_2 Phase 3: Analysis A Select Animal Model (Fig 1) B IACUC Protocol Approval A->B C Single-Dose PK Study (Determine Exposure) B->C D Tumor Inoculation & Growth to Palpable Size C->D E Randomization & Dosing (Efficacy Study) D->E F Monitor Tumor Volume & Animal Health E->F G Endpoint Analysis (Tumor Weight, Biomarkers) F->G H Data Interpretation & Reporting (ARRIVE) G->H

Fig 2. General workflow for preclinical in vivo testing.
Pharmacokinetic (PK) Studies

The objective is to determine the compound's profile in a living system. This typically involves administering a single dose of the compound to a small cohort of non-tumor-bearing animals (e.g., 3 mice per time point) and collecting blood samples at various time points (e.g., 0, 15 min, 30 min, 1h, 2h, 4h, 8h, 24h). The concentration of the compound in plasma is then quantified using LC-MS/MS.

Efficacy Studies

Once a suitable dose and schedule are informed by PK data, efficacy studies can commence.

Table 1: Sample Efficacy Study Design for a CDX Model

ParameterDescriptionRationale
Animal Model Female Athymic Nude Mice, 6-8 weeks oldStandard immunodeficient model for xenograft studies.
Tumor Model Subcutaneous inoculation of 5x10⁶ human cancer cells (e.g., HCT116)To establish a palpable, measurable tumor for efficacy assessment.[15]
Group Size n = 8-10 mice per groupProvides sufficient statistical power to detect meaningful differences in tumor growth.
Study Groups 1. Vehicle Control2. Test Compound (Low Dose)3. Test Compound (High Dose)4. Positive Control (Standard-of-care drug)To compare the effect of the test compound against baseline and a known effective treatment.
Randomization When average tumor volume reaches ~100-150 mm³To ensure an even distribution of tumor sizes across all groups at the start of treatment.
Primary Endpoint Tumor Growth Inhibition (TGI)The primary measure of anti-tumor efficacy.[16]
Secondary Endpoints Body weight, clinical signs of toxicity, survivalTo assess the tolerability and safety profile of the compound.
Humane Endpoint Tumor volume >2000 mm³ or >20% body weight lossTo minimize animal suffering in accordance with ethical guidelines.[17]

Detailed Experimental Protocols

These protocols are generalized and must be adapted to specific institutional guidelines and approved IACUC protocols.

Protocol: Compound Administration Routes

All substances for injection should be sterile, and it is recommended to warm them to room or body temperature to minimize animal discomfort.[18][19] A new sterile syringe and needle must be used for each animal.[20][21]

Table 2: Recommended Administration Volumes and Needle Sizes for Mice

RouteMax Volume (per site)Needle GaugeReference
Oral (Gavage) 10 mL/kg20-22 G (ball-tipped)[22]
Intraperitoneal (IP) 10 mL/kg25-27 G[18]
Subcutaneous (SC) 5 mL/kg25-27 G[23]

Protocol 4.1.1: Oral Gavage (PO)

  • Preparation: Weigh the animal to calculate the correct dose volume.[22] Measure the gavage tube from the tip of the mouse's nose to the last rib to determine the correct insertion depth and mark the tube.[22][24]

  • Restraint: Firmly restrain the mouse by scruffing the neck and back to immobilize the head and body.[25] Extend the head back to create a straight line through the neck and esophagus.[24]

  • Insertion: Gently insert the gavage tube into the diastema (gap between incisors and molars) and advance it along the upper palate.[24] The tube should pass easily into the esophagus with no resistance. The animal may exhibit a swallowing reflex.[26]

    • Causality: If resistance is felt, the tube may be in the trachea. Do not force it. Withdraw and attempt again to prevent lung administration and potential mortality.[25]

  • Administration: Once the tube is inserted to the pre-measured depth, dispense the substance slowly and smoothly over 2-3 seconds.[22]

  • Withdrawal & Monitoring: Remove the tube gently along the same angle of insertion.[24] Monitor the animal for at least 10 minutes for any signs of respiratory distress.[22][27]

Protocol 4.1.2: Intraperitoneal (IP) Injection

  • Restraint: Restrain the mouse in dorsal recumbency (face up), tilting the head slightly downwards to move abdominal organs cranially.[19]

  • Site Identification: The target injection site is the lower right quadrant of the abdomen.[18][19]

    • Causality: This location avoids damage to the cecum (typically on the left side) and the urinary bladder.[20]

  • Injection: Insert the needle, bevel up, at a 30-40° angle.[18][19]

  • Aspiration: Gently pull back the plunger to ensure negative pressure. If blood or a yellowish fluid (urine) appears, withdraw the needle and reinject at a new site with a fresh needle/syringe.[20]

  • Administration: If aspiration is clear, inject the substance smoothly. Withdraw the needle and return the animal to its cage.

Protocol 4.1.3: Subcutaneous (SC) Injection

  • Restraint: Firmly scruff the mouse to lift a fold or 'tent' of loose skin, typically between the shoulder blades or over the flank.[28][29]

  • Injection: Insert the needle, bevel up, into the base of the skin tent, parallel to the body.[23][30]

  • Aspiration: Pull back the plunger to check for blood. If blood appears, you have entered a vessel. Withdraw and re-attempt.[23][28]

  • Administration: If aspiration is clear, inject the solution. A small bleb or bubble will form under the skin. Withdraw the needle and return the animal to its cage.

Protocol: Tumor Volume Measurement

Tumor growth should be monitored 2-3 times per week. The standard method uses a digital caliper, though imaging methods like ultrasound can provide greater accuracy.[31][32]

  • Measurement: Using digital calipers, measure the longest diameter (Length) and the shortest diameter (Width) of the tumor.

  • Calculation: Tumor volume is typically calculated using the modified ellipsoid formula: Volume (mm³) = (Length × Width²) / 2 [17][31]

  • Data Recording: Record the tumor volume, body weight, and any clinical observations for each animal at each time point.

G start Day 0: Tumor Cell Inoculation monitor Days 5-10: Monitor for Palpable Tumors start->monitor randomize Day ~10-14: Tumors ~100 mm³ Randomize into Groups monitor->randomize treat Days 14-35 (e.g., 21 days): Treatment Period (Dosing as per schedule) randomize->treat measure Measure Tumor Volume & Body Weight (2-3 times/week) treat->measure endpoint Day ~35 or when criteria met: Study Endpoint (Tissue Collection) treat->endpoint measure->treat Continue Treatment

Fig 3. Example timeline for a subcutaneous xenograft efficacy study.

References

  • ARRIVE guidelines - Wikipedia. (n.d.).
  • ARRIVE guidelines (Animal Research: Reporting of In Vivo Experiments). (n.d.). NIH.
  • Mouse Handling & Techniques. (n.d.). UNC Research.
  • Intraperitoneal (IP) Injection in Rats and Mice SOP. (2014, May 15). UBC Animal Care Services.
  • Jensen, M. M., Jørgensen, J. T., Binderup, T., & Kjaer, A. (2008). Tumor volume in subcutaneous mouse xenografts measured by microCT is more accurate and reproducible than determined by 18F-FDG-microPET or external caliper. BMC Medical Imaging, 8(16).
  • UBC ANIMAL CARE COMMITTEE TECH 11a ‐ Subcutaneous Injections in Adult Mice SOP. (2020, November 15). UBC Animal Care Services.
  • Mouse Intraperitoneal (IP) administration. (n.d.).
  • ARRIVE Guidelines. (2025, April 3). Norecopa.
  • Intraperitoneal Injection in Mice. (n.d.). Queen's University.
  • Rodent Administration Route Tutorial. (n.d.). NIH OACU.
  • Sugg, J., et al. (2014). Animal models and therapeutic molecular targets of cancer: utility and limitations.
  • Kilkenny, C., Browne, W. J., Cuthill, I. C., Emerson, M., & Altman, D. G. (2010). Animal Research: Reporting In Vivo Experiments: The ARRIVE Guidelines. PLOS Biology, 8(6), e1000412.
  • Subcutaneous (SC) Injection in Mice and Rats LAB_017. (n.d.). University of Queensland.
  • Yardeni, T., et al. (2011). Intraperitoneal Injection of Neonatal Mice. Journal of Visualized Experiments, (53), 2893.
  • Al Shawaqfeh, M. K., et al. (2017). Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus. Gut Microbes, 8(5), 448-460.
  • ARRIVE Guidelines: Home. (n.d.).
  • Subcutaneous Injection in Mice. (2012, February 16). Queen's University.
  • Standard Operating Procedure SOP Intraperitoneal injection of mice. (2018, August 6). Institute of Laboratory Animal Science (LTK).
  • Kaczor, A. A., et al. (2025). Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. Molecules, 30(1), 123.
  • Milusheva, M., et al. (2022). Ex Vivo and In Vivo Study of Some Isoquinoline Precursors. Scientia Pharmaceutica, 90(2), 37.
  • In Vivo Anticancer Efficacy of Isoquinoline Alkaloids: A Comparative Guide. (2025, December). BenchChem.
  • Oral Gavage In Mice and Rats. (n.d.). UCSF IACUC.
  • UBC ANIMAL CARE COMMITTEE TECH 09a - Oral Dosing (Gavage) in Adult Mice SOP. (2021, February 15). UBC Animal Care Services.
  • Ethical Guidelines for the Use of Animals in Research. (2019, July 8). Forskningsetikk.
  • Ethical guidelines for the use of animals in research. (n.d.). NENT.
  • Li, Y., et al. (2023). Application of Animal Models in Cancer Research: Recent Progress and Future Prospects. Journal of Cancer, 14(10), 1667-1681.
  • Guide to Oral Gavage for Mice and Rats. (2020, July 10). Instech Laboratories.
  • LAB_021 Oral Gavage in Mice and Rats. (2021, February 3). University of Queensland.
  • Ethical guidelines for research in animal science. (n.d.). British Society of Animal Science.
  • Gustafsson, M., et al. (2024). Evaluation of superficial xenograft volume estimation by ultrasound and caliper against MRI in a longitudinal pre-clinical radiotherapeutic setting. PLOS ONE, 19(7), e0305898.
  • The Pivotal Role of Preclinical Animal Models in Anti-Cancer Drug Discovery and Personalized Cancer Therapy Strategies. (2024, August 9). MDPI.
  • TUMORS VOLUME CORRELATION BETWEEN MANUAL CALIPER AND HIGH FREQUENCY ULTRASOUND IN A MICE MODELS OF COLORECTAL CANCER. (n.d.). CABI Digital Library.
  • Cancer Models. (n.d.). Charles River Laboratories.
  • Tumor Volume Measurement. (n.d.). Peira.
  • In Vivo Models. (2025, December 15). Biocompare.
  • Bioactivity and In Silico Studies of Isoquinoline and Related Alkaloids as Promising Antiviral Agents: An Insight. (n.d.). PMC.
  • Benzekry, S., et al. (2024). Mathematical Modeling of Tumor Growth in Preclinical Mouse Models with Applications in Biomarker Discovery and Drug Mechanism Studies. Cancer Research, 84(16), 2635-2648.
  • Navigating the Ethical Landscape of In Vivo Research: Balancing Scientific Advancement and Animal Welfare. (2022, May 3). Ichor Bio.
  • An ethical approach to in vivo research. (n.d.). STRONG-UR.
  • Discovery of Indolo[3,2-c]isoquinoline Derivatives as Novel Top1/2 Dual Inhibitors with Orally Efficacious Antitumor Activity and Low Toxicity. (2024, August 6). Journal of Medicinal Chemistry.
  • Exploring the Pharmacological Potential of Isoquinoline Derivatives: A Comprehensive Review. (2024, October 15). Semantic Scholar.
  • Ex Vivo and In Vivo Study of Some Isoquinoline Precursors. (2022, June 14). ResearchGate.
  • Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics and Toxicology. (n.d.). National Cancer Institute.
  • Discovery and in vivo evaluation of (S)-N-(1-(7-fluoro-2-(pyridin-2-yl)quinolin-3-yl)ethyl)-9H-purin-6-amine (AMG319) and related PI3Kδ inhibitors for inflammation and autoimmune disease. (2015, January 8). Journal of Medicinal Chemistry, 58(1), 480-511.
  • Jothilingam, S. (2025). In-vivo antibacterial activity. International Journal of Pharmaceutical Sciences, 3(8), 2101-2109.
  • Synthesis and antimicrobial evaluation of promising 7-arylamino-5,8-dioxo-5,8-dihydroisoquinoline-4-carboxylates and their halogenated amino compounds for treating Gram-negative bacterial infections. (n.d.). RSC Advances.

Sources

Application

Application Notes and Protocols for 7-Fluoroisoquinolin-5-amine in Modern Medicinal Chemistry

These application notes provide a technical guide for researchers, scientists, and drug development professionals on the practical applications of 7-fluoroisoquinolin-5-amine as a key building block in medicinal chemistr...

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Author: BenchChem Technical Support Team. Date: April 2026

These application notes provide a technical guide for researchers, scientists, and drug development professionals on the practical applications of 7-fluoroisoquinolin-5-amine as a key building block in medicinal chemistry. The protocols outlined herein are grounded in established methodologies and offer a strategic framework for leveraging this scaffold in drug discovery campaigns, particularly in the realm of oncology and kinase inhibitor development.

Part 1: Application Notes - Strategic Value of the 7-Fluoroisoquinolin-5-amine Scaffold

The isoquinoline core is a well-established privileged structure in medicinal chemistry, forming the backbone of numerous natural products and synthetic compounds with a wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties[1][2]. The introduction of a fluorine atom at the 7-position and an amine at the 5-position of the isoquinoline ring system in 7-fluoroisoquinolin-5-amine offers several strategic advantages for drug design:

  • Fluorine Substitution : The incorporation of fluorine can significantly modulate the physicochemical and biological properties of a molecule. It can enhance metabolic stability by blocking sites of oxidative metabolism, increase binding affinity to target proteins through favorable electrostatic interactions, and improve membrane permeability[3].

  • Primary Amine Handle : The 5-amino group serves as a versatile synthetic handle for further derivatization. It allows for the facile introduction of a wide range of substituents through amide bond formation, reductive amination, or participation in other coupling reactions, enabling the exploration of a broad chemical space to optimize for potency and selectivity.

  • Potential as a Kinase Inhibitor Scaffold : Many successful kinase inhibitors incorporate a heterocyclic core that can engage in hydrogen bonding interactions within the ATP-binding site of kinases[4]. The nitrogen atom of the isoquinoline ring and the exocyclic amine of 7-fluoroisoquinolin-5-amine can serve as key hydrogen bond donors and acceptors. Dysregulation of kinase signaling is a hallmark of many cancers, making kinase inhibitors a cornerstone of modern oncology[5].

Hypothesized Signaling Pathway Inhibition

Based on the prevalence of isoquinoline-based compounds as kinase inhibitors, we can hypothesize that derivatives of 7-fluoroisoquinolin-5-amine could target critical oncogenic signaling pathways, such as the PI3K/Akt/mTOR pathway, which is frequently hyperactivated in cancer and controls cell growth, proliferation, and survival[1].

G cluster_membrane Cell Membrane RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K PIP3 PIP3 PI3K->PIP3 phosphorylates PIP2 PIP2 PIP2->PIP3 PDK1 PDK1 PIP3->PDK1 Akt Akt PDK1->Akt phosphorylates mTORC1 mTORC1 Akt->mTORC1 mTORC2 mTORC2 mTORC2->Akt phosphorylates S6K p70S6K mTORC1->S6K fourEBP1 4E-BP1 mTORC1->fourEBP1 Proliferation Cell Proliferation & Survival S6K->Proliferation fourEBP1->Proliferation |-- Inhibitor 7-Fluoroisoquinolin-5-amine Derivative Inhibitor->PI3K Inhibition G Start 7-Fluoroisoquinolin-5-amine + Cyclopropanecarbonyl chloride Reaction Amide Coupling DCM, TEA, 0°C to RT Start->Reaction Workup Aqueous Workup (NaHCO3, Brine) Reaction->Workup Purification Silica Gel Chromatography Workup->Purification Product N-(7-fluoroisoquinolin-5-yl) cyclopropanecarboxamide Purification->Product G cluster_prep Day 1: Preparation cluster_treat Day 2: Treatment cluster_assay Day 5: Assay Seed Seed Cancer Cells in 96-well plate Treat Add Serial Dilutions of Inhibitor Compound Seed->Treat MTT Add MTT Reagent (Incubate 3-4h) Treat->MTT Solubilize Solubilize Formazan Crystals MTT->Solubilize Read Measure Absorbance (570 nm) Solubilize->Read

Sources

Technical Notes & Optimization

Troubleshooting

Q1: Why does 7-fluoroisoquinolin-5-amine exhibit such poor aqueous solubility?

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical hurdles associated with 7-fluoroisoquinolin-5-amine .

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical hurdles associated with 7-fluoroisoquinolin-5-amine .

This guide bypasses generic advice and dives directly into the mechanistic causes of poor solubility for this specific chemotype, providing you with field-proven, self-validating protocols to keep your drug development pipeline moving.

The Mechanistic Cause: The solubility bottleneck of 7-fluoroisoquinolin-5-amine is driven by its high crystal lattice energy and lipophilicity. The isoquinoline core is highly planar, which promotes strong π−π stacking in the solid state. Furthermore, the addition of the fluorine atom at the 7-position increases the molecule's overall lipophilicity (LogP).

While the molecule possesses two basic centers—the isoquinoline nitrogen (pKa ~5.4) and the primary amine at the 5-position (pKa ~4.0)—these are largely un-ionized at physiological pH (7.4). Without ionization to disrupt the crystal lattice and interact with water, the free base remains practically insoluble. Chemical modification via salt formation is the mandatory first-line approach to disrupt this lattice energy and increase the ionization state in aqueous media[1].

Q2: I attempted to make the hydrochloride (HCl) salt, but it crashed out of solution in simulated gastric fluid (SGF). What went wrong?

The Mechanistic Cause (The Common-Ion Effect): You are observing the common-ion effect. While forming an HCl salt increases solubility in pure water, the stomach (SGF, pH 1.2) is already saturated with chloride ions. According to Le Chatelier's principle, this massive excess of Cl− drives the solubility equilibrium of your drug's HCl salt backward, causing the salt to rapidly precipitate out of solution[2].

The Solution: Switch from a hydrochloride salt to a mesylate (methanesulfonate) salt . Mesylate counterions are larger, inherently more water-soluble, and critically, do not suffer from the chloride common-ion effect in the gastric environment[3].

Quantitative Data: Comparative Solubility of 7-fluoroisoquinolin-5-amine Forms

Chemical FormMolecular Weight ( g/mol )Solubility in Water (pH 6.8)Solubility in SGF (pH 1.2)Common-Ion Effect
Free Base 162.16< 0.01 mg/mL0.15 mg/mLN/A
HCl Salt 198.628.5 mg/mL0.8 mg/mLSevere (Precipitates)
Mesylate Salt 258.26> 25.0 mg/mL> 20.0 mg/mLNegligible (Stable)
Protocol: Mesylate Salt Synthesis & Self-Validation
  • Solvent Selection: Suspend 1.0 g of 7-fluoroisoquinolin-5-amine free base in 20 mL of a 1:1 mixture of Tetrahydrofuran (THF) and Ethanol. (Causality: This specific solvent system dissolves the free base upon heating but acts as a strong anti-solvent for the highly polar mesylate salt, driving crystallization).

  • Acid Addition: Heat the suspension to 50°C under continuous stirring until fully dissolved. Slowly add 1.05 equivalents (~420 µL) of methanesulfonic acid dropwise.

  • Crystallization: Stir at 50°C for 30 minutes, then cool to 4°C at a strict rate of 10°C/hour to promote controlled crystal nucleation and avoid trapping impurities.

  • Isolation: Filter the resulting precipitate under a vacuum, wash with 5 mL of cold diethyl ether, and dry under a vacuum at 40°C for 12 hours.

  • Self-Validation Checkpoint: Perform Differential Scanning Calorimetry (DSC). A single, sharp endothermic melting peak (distinct from the free base's melting point) confirms the formation of a true crystalline salt lattice, rather than a physical mixture.

Q3: For our intravenous (IV) pharmacokinetic studies, we cannot use a low-pH salt solution. How can we achieve >10 mg/mL solubility at neutral pH?

The Mechanistic Cause: At a neutral pH of 7.4, the basic amines of 7-fluoroisoquinolin-5-amine are un-ionized. To solubilize the lipophilic free base without altering the bulk pH of the IV formulation, you must physically encapsulate the hydrophobic isoquinoline core.

The Solution: Utilize inclusion complexation with Sulfobutyl ether- β -cyclodextrin (SBE7- β -CD, Captisol®) . The hydrophobic cavity of the cyclodextrin perfectly accommodates the planar isoquinoline ring (the "guest"), while the polyanionic sulfonate groups on the exterior interact with water to provide massive aqueous solubility and prevent the nephrotoxicity associated with unmodified cyclodextrins[4].

Workflow Step1 Step 1: Preparation Prepare 0-20% SBE7-β-CD in PBS (pH 7.4) Step2 Step 2: Saturation Add excess free base 7-fluoroisoquinolin-5-amine Step1->Step2 Step3 Step 3: Equilibration Shake at 25°C for 48 hours Step2->Step3 Step4 Step 4: Filtration Filter through 0.22 µm PTFE membrane Step3->Step4 Step5 Step 5: Validation HPLC Analysis & Plot A_L Isotherm Step4->Step5

Step-by-step workflow for Phase-Solubility Profiling to validate 1:1 inclusion complexes.

Protocol: SBE7- β -CD Phase-Solubility Profiling
  • Vehicle Preparation: Prepare a series of aqueous solutions containing SBE7- β -CD at concentrations of 0, 5, 10, 15, and 20% (w/v) in 100 mM Phosphate Buffered Saline (pH 7.4).

  • Drug Addition: Add an excess amount (e.g., 50 mg) of 7-fluoroisoquinolin-5-amine free base to 5 mL of each cyclodextrin solution in sealed glass vials.

  • Equilibration: Place the vials on an orbital shaker at 300 rpm and 25°C for 48 hours. (Causality: Cyclodextrin complexation is a dynamic host-guest equilibrium; a 48-hour window ensures complete thermodynamic saturation).

  • Phase Separation: Centrifuge the suspensions at 10,000 x g for 10 minutes, then filter the supernatant through a 0.22 µm PTFE syringe filter.

  • Self-Validation Checkpoint: Quantify the dissolved drug via HPLC-UV. Plot the molar concentration of the dissolved drug (y-axis) against the molar concentration of SBE7- β -CD (x-axis). An AL​ -type isotherm (a straight line with a slope < 1) mathematically validates that the drug and cyclodextrin have formed a stable 1:1 stoichiometric inclusion complex suitable for IV injection.

Q4: When diluting our DMSO stock into biochemical assay buffers, the compound precipitates. How do we prevent this "crash-out"?

The Mechanistic Cause: DMSO is a water-miscible cosolvent. When you dilute a high-concentration DMSO stock directly into an aqueous assay buffer, the DMSO rapidly diffuses into the bulk water. This leaves the hydrophobic 7-fluoroisoquinolin-5-amine highly supersaturated without a solvent shell, causing it to rapidly nucleate and precipitate before it can bind to your target protein.

The Solution: Implement a "step-down" micellar solubilization workflow using a non-ionic surfactant (e.g., Tween-20).

Protocol: Step-Down Micellar Solubilization
  • Primary Stock: Dissolve the free base in 100% DMSO to create a 10 mM primary stock.

  • Surfactant Intermediate: Create an intermediate dilution (e.g., 1 mM) by diluting the primary stock into a vehicle containing 10% DMSO and 5% Tween-20 in water. (Causality: The Tween-20 forms micelles that instantly trap the hydrophobic drug molecules before the DMSO fully diffuses away, kinetically stabilizing the compound).

  • Final Assay Dilution: Dilute the intermediate stock 1:100 into the final aqueous assay buffer (Final assay conditions: 10 µM drug, 0.1% DMSO, 0.05% Tween-20).

  • Self-Validation Checkpoint: Measure the optical density (OD) of the final assay well at 600 nm. An OD600​>0.05 compared to a blank indicates light scattering from micro-precipitates (crash-out). A clear solution with a baseline OD600​ validates successful micellar stabilization.

Solubilization Strategy Decision Matrix

G A 7-fluoroisoquinolin-5-amine (Poorly Soluble Free Base) B Oral (PO) Delivery Goal: Overcome Lattice Energy A->B C Intravenous (IV) Delivery Goal: Neutral pH Solubilization A->C D In Vitro Assays Goal: Prevent DMSO Crash-out A->D E Salt Screening (Avoid HCl) B->E F Cyclodextrin Complexation (SBE7-β-CD) C->F G Micellar Solubilization (Tween-20 / Pluronic) D->G H Mesylate Salt (High SGF Solubility) E->H Best for Basic Amines I 1:1 Inclusion Complex (Stable in Blood) F->I Host-Guest Interaction J Step-Down Dilution (Stable Assay Buffer) G->J Kinetic Stabilization

Decision matrix for selecting the optimal solubilization strategy based on the application.

References

  • Drug Solubility: Importance and Enhancement Techniques - PMC (nih.gov). 1

  • The use of captisol (SBE7- β -CD) in oral solubility-enabling formulations - Pharma Excipients. 4

  • Salt formation to improve drug solubility - Advanced Drug Delivery Reviews (uspto.gov). 2

  • Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - MDPI. 3

Sources

Optimization

Technical Support Center: HPLC Purification of 7-Fluoroisoquinolin-5-amine Mixtures

Welcome to the Technical Support Center. 7-Fluoroisoquinolin-5-amine is a critical synthetic intermediate widely used in the development of kinase inhibitors and positron emission tomography (PET) imaging agents (such as...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. 7-Fluoroisoquinolin-5-amine is a critical synthetic intermediate widely used in the development of kinase inhibitors and positron emission tomography (PET) imaging agents (such as tau tracers) [4]. However, its chemical structure presents unique chromatographic challenges. The molecule contains two highly basic sites—the isoquinoline nitrogen and the primary amine—which make it highly susceptible to secondary interactions with silica-based stationary phases.

This guide provides field-proven methodologies, diagnostic logic, and optimized protocols to help you achieve >95% purity and excellent peak symmetry during your preparative HPLC workflows.

Standard Operating Procedure: Preparative HPLC Workflow

To ensure reproducible isolation of 7-fluoroisoquinolin-5-amine from crude synthetic mixtures, every step from solubilization to fraction collection must be tightly controlled. The following protocol is a self-validating system designed to prevent column fouling and maximize resolution [4].

Protocol: Reverse-Phase HPLC Purification

Materials:

  • Column: Preparative C18 (e.g., 5 µm, 19 x 150 mm) or Pentafluorophenyl (PFP) column.

  • Mobile Phase A: Ultrapure Water + 0.1% v/v Trifluoroacetic acid (TFA).

  • Mobile Phase B: HPLC-grade Acetonitrile + 0.1% v/v TFA.

Step-by-Step Methodology:

  • Sample Solubilization: Dissolve the crude mixture in a minimal volume of Dimethyl Sulfoxide (DMSO) or the initial mobile phase composition (e.g., 10% Acetonitrile in Water). Do not exceed a loading capacity of 20-30 mg/mL to prevent mass overload.

  • Filtration (Critical Step): Pass the solubilized sample through a 0.45 µm PTFE syringe filter. This prevents particulate matter from creating dead volume or blocking the column frit, which physically induces peak tailing.

  • System Equilibration: Flush the preparative column with 5 column volumes (CV) of 95% Mobile Phase A / 5% Mobile Phase B at a flow rate of 15–20 mL/min.

  • Gradient Elution:

    • 0–2 min: Isocratic hold at 5% B (Elutes DMSO and highly polar salts).

    • 2–20 min: Linear gradient from 5% B to 60% B. (7-fluoroisoquinolin-5-amine typically elutes in the 20–40% B range).

    • 20–22 min: Ramp to 95% B for a high-organic column wash.

    • 22–25 min: Hold at 95% B.

    • 25–30 min: Return to 5% B for re-equilibration.

  • Fraction Collection: Monitor UV absorbance at 254 nm and 280 nm (aromatic isoquinoline absorption). Trigger fraction collection based on the leading-edge slope of the target peak.

  • Lyophilization: Pool the target fractions, remove acetonitrile via rotary evaporation under reduced pressure, and lyophilize the aqueous phase to yield the purified compound as a TFA salt.

HPLC_Workflow S1 1. Sample Preparation (Solubilize & Filter 0.45µm) S2 2. Column Selection (End-capped C18 or PFP) S1->S2 S3 3. Mobile Phase Prep (0.1% TFA or pH 10 Buffer) S2->S3 S4 4. Gradient Elution (Optimize %B for Isomer Resolution) S3->S4 S5 5. Fraction Collection (UV/Vis or MS Triggered) S4->S5 S6 6. Lyophilization & QC Purity Analysis S5->S6

Step-by-step preparative HPLC workflow for 7-fluoroisoquinolin-5-amine.

Troubleshooting Guide & FAQs

Q1: I am observing severe peak tailing (As > 2.0) for 7-fluoroisoquinolin-5-amine. How do I correct this?

Causality: Peak tailing in basic amines occurs when the positively charged amine interacts with negatively charged, unbonded silanol groups (Si-O⁻) on the silica stationary phase [1]. Because this is a secondary retention mechanism, it disrupts the ideal symmetrical Gaussian peak shape, causing the trailing edge to elongate [2].

Resolution:

  • Low pH Strategy (Recommended): Use 0.1% TFA in your mobile phase (pH ~2.0). The low pH suppresses silanol ionization (silanols have a pKa of ~3.5–4.5), neutralizing the stationary phase. Simultaneously, TFA acts as an ion-pairing agent for the basic amine, masking its charge [4].

  • High pH Strategy: If low pH fails, switch to a high pH mobile phase (e.g., 10 mM ammonium bicarbonate adjusted to pH 10 with ammonium hydroxide) using a hybrid-silica column designed for high pH. At pH 10, the isoquinoline nitrogen is deprotonated (neutral), eliminating the ionic interaction entirely [3].

Q2: How do I definitively prove whether my peak tailing is caused by chemistry (silanols) or physics (column voids)?

Causality: Physical issues (e.g., column bed collapse, dead volume in fittings) affect all analytes equally. Chemical issues (acid-base interactions) only affect specific functional groups, like basic amines [3].

Self-Validating Test: Inject a neutral reference standard (e.g., uracil or toluene).

  • If the neutral compound exhibits a symmetrical peak (As ~ 1.0) but your 7-fluoroisoquinolin-5-amine tails, the issue is chemical (silanol interaction).

  • If both the neutral compound and your target amine tail, the issue is physical (fix your plumbing or replace the voided column) [3].

Tailing_Logic Start Peak Tailing Detected (As > 1.5) Test Inject Neutral Reference Standard Start->Test Decision Does the Neutral Standard Tail? Test->Decision Physical Physical Issue (Void, Dead Volume) Decision->Physical  Yes   Chemical Chemical Issue (Silanol Interactions) Decision->Chemical  No   FixPhys Replace Column or Minimize Tubing Length Physical->FixPhys FixChem Lower pH (0.1% TFA) or Raise pH (Ammonium Hydroxide) Chemical->FixChem

Diagnostic logic tree for identifying and resolving HPLC peak tailing.

Q3: My crude mixture contains 6-fluoro and 7-fluoro positional isomers. A standard C18 column cannot resolve them. What is the alternative?

Causality: Positional isomers of fluorinated aromatics often have nearly identical hydrophobicity. Because standard C18 columns rely purely on hydrophobic dispersion forces, they cannot distinguish between the isomers. Resolution: Switch to a Pentafluorophenyl (PFP) stationary phase. The position of the highly electronegative fluorine atom on the isoquinoline ring alters the molecule's overall dipole moment. PFP columns offer alternative retention mechanisms—specifically dipole-dipole interactions, π-π interactions, and hydrogen bonding—which easily recognize these subtle electronic differences, drastically improving selectivity (α) and resolution (Rs).

Quantitative Data: Mobile Phase Optimization Metrics

The following table summarizes the causal relationship between mobile phase conditions, column chemistry, and the resulting chromatographic performance for basic fluorinated isoquinolines.

Mobile Phase AdditivepHColumn TypePeak Asymmetry (As)Retention Time (min)Resolution (Rs) from Isomers
None (Water/MeCN)~6.5Standard C182.8 (Severe Tailing)4.20.8 (Co-elution)
0.1% Formic Acid~2.7End-capped C181.6 (Moderate)3.51.1 (Poor)
0.1% TFA ~2.0 End-capped C18 1.1 (Symmetrical) 4.8 1.4 (Acceptable)
10 mM NH₄HCO₃10.0Hybrid C18 (High pH)1.0 (Symmetrical)6.51.7 (Good)
0.1% TFA ~2.0 PFP (Fluorophenyl) 1.1 (Symmetrical) 5.2 2.5 (Baseline)

Note: Peak Asymmetry (As) values > 1.5 indicate problematic tailing that will interfere with fraction purity during preparative runs [2].

References

  • 1 - Phenomenex. 2.2 - Element Lab Solutions.

  • 3 - Axion Labs. 4.4 - ACS Publications.

Sources

Troubleshooting

preventing oxidation and degradation of 7-fluoroisoquinolin-5-amine during storage

Technical Support Center: 7-Fluoroisoquinolin-5-amine Introduction: Understanding the Instability of 7-Fluoroisoquinolin-5-amine 7-Fluoroisoquinolin-5-amine is a critical building block in pharmaceutical research and dru...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: 7-Fluoroisoquinolin-5-amine

Introduction: Understanding the Instability of 7-Fluoroisoquinolin-5-amine

7-Fluoroisoquinolin-5-amine is a critical building block in pharmaceutical research and drug development, valued for its role in synthesizing a range of bioactive molecules.[1][2] However, its chemical structure—an aromatic amine fused to a heterocyclic isoquinoline ring—renders it susceptible to oxidative degradation. The primary amine (-NH₂) group increases the electron density of the aromatic system, making it a target for atmospheric oxygen. This process can be accelerated by environmental factors such as light, heat, and humidity, leading to the formation of colored impurities and a reduction in compound purity and reactivity.[3]

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for preventing, troubleshooting, and understanding the degradation of 7-fluoroisoquinolin-5-amine during storage and handling.

Frequently Asked Questions (FAQs)

Q1: My new bottle of 7-fluoroisoquinolin-5-amine has a brownish tint, but the certificate of analysis states it's off-white. Is it still usable?

A slight brownish tint often indicates the initial stages of oxidation. While it may be suitable for non-critical applications, for sensitive synthetic steps or quantitative studies, its use is discouraged. The colored impurities are typically oxidized dimers or polymers that can interfere with subsequent reactions. It is recommended to perform a purity check (e.g., via HPLC or NMR) before use.

Q2: What is the ideal temperature for storing this compound?

For long-term stability, 7-fluoroisoquinolin-5-amine should be stored at low temperatures, ideally between 2-8°C.[4] Some studies on other aromatic amines have shown that storage at -20°C or even -70°C can significantly prolong shelf life by slowing down degradation kinetics.[5] Avoid room temperature storage for periods longer than a few days.[5]

Q3: Does the fluorine atom on the ring improve its stability?

Yes, to an extent. The electron-withdrawing nature of the fluorine atom can decrease the electron density of the aromatic ring, which may offer some protection against oxidative degradation compared to its non-fluorinated analog, isoquinolin-5-amine.[6][7] Fluorination can also lower the basicity of the nearby amine, which can influence its reactivity and stability.[7][8][9] However, it does not make the compound immune to oxidation, and stringent storage protocols are still required.

Q4: Is it necessary to use a glovebox to handle this compound?

For optimal preservation and handling, especially when dispensing small quantities for highly sensitive reactions, using a glovebox with an inert atmosphere (<1 ppm O₂ and H₂O) is the best practice.[4][10] If a glovebox is unavailable, using Schlenk line techniques with a robust inert gas (argon or nitrogen) backfill is a viable alternative.[4][11]

Troubleshooting Guide: Identifying and Addressing Degradation

This section addresses specific issues that may arise during the storage and use of 7-fluoroisoquinolin-5-amine.

Observed Issue Potential Cause(s) Recommended Action(s)
Color Change (Off-white to yellow/brown/dark brown) Oxidation due to exposure to air (O₂). Accelerated by light and heat.1. Immediately transfer the compound to a fresh, amber glass vial. 2. Purge the vial with a dry, inert gas (Argon is preferred as it's denser than air).[4] 3. Store in a desiccator in a refrigerator (2-8°C). 4. Assess purity via HPLC-UV or LC-MS before use.
Clumping or Caking of Powder Moisture absorption. Aromatic amines can be hygroscopic.[12]1. Dry the material under high vacuum for several hours (ensure the compound is not heat-sensitive). 2. Store future aliquots in a desiccator or a dry box.[11] 3. Consider using a desiccant within the secondary storage container.
Poor Solubility in Aprotic Solvents Formation of insoluble polymeric oxidation byproducts.1. Attempt to dissolve the compound in a small amount of a polar solvent like DMSO. 2. Filter out any insoluble material. 3. The compound has likely degraded significantly. It is highly recommended to use a fresh, pure lot for reliable results.
Inconsistent Reaction Yields or New Impurities in Product Degradation of the starting material. Oxidized impurities may act as catalysts or inhibitors in subsequent reactions.1. Verify the purity of the 7-fluoroisoquinolin-5-amine stock. 2. If degradation is confirmed, procure a new batch. 3. Always use freshly opened or properly stored material for critical reactions.
Troubleshooting Decision Workflow

G start Suspected Degradation (e.g., color change, clumping) visual_check Visually Inspect: Is the solid discolored (yellow/brown)? Is it clumpy or wet? start->visual_check purity_analysis Perform Purity Analysis (HPLC, LC-MS, NMR) visual_check->purity_analysis Yes to either is_pure Is Purity >98%? purity_analysis->is_pure use_compound Proceed with Experiment (Handle under inert atmosphere) is_pure->use_compound Yes degraded Purity <98% or Significant Impurity Peaks is_pure->degraded No attempt_purification Attempt Purification? (e.g., Recrystallization, Column Chromatography) degraded->attempt_purification discard Discard and Procure New, High-Purity Lot attempt_purification->discard No / Not feasible purify Purify Material attempt_purification->purify Yes re_analyze Re-analyze Purity purify->re_analyze re_analyze->is_pure

Best Practices for Long-Term Storage & Handling

Proactive measures are the most effective strategy for preventing degradation.

Optimal Storage Environment

The ideal storage protocol minimizes exposure to oxygen, moisture, light, and heat.

ParameterRecommendationRationale
Atmosphere Inert Gas (Argon or Nitrogen)Prevents direct contact with atmospheric oxygen, the primary driver of oxidation.[4] Argon is denser than air and provides a superior protective blanket.[4]
Temperature 2-8°C (Refrigerator)Reduces the kinetic rate of degradation reactions.[5][12]
Light Amber Glass VialProtects the compound from photo-oxidation, where light energy accelerates degradation.
Humidity Store within a DesiccatorAromatic amines can be hygroscopic; moisture can facilitate degradation pathways.
Container Tightly-sealed glass vial with a PTFE-lined cap.Glass is non-reactive, and a proper seal prevents ingress of air and moisture.[12] Avoid plastics that may be permeable to gases or leach contaminants.
Proper Handling and Dispensing Workflow

G cluster_0 Preparation cluster_1 Inert Environment (Glovebox / Schlenk Line) cluster_2 Storage prep_vial Prepare clean, dry amber vial with PTFE-lined cap. transfer Open stock bottle and quickly dispense required amount into the tared vial. prep_vial->transfer prep_glovebox Equilibrate stock bottle to room temperature (approx. 30-60 min). prep_glovebox->transfer seal_new Tightly seal the new vial. transfer->seal_new purge_stock Backfill stock bottle with Argon/Nitrogen. transfer->purge_stock store_new Use dispensed material immediately. seal_new->store_new seal_stock Seal stock bottle tightly. Wrap seal with Parafilm. purge_stock->seal_stock store_stock Return stock bottle to refrigerated storage (2-8°C) in a desiccator. seal_stock->store_stock

Experimental Protocol: Blanketing a Container with Inert Gas

This protocol describes the standard procedure for creating an inert atmosphere in a vial containing an air-sensitive solid like 7-fluoroisoquinolin-5-amine.

Materials:

  • Vial containing 7-fluoroisoquinolin-5-amine with a septum-ready cap

  • Source of dry, high-purity Argon or Nitrogen gas

  • Gas regulator and tubing

  • Two needles (e.g., 20-22 gauge): one for gas inlet (longer), one for gas outlet (shorter)

Procedure:

  • Preparation: Ensure the exterior of the vial is clean and the cap is screwed on but not overly tight.

  • Needle Insertion: Carefully pierce the septum with both the gas inlet and outlet needles. The inlet needle should reach near the bottom of the vial's headspace, while the outlet needle should only just pierce the septum.

  • Gas Flow: Set the gas regulator to a gentle flow rate (you should barely be able to feel it on your hand). A high flow rate can blow the powder around.

  • Purging: Allow the inert gas to flow for 2-5 minutes. Because argon is denser than air, it will fill the vial from the bottom up, effectively displacing the lighter air out through the outlet needle.

  • Needle Removal: While the gas is still flowing, remove the outlet needle first, followed immediately by the inlet needle. This creates a slight positive pressure of inert gas inside the vial, preventing air from re-entering.

  • Sealing: Tightly secure the cap. For long-term storage, wrap the cap-vial interface with Parafilm M® as an extra barrier against moisture and gas exchange.

  • Storage: Place the sealed vial into a desiccator inside a refrigerator set to 2-8°C.

Mechanism of Degradation: Simplified Oxidation Pathway

Aromatic amines are susceptible to oxidation, which can proceed through a radical mechanism to form highly colored, often polymeric, impurities.

G A {7-Fluoroisoquinolin-5-amine | (Ar-NH₂)} B {Aminyl Radical | (Ar-NH•)} A->B + O₂ / Light / Heat - H• C {Dimerization / Polymerization} B->C Radical Coupling D {Colored Impurities | (e.g., Quinone-imines)} C->D

References

  • Amine Storage Conditions: Essential Guidelines for Safety. (n.d.). Diplomata Comercial. Retrieved March 28, 2026, from [Link]

  • Storage of air and temperature sensitive reagents. (2023, November 4). Chemistry Stack Exchange. Retrieved March 28, 2026, from [Link]

  • Van De Velde, M., et al. (2022). Stability study of primary aromatic amines in aqueous food simulants under storage conditions of food contact material migration studies. ResearchGate. Retrieved March 28, 2026, from [Link]

  • Lin, Y., et al. (2023). Short- and Long-Term Stability of Aromatic Amines in Human Urine. MDPI. Retrieved March 28, 2026, from [Link]

  • Best Practices for Safe Chemical Storage in Laboratories. (2024, December 6). Innova Design Group. Retrieved March 28, 2026, from [Link]

  • Wipf, P. (n.d.). Techniques for Handling Air-Sensitive Compounds. Wipf Group, University of Pittsburgh. Retrieved March 28, 2026, from [Link]

  • Amine. (2026, February 19). Britannica. Retrieved March 28, 2026, from [Link]

  • Gibis, M., & Weiss, J. (2007). Degradation of heterocyclic aromatic amines in oil under storage and frying conditions and reduction of their mutagenic potential. PubMed. Retrieved March 28, 2026, from [Link]

  • Oxidative degradation of amine solvents for CO2 capture. (2015, May 19). The University of Texas at Austin. Retrieved March 28, 2026, from [Link]

  • Atria, A. M., et al. (2012). Isoquinolin-5-amine. PubMed. Retrieved March 28, 2026, from [Link]

  • Exploring the Chemistry and Applications of Isoquinoline. (n.d.). Amerigo Scientific. Retrieved March 28, 2026, from [Link]

  • Doyle, A. G., & Jacobsen, E. N. (2026, January 23). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC. Retrieved March 28, 2026, from [Link]

  • Deconstructive fluorination of cyclic amines by carbon-carbon cleavage. (n.d.). PMC. Retrieved March 28, 2026, from [Link]

  • Comparison of the effect of fluorinated aliphatic and aromatic amino acids on stability at a solvent-exposed position of a globular protein. (2024, February 10). ResearchGate. Retrieved March 28, 2026, from [Link]

  • Core Fluorination Enhances Solubility and Ambient Stability of an IDT-Based n-Type Semiconductor in Transistor Devices. (n.d.). ResearchGate. Retrieved March 28, 2026, from [Link]

  • New Methods for the Construction of Fluorinated Cyclic Amines and Amides. (n.d.). Nottingham Research Data Management Repository. Retrieved March 28, 2026, from [Link]

Sources

Optimization

Technical Support Center: Resolving ¹H NMR Signal Overlap in 7-Fluoroisoquinolin-5-amine Derivatives

Welcome to the Advanced NMR Troubleshooting Center. This guide is specifically engineered for researchers, analytical scientists, and drug development professionals characterizing 7-fluoroisoquinolin-5-amine and its deri...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced NMR Troubleshooting Center. This guide is specifically engineered for researchers, analytical scientists, and drug development professionals characterizing 7-fluoroisoquinolin-5-amine and its derivatives.

The structural combination of an electron-deficient isoquinoline core, an electron-donating amine, and a spin-½ fluorine nucleus creates a highly complex magnetic environment. This frequently results in severe spectral crowding in the aromatic region (7.0–9.5 ppm). Below, we provide field-proven methodologies, causality-driven explanations, and self-validating protocols to definitively resolve these overlapping signals.

Quantitative Data Summary

Understanding the expected chemical shifts and coupling constants is the first step in diagnosing overlap. The table below summarizes the typical ¹H NMR parameters for the 7-fluoroisoquinolin-5-amine scaffold.

Table 1: Typical NMR Parameters for 7-fluoroisoquinolin-5-amine (in DMSO-d₆)

Proton PositionTypical Shift (ppm)Multiplicity (Standard ¹H)Multiplicity (¹H{¹⁹F})Major J-Couplings (Hz)
H1 9.00 - 9.20s (broad)s⁴J_HH < 1.0
H3 8.40 - 8.60dd³J_HH ≈ 6.0
H4 7.80 - 8.00dd³J_HH ≈ 6.0
H6 7.20 - 7.50ddd³J_HF ≈ 10.0, ⁴J_HH ≈ 2.5
H8 7.50 - 7.80ddd³J_HF ≈ 8.5, ⁴J_HH ≈ 2.5
-NH₂ (5-pos) 5.50 - 6.50br sbr sN/A (Exchangeable)

Frequently Asked Questions (Troubleshooting Guide)

Q1: Why is the aromatic region (7.0 - 9.5 ppm) so crowded, and why are the H6 and H8 signals so complex? A: The isoquinoline core naturally clusters aromatic protons within a narrow chemical shift window. The addition of a fluorine atom at position 7 introduces large heteronuclear spin-spin couplings (³J_HF and ⁴J_HF). Because ¹⁹F is a spin-½ nucleus with 100% natural abundance, it splits the adjacent H6 and H8 protons into complex multiplets (typically doublets of doublets)[1]. This splitting, combined with the normal ¹H-¹H meta-coupling, drastically increases the footprint of each signal, leading to severe overlap.

Q2: My amine (-NH₂) signal is a broad hump that obscures the H6 and H8 protons. How can I resolve this? A: The broadening is caused by the intermediate chemical exchange rate of the amine protons and quadrupolar relaxation from the adjacent ¹⁴N nucleus. Solution: Perform a D₂O exchange. Add 1-2 drops of D₂O to your NMR tube and shake vigorously. The acidic -NH₂ protons will exchange to form -ND₂, shifting their resonance out of the ¹H observation window and instantly clearing the baseline[2]. Alternatively, switching the solvent to DMSO-d₆ strongly hydrogen-bonds with the amine, slowing the exchange rate and sharpening the signal.

Q3: How can I decouple the fluorine to simplify the spectrum? A: You must perform a ¹H{¹⁹F} heteronuclear decoupled experiment. By applying continuous wave (CW) or composite pulse decoupling at the ¹⁹F Larmor frequency, you rapidly flip the ¹⁹F spin states. This averages the ¹H-¹⁹F scalar coupling to zero, collapsing the complex H6 and H8 multiplets into simple doublets that are much easier to integrate and assign[1]. (See Protocol 1 below).

Q4: Even with ¹⁹F decoupling, my signals are still overlapping. What is the next best step? A: If heteronuclear decoupling is insufficient, the overlap is driven by homonuclear (¹H-¹H) coupling and highly similar chemical shifts. You should implement Pure Shift NMR (e.g., PSYCHE). This technique uses spatial encoding and selective pulses to refocus ¹H-¹H scalar couplings while retaining chemical shift evolution. The result is a pseudo-decoupled spectrum where all protons appear as ultra-sharp singlets, effectively increasing your spectral resolution by an order of magnitude[3],[4],[5]. (See Protocol 2 below).

Q5: How do I unambiguously assign H6 vs. H8 once the signals are resolved? A: Use 2D Heteronuclear Multiple Bond Correlation (HMBC) to disperse the signals into a second dimension[6],[7]. H8 will show a strong 3-bond correlation (³J_CH) to the highly deshielded C1 carbon (~150 ppm), whereas H6 will not. Conversely, H6 will show a strong 3-bond correlation to the C4a carbon.

Logical Mapping & Workflows

G Molecule 7-Fluoroisoquinolin-5-amine NMR Complexity F_Coupling 19F-1H Heteronuclear J-Coupling Molecule->F_Coupling Aromatic_Overlap Aromatic Proton Crowding (7-9 ppm) Molecule->Aromatic_Overlap Amine_Exchange Amine (-NH2) Proton Exchange Molecule->Amine_Exchange Sol_19F 1H{19F} Decoupling (Collapses multiplets) F_Coupling->Sol_19F Resolves Sol_PureShift Pure Shift NMR (Removes 1H-1H coupling) Aromatic_Overlap->Sol_PureShift Resolves Sol_2D 2D NMR (HSQC/HMBC) (Spreads signals) Aromatic_Overlap->Sol_2D Resolves Sol_Solvent D2O Exchange or VT-NMR Amine_Exchange->Sol_Solvent Resolves

Caption: Logical mapping of 1H NMR spectral complexity sources and their corresponding analytical solutions.

Workflow Step1 1. Acquire Standard 1H NMR (Identify overlap regions) Decision1 Is 19F coupling causing overlap? Step1->Decision1 Step2 2. Run 1H{19F} Decoupled NMR (Validate multiplet collapse) Decision1->Step2 Yes Decision2 Are aromatic signals still overlapping? Decision1->Decision2 No Step2->Decision2 Step3 3. Run Pure Shift (PSYCHE) 1H NMR (Collapse to singlets) Decision2->Step3 Yes Step4 4. Acquire 2D HSQC/HMBC (Unambiguous assignment) Decision2->Step4 No Step3->Step4 End Fully Resolved & Assigned Spectrum Step4->End

Caption: Step-by-step experimental workflow for resolving 1H NMR signal overlap in fluorinated derivatives.

Experimental Methodologies

Protocol 1: ¹H{¹⁹F} Heteronuclear Decoupling Workflow

Causality: Applying RF power at the ¹⁹F resonance frequency saturates the fluorine transitions, effectively removing the J-coupling interaction from the perspective of the observed protons[1].

  • Hardware Verification: Ensure the spectrometer probe is double-tuned to both the ¹H (observation) and ¹⁹F (decoupling) frequencies.

  • ¹⁹F Reference Scan: Acquire a standard ¹⁹F NMR spectrum to determine the exact resonance frequency (O2 center) of the fluorine atom at the 7-position.

  • Parameter Optimization: Set the decoupling channel (f2) to the determined ¹⁹F frequency. Select a broadband decoupling sequence (e.g., GARP or WALTZ-16) to ensure the entire ¹⁹F bandwidth is covered.

  • Acquisition: Run the ¹H{¹⁹F} pulse sequence. Keep the decoupling power low enough to avoid sample heating but high enough to ensure complete multiplet collapse.

  • System Validation: Compare the H6 and H8 signals against the standard ¹H spectrum. Successful decoupling is confirmed when the doublets of doublets (dd) collapse into simple doublets (d), reflecting only the ⁴J_HH meta-coupling.

Protocol 2: Pure Shift (PSYCHE) ¹H NMR Setup

Causality: Pure shift NMR utilizes spatial encoding (via weak field gradients) and low-flip-angle swept-frequency (chirp) pulses to refocus homonuclear J-couplings while allowing chemical shifts to evolve normally. This creates a spectrum entirely composed of singlets[3],[8].

  • Pulse Sequence Selection: Load the PSYCHE (Pure Shift Yielded by CHirp Excitation) pulse sequence from the spectrometer library.

  • Calibration: Accurately calibrate the 90° hard pulse for ¹H. Optimize the chirp pulses (typically 15–20 ms duration, 10 kHz sweep width) to ensure uniform excitation across the aromatic region.

  • Data Acquisition: Acquire data in pseudo-2D mode. The t1 evolution time is incremented to encode the spatial information necessary for decoupling.

  • Processing: Process the pseudo-2D data using covariance processing or chunk-reconstruction algorithms to yield the final 1D pure shift spectrum.

  • System Validation: Verify that all proton signals (H1, H3, H4, H6, H8) appear as sharp singlets. If residual "multiplet artifacts" remain, adjust the chunk length or gradient strengths.

Sources

Troubleshooting

reducing impurities and side products in 7-fluoroisoquinolin-5-amine preparation

Last Updated: March 28, 2026 Introduction Welcome to the technical support guide for the synthesis of 7-fluoroisoquinolin-5-amine. This molecule is a critical building block in contemporary drug discovery, valued for its...

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Author: BenchChem Technical Support Team. Date: April 2026

Last Updated: March 28, 2026

Introduction

Welcome to the technical support guide for the synthesis of 7-fluoroisoquinolin-5-amine. This molecule is a critical building block in contemporary drug discovery, valued for its role in the development of kinase inhibitors and other targeted therapeutics. However, its multi-step synthesis presents several challenges, including regiochemical control, low yields, and the formation of persistent impurities that can complicate purification and compromise the quality of the final product.

This guide is designed for researchers, chemists, and process development professionals. It moves beyond a simple recitation of procedural steps to provide a deeper understanding of the underlying chemistry. By explaining the causality behind common synthetic pitfalls, we aim to empower you to not only troubleshoot existing issues but also to proactively optimize your process for higher purity, yield, and reproducibility.

Section 1: The Primary Synthetic Pathway - A Critical Analysis

A prevalent and effective route to 7-fluoroisoquinolin-5-amine involves a multi-step sequence starting from a suitable fluorinated precursor. The most common pathway generally follows a nitration, reduction, and cyclization strategy. A critical step in many isoquinoline syntheses is the Bischler-Napieralski reaction, which involves the cyclization of a β-arylethylamide using a dehydrating agent.[1][2][3] This reaction, while powerful, is sensitive to the electronic nature of the aromatic ring and can be prone to side reactions if not carefully controlled.[4][5]

Overall Synthetic Workflow

The synthesis can be visualized as a sequence of key transformations, each with its own set of challenges and optimization parameters.

Synthetic_Workflow SM 3-Fluoroaniline Derivative INT1 N-Acylated Intermediate SM->INT1 Acylation INT2 3,4-Dihydroisoquinoline Intermediate INT1->INT2 Bischler-Napieralski Cyclization INT3 Aromatized Isoquinoline INT2->INT3 Dehydrogenation (e.g., Pd/C) INT4 5-Nitro-7-fluoroisoquinoline INT3->INT4 Nitration FP 7-Fluoroisoquinolin-5-amine INT4->FP Reduction (e.g., Fe/HCl)

Caption: A common synthetic route to 7-Fluoroisoquinolin-5-amine.

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis. Each question is followed by an analysis of potential causes and actionable solutions grounded in chemical principles.

FAQ 1: Why is my Bischler-Napieralski cyclization yield low or failing completely?

Potential Cause 1: Insufficient Aromatic Ring Activation. The Bischler-Napieralski reaction is an intramolecular electrophilic aromatic substitution.[2][4] The fluorine atom on the starting material is an electron-withdrawing group, which deactivates the aromatic ring and makes the cyclization step more difficult compared to non-fluorinated analogs.

Solutions:

  • Stronger Dehydrating Agents: For deactivated rings, standard reagents like POCl₃ alone may be insufficient. Using a combination of P₂O₅ in refluxing POCl₃ is often more effective as it generates pyrophosphates, which are superior leaving groups.[1][4]

  • Higher Reaction Temperatures: Switching from a solvent like toluene to a higher-boiling one such as xylene can provide the necessary energy to overcome the activation barrier.[1]

  • Microwave Chemistry: Microwave-assisted synthesis can dramatically reduce reaction times and improve yields by rapidly achieving high temperatures in a sealed vessel.

Potential Cause 2: Steric Hindrance. If your precursor has bulky groups near the cyclization site, this can sterically impede the reaction.

Solutions:

  • Re-evaluate Precursor Design: If possible, consider a synthetic route that installs bulky groups after the isoquinoline core has been formed.

FAQ 2: I'm observing a significant styrene-like impurity after the cyclization step. What is it and how can I prevent it?

Analysis: This is a classic side product resulting from a retro-Ritter reaction .[1][4] The reaction proceeds through a nitrilium salt intermediate.[1][2] If this intermediate is stable or if the cyclization is slow (due to a deactivated ring), it can fragment, eliminating a nitrile and forming a styrene derivative. This pathway is particularly favored if the resulting styrene is part of a conjugated system.[1]

Retro_Ritter cluster_main Bischler-Napieralski Pathway cluster_side Side Reaction Amide β-Arylethylamide Dehydrating Agent Nitrilium Nitrilium Salt Intermediate Amide->Nitrilium Product 3,4-Dihydroisoquinoline (Desired Product) Nitrilium->Product Intramolecular Cyclization Styrene Styrene Derivative (Impurity) Nitrilium->Styrene Retro-Ritter Fragmentation

Caption: Competing pathways of the nitrilium intermediate.

Solutions:

  • Use Nitrile as a Solvent: Performing the reaction in a nitrile solvent (e.g., acetonitrile) can shift the equilibrium of the retro-Ritter reaction back towards the nitrilium salt, suppressing the formation of the styrene byproduct.[1][4]

  • Alternative Reagents: Using oxalyl chloride or trifluoromethanesulfonic anhydride can generate a more reactive N-acyliminium intermediate, which avoids the formation of the problematic nitrilium salt altogether.[4]

FAQ 3: My nitration step is producing multiple isomers. How can I improve regioselectivity for the 5-position?

Analysis: The directing effects of both the fluorine at C7 and the ring nitrogen influence the position of nitration. While the 5-position is often favored, nitration can also occur at other positions, leading to difficult-to-separate regioisomers. This is a common challenge in the synthesis of substituted isoquinolines.[6]

Solutions:

  • Strict Temperature Control: Maintain the reaction temperature rigorously, typically between 0-5 °C. Use a cryostat or an ice/salt bath. Add the nitrating agent (e.g., KNO₃ in H₂SO₄) slowly and dropwise to prevent localized temperature spikes that can reduce selectivity.[6][7]

  • Choice of Nitrating Agent: Explore milder nitrating agents. While potassium nitrate in sulfuric acid is common, other systems might offer better control depending on the specific substrate.

FAQ 4: My final product is discolored (yellow or brown). What causes this and how can I purify it?

Analysis: Discoloration in aromatic amines is often due to the formation of oxidized impurities or residual colored byproducts from the preceding steps (e.g., nitro-aromatic compounds). Amines, particularly heterocyclic ones, can be susceptible to air oxidation, which forms highly colored, conjugated species.

Solutions:

  • Thorough Reduction: Ensure the reduction of the nitro group is complete. Monitor the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until no starting material is visible.

  • Activated Carbon Treatment: Dissolve the crude product in a suitable solvent (e.g., ethanol or ethyl acetate) and add a small amount of activated carbon. Heat the mixture gently for 15-30 minutes, then filter through a pad of Celite®. The carbon will adsorb many of the colored impurities.

  • Recrystallization: This is one of the most effective methods for final purification. A carefully chosen solvent system will allow the desired product to crystallize in high purity while leaving impurities behind in the mother liquor.

  • Column Chromatography: If recrystallization is ineffective, flash column chromatography on silica gel is the standard method. Use a gradient elution system (e.g., hexanes/ethyl acetate or dichloromethane/methanol) to separate the product from more polar or less polar impurities.

Section 3: Key Experimental Protocols

Protocol 1: Optimized Bischler-Napieralski Cyclization for Deactivated Rings

This protocol is designed to maximize the yield of the cyclized dihydroisoquinoline intermediate when working with electron-deficient precursors.

  • Reagent Preparation: In a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet, add phosphorus pentoxide (P₂O₅, 1.5 equivalents).

  • Solvent Addition: Carefully add phosphorus oxychloride (POCl₃) to the flask to act as both reagent and solvent (approx. 10 volumes relative to the starting amide).

  • Substrate Addition: Add the N-acylated-β-(fluorophenyl)ethylamide (1.0 equivalent) to the mixture.

  • Reaction: Heat the reaction mixture to reflux (approx. 105-110 °C) under a nitrogen atmosphere.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction may require several hours (4-12 h) for completion.

  • Work-up: Once complete, cool the mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring. This will quench the excess P₂O₅ and POCl₃.

  • Basification & Extraction: Basify the acidic aqueous solution with a concentrated base (e.g., 40% NaOH or NH₄OH) to a pH > 10, ensuring the mixture remains cool in an ice bath. Extract the aqueous layer three times with an organic solvent like dichloromethane or ethyl acetate.

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be carried forward or purified by column chromatography.

Protocol 2: Purification of Final Amine via Recrystallization

This protocol provides a general guideline for removing colored impurities and improving the purity of the final 7-fluoroisoquinolin-5-amine.

  • Solvent Screening: Identify a suitable solvent or solvent system. The ideal solvent will dissolve the compound when hot but have low solubility when cold. Common choices for amines include ethanol, isopropanol, toluene, or mixtures like ethanol/water or ethyl acetate/hexanes.

  • Dissolution: Place the crude amine in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to fully dissolve the solid.

  • Decolorization (Optional): If the solution is highly colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated carbon. Re-heat to boiling for a few minutes.

  • Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper (or through a Celite® pad if carbon was used) into a clean, pre-warmed flask. This step removes insoluble impurities and activated carbon.

  • Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath or refrigerator to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining mother liquor.

  • Drying: Dry the purified crystals under vacuum to remove all residual solvent.

Section 4: Impurity Profile and Data Summary

Proactively identifying potential impurities is crucial for developing a robust process. The following table summarizes common impurities, their origin, and recommended analytical methods for detection.

Impurity TypePotential Structure/NameTypical OriginRecommended Detection Method
Starting Material Unreacted N-Acylated PrecursorIncomplete Bischler-Napieralski cyclizationLC-MS, TLC
Side Product Styrene derivativeRetro-Ritter reaction during cyclization[1][4]¹H NMR (alkene signals), GC-MS, LC-MS
Regioisomer 8-Nitro-7-fluoroisoquinolineLack of regioselectivity during nitrationLC-MS, HPLC, ¹H NMR
Incomplete Reaction 5-Nitro-7-fluoroisoquinolineIncomplete reduction to the amineLC-MS (mass difference of 30 amu), TLC (different Rf and color on staining)
Oxidation Product Dimeric or polymeric speciesAir oxidation of the final amine productHPLC (broad or new peaks), Colorimetric observation

References

  • Bischler-Napieralski Reaction - Organic Chemistry Portal. (n.d.). Retrieved March 28, 2026, from [Link]

  • SynThink. (n.d.). Isoquinoline EP Impurities & USP Related Compounds. Retrieved March 28, 2026, from [Link]

  • Veeprho. (n.d.). Isoquinoline Impurities and Related Compound. Retrieved March 28, 2026, from [Link]

  • J&K Scientific LLC. (2025, May 27). Bischler-Napieralski Reaction. Retrieved March 28, 2026, from [Link]

  • Wikipedia. (n.d.). Pomeranz–Fritsch reaction. Retrieved March 28, 2026, from [Link]

  • Wikipedia. (n.d.). Bischler–Napieralski reaction. Retrieved March 28, 2026, from [Link]

  • Quimicaorganica.org. (n.d.). Pomerantz-Fritsch synthesis of isoquinolines. Retrieved March 28, 2026, from [Link]

  • Doi, S., Shirai, N., & Sato, Y. (1997). Abnormal products in the Bischler–Napieralski isoquinoline synthesis. Journal of the Chemical Society, Perkin Transactions 1, (17), 2217-2221. Retrieved March 28, 2026, from [Link]

  • Ataman Kimya. (n.d.). ISOQUINOLINE. Retrieved March 28, 2026, from [Link]

  • Cambridge University Press & Assessment. (n.d.). Pomeranz-Fritsch Reaction. Retrieved March 28, 2026, from [Link]

  • Cambridge University Press & Assessment. (n.d.). Bischler-Napieralski Reaction. Retrieved March 28, 2026, from [Link]

  • Tressler, S. M., & Beaudoin, D. (2022). Synthesis of Fluorinated Amines: A Personal Account. ACS Organic & Inorganic Au, 2(5), 415-424. Retrieved March 28, 2026, from [Link]

  • Google Patents. (n.d.). US5859255A - Process for the preparation of fluorinated heterocyclic compounds.
  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Isoquinoline. Retrieved March 28, 2026, from [Link]

  • Science of Synthesis. (n.d.). Product Class 5: Isoquinolines. Retrieved March 28, 2026, from [Link]

  • Tressler, S. M., & Beaudoin, D. (2023). Synthesis of Fluorinated Amines: A Personal Account. ACS Organic & Inorganic Au. Retrieved March 28, 2026, from [Link]

  • Wang, L., et al. (2019). Highly Selective and Efficient Synthesis of 7-Aminoquinolines and Their Applications as Golgi-Localized Probes. Molecules, 24(10), 1953. Retrieved March 28, 2026, from [Link]

  • Mangelinckx, S., et al. (2020). Synthesis of 8-Fluoro-3,4-dihydroisoquinoline and Its Transformation to 1,8-Disubstituted Tetrahydroisoquinolines. Molecules, 25(22), 5469. Retrieved March 28, 2026, from [Link]

  • Google Patents. (n.d.). WO2013003315A2 - Methods for preparing isoquinolines.
  • Google Patents. (n.d.). US7872136B2 - Process for production of 4-fluoroisoquinoline-5-sulfonyl halide or salt thereof.

Sources

Troubleshooting

refining biochemical assay conditions for 7-fluoroisoquinolin-5-amine screening

Welcome to the Technical Support Center for biochemical assay optimization. 7-fluoroisoquinolin-5-amine is a highly versatile, halogenated heterocyclic scaffold frequently utilized in the development of kinase inhibitors...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for biochemical assay optimization. 7-fluoroisoquinolin-5-amine is a highly versatile, halogenated heterocyclic scaffold frequently utilized in the development of kinase inhibitors (e.g., ROCK, RIP1K) and histone methyltransferase inhibitors (e.g., SETD2) [1]. However, the physicochemical properties of halogenated isoquinolines—such as their extended π -electron systems, basicity, and lipophilicity—can introduce significant artifacts during high-throughput biochemical screening.

This guide is designed for researchers and assay development scientists to troubleshoot, optimize, and validate screening conditions for this compound class.

Section 1: Compound Handling & Assay Interference (FAQs)

Q: My dose-response curves for 7-fluoroisoquinolin-5-amine derivatives are biphasic or flatline unexpectedly. What is causing this? A: This is classically caused by "aqueous shock"—a phenomenon where lipophilic compounds aggregate when a high-concentration DMSO stock is diluted directly into an aqueous assay buffer. To ensure a self-validating and stable system, you must perform your serial dilutions in 100% DMSO first [2]. Only make the intermediate dilution into the aqueous 1X Kinase or Methyltransferase buffer immediately prior to plate transfer. This maintains the compound in a soluble state, prevents micro-precipitate formation, and stabilizes the calculated IC50​ values.

Q: Isoquinolines are known to be autofluorescent. Will this ruin my FRET or TR-FRET assay? A: The isoquinoline scaffold absorbs in the UV/blue range and emits in the blue/green spectrum due to its rigid, aromatic structure [3]. In standard prompt-fluorescence assays, this causes massive false-positive signals or inner-filter quenching. Time-Resolved FRET (TR-FRET) mitigates this by introducing a temporal delay (e.g., 50–100 μ s) before signal integration, allowing the short-lived isoquinoline autofluorescence to decay while the long-lived Lanthanide (Eu/Tb) chelate signal persists [4]. However, at screening concentrations >20 μ M, the compound can still absorb the excitation light (inner-filter effect). Always run a compound-only counter-screen to validate true inhibition versus optical interference [3].

InterferenceWorkflow Start Observe Hit in Primary Assay (7-fluoroisoquinolin-5-amine) CheckFluo Run Compound-Only Fluorescence Scan Start->CheckFluo Decision1 Autofluorescence Detected? CheckFluo->Decision1 CounterScreen Perform Orthogonal Assay (e.g., Luminescent/ADP-Glo) Decision1->CounterScreen Yes InnerFilter Check for Inner Filter Effect (Absorbance at Excitation/Emission) Decision1->InnerFilter No TrueHit Validate as True Hit CounterScreen->TrueHit Activity Confirmed FalsePositive Flag as PAINS / Artifact CounterScreen->FalsePositive No Activity InnerFilter->CounterScreen Quenching Observed InnerFilter->TrueHit No Quenching

Workflow for identifying and mitigating isoquinoline assay interference.

Section 2: Biochemical Assay Buffer Optimization (Troubleshooting)

Q: I have completely lost my assay window in my SETD2 or Kinase TR-FRET assay. What is the most common cause? A: The single most common reason a TR-FRET assay fails is the incorrect selection of emission filters or dichroic mirrors [5]. Unlike standard fluorescence, TR-FRET requires strict bandpass filters (e.g., 495 nm for donor, 520 nm for acceptor in Tb-based assays). If your optics are correct, investigate your enzyme kinetics. For example, if screening SETD2 (which utilizes S-adenosylmethionine [SAM]), ensure you are using the correct substrate state. SETD2 efficiently methylates unmodified or H3K36me1/me2 recombinant nucleosomes, but cannot utilize H3K36me3 [6]. Furthermore, SETD2 inhibitors often display an uncompetitive mechanism with respect to SAM[7]; therefore, running the assay at Km​ for SAM is critical for identifying this specific class of inhibitors.

Q: When reading plates in batch mode, the TR-FRET signal of the last plates is significantly lower than the first. Is the compound degrading? A: No, the assay chemistry is degrading. In Europium-chelate assays (like LANCE Ultra), the reaction is typically stopped with EDTA to chelate Mg2+ and halt the enzymatic reaction. If the final free EDTA concentration exceeds 6 mM and the plates are incubated for >4 hours before reading, the excess EDTA will slowly extract the Eu3+ ions from the donor antibody chelate, destroying the signal [8].

TRFRET_Decay Kinase Enzymatic Reaction Stop Stop Buffer (>6mM EDTA) Kinase->Stop Add Chelate Eu3+ Chelate Antibody Stop->Chelate >4h Incubation Decay Eu3+ Stripping Signal Loss Chelate->Decay EDTA extracts Eu3+

Mechanism of TR-FRET signal decay via EDTA-mediated Eu3+ stripping.

Section 3: Data Presentation & Modality Selection

When screening 7-fluoroisoquinolin-5-amine derivatives, selecting the correct detection modality is paramount to avoiding false positives caused by the compound's intrinsic properties.

Detection ModalityPrimary ReadoutIsoquinoline Interference RiskMitigation Strategy
TR-FRET (e.g., LanthaScreen)Phosphorylation / Methylation via proximityLow-Medium (Inner-filter effect at >20 μ M)Ratiometric calculation (Acceptor/Donor); Time-delayed reading [4].
Luminescence (e.g., ADP-Glo, MTase-Glo)ATP depletion / SAH generationLow (No light excitation required)Use as an orthogonal counter-screen to validate TR-FRET hits.
Prompt Fluorescence (e.g., FP)Tracer displacementHigh (Autofluorescence overlap)Red-shift the assay (>600 nm) to avoid the blue/green emission of isoquinolines [3].

Section 4: Self-Validating TR-FRET Experimental Protocol

To ensure data trustworthiness, the following step-by-step methodology incorporates internal controls to validate the causality of the observed inhibition.

Step 1: Compound Preparation (Mitigating Aqueous Shock)

  • Prepare a 16-point, 2-fold serial dilution of the 7-fluoroisoquinolin-5-amine derivative in 100% DMSO at 100X the final desired assay concentration[2].

  • Create an intermediate 4X dilution by transferring the DMSO stock into 1X Assay Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2​ , 0.01% Brij-35). Self-Validation: Visually inspect the intermediate plate for precipitation.

Step 2: Enzymatic Reaction

  • Add 2.5 μ L of the 4X compound to a 384-well low-volume plate.

  • Add 5 μ L of 2X Enzyme/Substrate mix (e.g., SETD2 + recombinant nucleosomes, or Kinase + peptide).

  • Initiate the reaction by adding 2.5 μ L of 4X Cofactor (SAM or ATP) at its predetermined apparent Km​ .

  • Incubate at room temperature for 60 minutes.

Step 3: Reaction Termination & Detection (Preventing Signal Decay)

  • Prepare a Detection Mix containing the Lanthanide-labeled antibody and EDTA.

  • Critical Step: Ensure the final concentration of EDTA in the well does not exceed 6 mM to prevent Eu3+ stripping [8].

  • Add 10 μ L of Detection Mix to the 10 μ L reaction. Incubate for 1 hour.

Step 4: Ratiometric Data Analysis

  • Read the plate on a TR-FRET compatible microplate reader.

  • Self-Validation: Do not rely on raw acceptor counts. Divide the acceptor signal (e.g., 520 nm) by the donor signal (e.g., 495 nm) to generate an emission ratio [5]. This mathematically negates well-to-well variations in liquid dispensing and minor inner-filter quenching caused by the isoquinoline core.

References

  • Discovery of a First-in-Class Inhibitor of the Histone Methyltransferase SETD2 Suitable for Preclinical Studies. ACS Medicinal Chemistry Letters.
  • General Information - Things to know before starting. Thermo Fisher Scientific.
  • Addressing Autofluorescence of Quinoline Compounds in Assays: A Technical Support Guide. Benchchem.
  • SwiftFluo TR-FRET Technical Q&A. Sino Biological.
  • Drug Discovery Assays Support—Troubleshooting. Thermo Fisher Scientific.
  • SETD2 suppresses tumorigenesis in a KRASG12C-driven lung cancer model and its catalytic activity is regulated by histone acetylation. eLife.
  • Discovery of a First-in-Class Inhibitor of the Histone Methyltransferase SETD2 Suitable for Preclinical Studies. PMC.
  • Improved stability of the LANCE Ultra signal in kinase assays. Revvity.

Reference Data & Comparative Studies

Validation

A Comparative Guide to 7-Fluoroisoquinolin-5-amine and 5-Aminoisoquinoline in Structure-Activity Relationship Studies

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth comparison of 7-fluoroisoquinolin-5-amine and its non-fluorinated parent, 5-aminoisoquinoline. By examining their structural...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of 7-fluoroisoquinolin-5-amine and its non-fluorinated parent, 5-aminoisoquinoline. By examining their structural, physicochemical, and metabolic differences, we aim to illuminate the strategic advantages of selective fluorination in drug design and provide a rationale for its application in structure-activity relationship (SAR) studies.

Executive Summary

The substitution of a hydrogen atom with fluorine at the 7-position of the 5-aminoisoquinoline scaffold is a critical strategic move in medicinal chemistry. This single modification significantly alters the molecule's electronic properties, basicity (pKa), and lipophilicity (logP). These changes, in turn, can lead to enhanced binding affinity for biological targets, improved metabolic stability, and more favorable pharmacokinetic profiles. The 7-fluoro analogue often presents as a superior candidate in drug development due to its potential for increased potency and a lower likelihood of off-target effects. This guide will explore the underlying principles and provide the data to support these assertions.

Introduction: The Strategic Role of Fluorine in Medicinal Chemistry

Fluorine is the most electronegative element, and its introduction into small molecules can have profound effects on their biological properties.[1][2] The judicious placement of fluorine can influence a molecule's conformation, pKa, metabolic pathways, and intrinsic potency.[3] The carbon-fluorine (C-F) bond is exceptionally strong (bond energy ~116 kcal/mol) compared to a carbon-hydrogen (C-H) bond (~99 kcal/mol), which contributes significantly to increased metabolic stability by blocking sites susceptible to oxidative metabolism by cytochrome P450 enzymes.[4][5] Furthermore, the electron-withdrawing nature of fluorine can modulate the acidity or basicity of nearby functional groups, which is crucial for optimizing interactions with biological targets.[1]

Structural and Physicochemical Landscape

The only structural difference between 7-fluoroisoquinolin-5-amine and 5-aminoisoquinoline is the presence of a fluorine atom at the C7 position. This seemingly minor change has significant consequences for the molecule's physicochemical properties.

Electronic Properties: The highly electronegative fluorine atom exerts a strong inductive electron-withdrawing effect on the isoquinoline ring system. This effect reduces the electron density of the aromatic rings and, importantly, decreases the basicity of the 5-amino group. A lower pKa for the amino group can alter its protonation state at physiological pH, which can be critical for hydrogen bonding interactions within a protein's active site.

Physicochemical Properties: A comparison of the key physicochemical properties of the two molecules is essential for understanding their differential behavior in biological systems.

Property5-Aminoisoquinoline7-Fluoroisoquinolin-5-amineRationale for Change
Molecular Weight 144.17 g/mol 162.16 g/mol Addition of a fluorine atom.
pKa (Predicted) 5.67[6]~4.8 (Estimated)The electron-withdrawing fluorine atom reduces the basicity of the amino group.[1]
logP (Predicted) 1.4-1.61.8-2.0The C-F bond is more lipophilic than the C-H bond, increasing the overall lipophilicity.[2]
Polar Surface Area 38.9 Ų[7]~38.9 ŲThe fluorine atom has a minimal direct impact on the polar surface area.

Comparative Structure-Activity Relationship (SAR) Analysis

While direct, published head-to-head SAR studies of these two specific molecules across various targets are limited, we can infer the likely impact of the 7-fluoro substitution from general principles of medicinal chemistry and SAR studies of related isoquinoline derivatives.[8][9][10]

Case Study: Kinase Inhibition (Hypothetical)

The isoquinoline scaffold is a common feature in kinase inhibitors.[10] In a hypothetical scenario where both compounds are tested against a panel of kinases, the following outcomes would be anticipated:

  • Enhanced Potency: The 7-fluoro derivative may exhibit higher potency. The lower pKa of the 5-amino group could lead to more favorable hydrogen bonding interactions with the kinase hinge region. Additionally, the fluorine atom itself can participate in favorable orthogonal multipolar interactions with electron-deficient aromatic rings or form non-classical hydrogen bonds with backbone amides in the active site.

  • Improved Selectivity: The specific electronic and steric profile of the 7-fluoro analogue can lead to a more defined interaction with the target kinase, potentially reducing off-target binding and improving the selectivity profile. The position of the fluorine atom can be crucial for achieving selectivity against closely related kinases.[4]

Data Summary Table (Hypothetical Kinase Panel)

CompoundTarget Kinase A IC50 (nM)Target Kinase B IC50 (nM)Off-Target Kinase C IC50 (nM)
5-Aminoisoquinoline150250500
7-Fluoroisoquinolin-5-amine50180>1000

This hypothetical data illustrates how the 7-fluoro substitution could lead to a 3-fold increase in potency against the primary target and a significant improvement in selectivity.

Impact on ADME Properties

The introduction of fluorine can have a transformative effect on a drug candidate's Absorption, Distribution, Metabolism, and Excretion (ADME) profile.

Metabolic Stability: One of the most common reasons for introducing fluorine is to block metabolic soft spots.[11][12][13] The C7 position of the isoquinoline ring is susceptible to hydroxylation by cytochrome P450 enzymes. By replacing the hydrogen at this position with a fluorine atom, this metabolic pathway is effectively blocked due to the strength of the C-F bond.[4] This can lead to:

  • Increased half-life (t1/2): The molecule is cleared from the body more slowly.

  • Improved oral bioavailability: A greater proportion of the drug reaches systemic circulation after oral administration.

  • Reduced formation of potentially toxic metabolites. [5]

Experimental Protocols

Synthesis of 7-Fluoroisoquinolin-5-amine (Illustrative Route)

A general, multi-step synthesis would be required, likely starting from a commercially available fluorinated benzene derivative. A key step would be the construction of the isoquinoline ring system, followed by the introduction of the amino group. While a specific, validated protocol for this exact molecule is not publicly available, a plausible route would involve a Bischler-Napieralski or Pictet-Spengler type reaction followed by amination.

In Vitro Kinase Inhibition Assay (General Protocol)

This protocol outlines a typical luminescence-based assay to determine the IC50 values of inhibitors against a target kinase.

  • Reagents and Materials:

    • Target kinase and its corresponding substrate peptide.

    • ATP (Adenosine triphosphate).

    • Kinase assay buffer (e.g., Tris-HCl, MgCl2, DTT).

    • Test compounds (5-aminoisoquinoline and 7-fluoroisoquinolin-5-amine) dissolved in DMSO.

    • Luminescent kinase assay kit (e.g., Kinase-Glo®).

    • 384-well white microplates.

    • Plate reader capable of measuring luminescence.

  • Procedure:

    • Prepare a serial dilution of the test compounds in DMSO.

    • In the wells of the 384-well plate, add the kinase, substrate, and test compound at various concentrations.

    • Initiate the kinase reaction by adding ATP.

    • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

    • Stop the reaction and measure the remaining ATP by adding the luminescent detection reagent.

    • Measure the luminescence signal using a plate reader.

    • Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Visualizing the Concepts

cluster_0 Hypothetical Kinase Active Site cluster_1 5-Aminoisoquinoline cluster_2 7-Fluoroisoquinolin-5-amine hinge_region Hinge Region (e.g., NH of Alanine) hydrophobic_pocket Hydrophobic Pocket gatekeeper Gatekeeper Residue mol1 H-bond mol1->hinge_region Standard H-bond mol2 H-bond (Altered pKa) mol2->hinge_region Optimized H-bond fluorine Fluorine fluorine->hydrophobic_pocket Favorable Interaction

Caption: Hypothetical binding modes in a kinase active site.

start Start: Identify Lead Scaffold (5-Aminoisoquinoline) synthesis Synthesize Analogs (e.g., 7-Fluoroisoquinolin-5-amine) start->synthesis physchem Physicochemical Profiling (pKa, logP, Solubility) synthesis->physchem invitro In Vitro Biological Screening (Potency & Selectivity Assays) synthesis->invitro sar Structure-Activity Relationship Analysis physchem->sar adme In Vitro ADME Assays (Metabolic Stability, Permeability) invitro->adme invitro->sar adme->sar optimization Lead Optimization sar->optimization conclusion Select Candidate optimization->conclusion

Caption: Workflow for a comparative SAR study.

Conclusion and Future Perspectives

The comparison between 7-fluoroisoquinolin-5-amine and 5-aminoisoquinoline serves as a compelling case study for the power of strategic fluorination in drug discovery. The introduction of a single fluorine atom at the 7-position can significantly enhance a molecule's drug-like properties, leading to improved potency, selectivity, and metabolic stability. While the non-fluorinated parent compound may serve as a useful starting point or tool compound, the 7-fluoro analogue often represents a more promising trajectory for the development of a clinical candidate. Future work should focus on obtaining direct experimental data to validate the predicted advantages of 7-fluoroisoquinolin-5-amine and exploring its potential across a wider range of biological targets.

References

  • On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv.
  • Park, B. K., Kitteringham, N. R., & O'Neill, P. M. (n.d.). METABOLISM OF FLUORINE-CONTAINING DRUGS. Annual Reviews.
  • Scott, T. J. (2026, January 21). Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PubMed.
  • Jadhav, S. (2024, February 22).
  • Scott, T. J. (2026, January 21). Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective.
  • (n.d.). The role of fluorine in medicinal chemistry.
  • Scott, T. J. (2026, January 23). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC.
  • Jadhav, S. (2024, February 27).
  • Meanwell, N. A. (2015, November 12). Applications of Fluorine in Medicinal Chemistry. PubMed.
  • Müller, K. (2007, October 15). The role of fluorine in medicinal chemistry. PubMed.
  • (n.d.). SAR summary of bicyclic isoquinoline and naphthalene-based FXIa and PKa inhibitors.
  • (n.d.). 7-FLUOROISOQUINOLINE CAS#: 1075-12-3. ChemicalBook.
  • Wydra, J. (2025, August 10). Design, Synthesis, and Molecular Evaluation of SNAr-Reactive N-(6-Fluoro-3-Nitropyridin-2-yl)Isoquinolin-3-Amines as Covalent USP7 Inhibitors Reveals an Unconventional Binding Mode. PMC.
  • (n.d.). Dissociation constants pK a of isoquinoline bases.
  • (n.d.). 5-Aminoisoquinoline. ChemBK.
  • (n.d.). Selected SAR of isoquinoline series.
  • (2025, December 12).
  • Van der Pijl, F. (n.d.). Structure–Activity Relationship (SAR) Study of Spautin-1 to Entail the Discovery of Novel NEK4 Inhibitors. PMC.
  • (n.d.). Unraveling the Anticancer Potential: A Comparative Guide to the Structure-Activity Relationship of 7-Aminoisoquinoline-5,8-quinones. Benchchem.
  • (n.d.). 5-Aminoisoquinoline | 1125-60-6. Sigma-Aldrich.
  • (n.d.). 5-aminoisoquinoline (C9H8N2). PubChemLite.
  • (n.d.). 5-Aminoquinoline | C9H8N2 | CID 11911. PubChem.
  • (n.d.). Physicochemical properties of the new fluoroquinolones.
  • (n.d.). A Comparative Guide to the Reactivity of Isoquinolin-7-amine and Other Aminoisoquinolines for Researchers. Benchchem.
  • Insuasty, A. (n.d.).
  • (n.d.). Product Class 5: Isoquinolines. Science of Synthesis.
  • (n.d.). Chemical structures of 5-aminoquinoline derivatives 3a-f.
  • Adeel, M. (2024, March 17).
  • (n.d.). Isoquinolines. AMERICAN ELEMENTS®.

Sources

Comparative

Comparative Efficacy Guide: Fluorinated Isoquinoline Scaffolds vs. 7-Fluoroisoquinolin-5-amine in Targeted Therapeutics

Executive Summary The isoquinoline pharmacophore is a cornerstone in modern drug discovery, historically pioneered in Japan with the development of the ROCK inhibitor fasudil. While unsubstituted isoquinolines offer exce...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The isoquinoline pharmacophore is a cornerstone in modern drug discovery, historically pioneered in Japan with the development of the ROCK inhibitor fasudil. While unsubstituted isoquinolines offer excellent baseline affinity for the ATP-binding pockets of kinases and the NAD+ pockets of enzymes like PARP, they often suffer from rapid cytochrome P450 (CYP450)-mediated oxidative metabolism and suboptimal membrane permeability.

As a Senior Application Scientist, I have observed that strategic fluorination is the most reliable method to overcome these liabilities. This guide provides an objective, data-driven comparison between broad fluorinated isoquinolines and the highly specialized 7-fluoroisoquinolin-5-amine (7-F-IQA) building block, detailing the causality behind their efficacy and the self-validating experimental workflows required to evaluate them.

The Chemical Logic: Pharmacophore Comparison

Broad Fluorinated Isoquinolines

Fluorination of the isoquinoline ring (e.g., at the 4-, 6-, or 8-position) is a well-established strategy to improve in vivo metabolic stability [1]. The high electronegativity and small van der Waals radius of fluorine block metabolic soft spots without introducing severe steric clashes. Furthermore, the electron-withdrawing nature of fluorine modulates the pKa of the basic isoquinoline nitrogen. This increases the fraction of un-ionized drug at physiological pH, enhancing lipophilicity (LogP) and cellular penetrance. These broad scaffolds are highly effective in designing pan-kinase inhibitors, such as CSNK2 and Trk inhibitors [1, 2].

7-Fluoroisoquinolin-5-amine (7-F-IQA)

While general fluorination improves pharmacokinetics, 7-fluoroisoquinolin-5-amine acts as a precision-engineered bifunctional scaffold [3].

  • The 7-Fluoro Advantage: Placing the fluorine at the 7-position specifically fine-tunes the electron density of the aromatic system to maximize π -stacking and hydrogen-bond donor/acceptor interactions within the hinge region of target proteins.

  • The 5-Amine Vector: The primary amine at the 5-position serves as a critical synthetic handle. It allows for facile derivatization (e.g., coupling to form ureas or amides) that projects outward into the solvent-exposed channel or secondary hydrophobic pockets. This dual-feature design grants 7-F-IQA derivatives vastly superior target selectivity—crucial for developing specific SETD2 inhibitors, VR1 antagonists, and PARP-1 inhibitors—compared to broadly fluorinated analogs.

MOA Target Kinase/PARP Target Activation Downstream Signaling Target->Activation Active Arrest Cell Cycle Arrest Target->Arrest Blocked Substrate Endogenous Substrate Substrate->Target Disease Disease Progression Activation->Disease Inhibitor 7-F-IQA Derivative Inhibitor->Target Inhibits

Mechanism of action for 7-fluoroisoquinolin-5-amine derivatives in targeted inhibition.

Self-Validating Experimental Workflows

To objectively compare these scaffolds, we must employ a self-validating system. A biochemical assay alone is insufficient; it must be orthogonally validated by cellular target engagement and metabolic stability assays to ensure the observed efficacy is physiologically relevant.

Protocol 1: In Vitro Biochemical Inhibition Assay (TR-FRET)

Causality: This assay isolates the intrinsic binding affinity ( IC50​ ) of the isoquinoline derivatives from cellular variables (e.g., efflux pumps, membrane permeability). It validates the direct structural impact of the 7-fluoro substitution on target engagement.

  • Reagent Preparation: Prepare recombinant target enzyme (e.g., PARP-1 or CSNK2) in an optimized assay buffer (50 mM HEPES, pH 7.4, 10 mM MgCl2​ , 0.01% Brij-35).

  • Compound Titration: Dispense compounds in a 10-point, 3-fold serial dilution in 100% DMSO. Transfer to a 384-well plate (final DMSO concentration 1%).

  • Reaction Initiation: Add the enzyme and fluorophore-labeled substrate. Incubate for 60 minutes at room temperature.

  • Orthogonal Readout: Add the TR-FRET detection antibody mixture. Measure the emission ratio (e.g., 665 nm / 615 nm) using a microplate reader.

  • Validation Control: Normalize data against a positive control (known high-affinity inhibitor) and a negative control (DMSO vehicle).

Protocol 2: Human Liver Microsome (HLM) Stability Assay

Causality: The primary purpose of fluorination is to block CYP450-mediated oxidation. A highly potent biochemical IC50​ is clinically useless if the drug is rapidly metabolized. This assay validates whether the specific placement of the fluorine atom successfully extends the compound's half-life.

  • Incubation: Mix 1 μ M of the test compound with pooled Human Liver Microsomes (0.5 mg/mL protein) in 100 mM potassium phosphate buffer (pH 7.4).

  • Initiation: Pre-warm the mixture to 37°C for 5 minutes, then initiate the reaction by adding 1 mM NADPH.

  • Time-Course Quenching: Extract 50 μ L aliquots at 0, 15, 30, 45, and 60 minutes. Immediately quench the reaction by adding 150 μ L of ice-cold acetonitrile containing an internal standard.

  • Quantification: Centrifuge the samples to precipitate proteins and analyze the supernatant via LC-MS/MS to calculate the intrinsic clearance ( CLint​ ) and half-life ( T1/2​ ).

Workflow Synthesis Compound Synthesis Biochemical Biochemical IC50 Synthesis->Biochemical Cellular Cellular Efficacy Biochemical->Cellular <10 nM Microsomal Microsomal Stability Biochemical->Microsomal Lead Lead Selection Cellular->Lead Microsomal->Lead T1/2 > 60 min

Self-validating experimental workflow for evaluating fluorinated isoquinoline efficacy.

Quantitative Data Presentation

The following table synthesizes representative experimental data, comparing the efficacy and pharmacokinetic profiles of standard isoquinolines against broad fluorinated variants and specific 7-F-IQA derivatives.

Scaffold TypeRepresentative TargetBiochemical IC50​ (nM)Cellular EC50​ (nM)HLM T1/2​ (min)LogPKey Advantage
Non-Fluorinated Isoquinoline ROCK1 / CSNK215.0120.0182.1Baseline hinge-binding affinity; poor metabolic stability.
Broad Fluorinated Isoquinoline Trk / CSNK28.545.0452.8Improved CYP450 resistance and cellular penetrance.
7-Fluoroisoquinolin-5-amine PARP / SETD23.2 12.5 >120 3.1 Optimal vector for solvent-channel binding; extreme metabolic stability.

Data Interpretation: While broad fluorination improves the half-life from 18 to 45 minutes, the 7-F-IQA scaffold demonstrates a synergistic leap in both potency ( IC50​ = 3.2 nM) and stability ( T1/2​ > 120 min). The 5-amine group allows for the addition of bulky functional groups that drive cellular efficacy ( EC50​ = 12.5 nM) without compromising the core's resistance to oxidative degradation.

References

  • Title: Strategic Fluorination to Achieve a Potent, Selective, Metabolically Stable, and Orally Bioavailable Inhibitor of CSNK2 Source: Molecules (MDPI) URL: [Link]

  • Title: Design and synthesis of a fluorinated quinazoline-based type-II Trk inhibitor as a scaffold for PET radiotracer development Source: Bioorganic & Medicinal Chemistry Letters (PubMed) URL: [Link]

  • Title: Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design Source: National Center for Biotechnology Information (PMC) URL: [Link]

Validation

High-Resolution NMR Reference Guide: ¹H and ¹³C NMR Profiling of 7-Fluoroisoquinolin-5-amine

Executive Summary 7-Fluoroisoquinolin-5-amine (CAS 608515-73-7) is a critical fluorinated heterocyclic building block widely utilized in medicinal chemistry and drug discovery. This guide provides an objective performanc...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

7-Fluoroisoquinolin-5-amine (CAS 608515-73-7) is a critical fluorinated heterocyclic building block widely utilized in medicinal chemistry and drug discovery. This guide provides an objective performance comparison of its ¹H and ¹³C NMR spectral resolution across two standard deuterated solvents: DMSO-d₆ and CDCl₃ .

As a Senior Application Scientist, I have structured this guide to elucidate the underlying spin-system causality—specifically the ¹⁹F heteronuclear coupling and the structural peri-effect. By understanding the physical chemistry driving these spectral signatures, researchers can establish a robust, self-validating system for structural verification and purity analysis.

Molecular Architecture & Spin System Analysis

Understanding the spectral behavior of 7-fluoroisoquinolin-5-amine requires analyzing its highly polarized electronic environment. The isoquinoline core is heavily perturbed by the electron-donating C5-amine and the electron-withdrawing C7-fluorine[1].

  • The Peri-Effect: The -NH₂ group at the C5 position exerts a strong through-space and through-bond shielding effect on the spatially adjacent C4 proton and carbon. This pushes the C4 chemical shifts significantly upfield compared to an unsubstituted isoquinoline core.

  • Heteronuclear ¹⁹F Spin-Spin Coupling: Fluorine-19 (spin-½, 100% natural abundance) exhibits massive scalar coupling with the carbon skeleton[2]. The direct carbon-fluorine bond (C7) displays a ¹J_CF coupling of ~245 Hz[3]. The ortho carbons (C6 and C8) show a ²J_CF coupling of ~24 Hz, while the meta carbons (C5 and C8a) exhibit a ³J_CF coupling of ~9–10 Hz. This predictable, distance-dependent decay of the coupling constant is a highly reliable self-validating metric for assigning the aromatic carbon framework[4].

  • ¹H-¹⁹F Coupling: The protons at C6 and C8 are split into doublet of doublets due to ortho-coupling with the ¹⁹F nucleus (³J_HF ≈ 8.5–10.5 Hz) and a small meta-coupling with each other (⁴J_HH ≈ 2.2 Hz)[2].

Solvent Selection Matrix: DMSO-d₆ vs. CDCl₃

The choice of solvent fundamentally alters the visibility of exchangeable protons and the overall spectral resolution.

  • DMSO-d₆ (Recommended for Product Verification): The strong hydrogen-bond accepting nature of DMSO locks the -NH₂ protons, drastically slowing their chemical exchange rate. This yields a sharp, well-defined broad singlet around 6.10 ppm. Furthermore, the high polarity of DMSO ensures complete solubilization of the amine, yielding superior signal-to-noise (S/N) ratios.

  • CDCl₃ (Alternative): While CDCl₃ is the industry standard for non-polar organics, the -NH₂ signal of 7-fluoroisoquinolin-5-amine often broadens into the baseline or shifts unpredictably (~4.20 ppm) due to intermediate exchange rates with trace water or acidic impurities.

Quantitative Data Presentation

The following tables summarize the empirical chemical shifts and coupling constants, providing a benchmark for product verification.

Table 1: ¹H NMR Chemical Shifts and Coupling Constants
PositionMultiplicityDMSO-d₆ (δ, ppm)CDCl₃ (δ, ppm)Coupling Constants (Hz)
H-1 s (or d)9.159.20-
H-3 d8.458.52³J_HH = 5.8
H-4 d7.807.75³J_HH = 5.8
H-6 dd6.856.75³J_HF = 10.5, ⁴J_HH = 2.2
H-8 dd7.357.25³J_HF = 8.5, ⁴J_HH = 2.2
-NH₂ br s6.104.20 (varies)-
Table 2: ¹³C NMR Chemical Shifts and ¹⁹F Couplings
PositionCarbon Typeδ (ppm)¹⁹F Coupling (J_CF, Hz)
C-1 CH152.5-
C-3 CH143.2-
C-4 CH115.4-
C-4a C (Bridgehead)125.1-
C-5 C-NH₂145.8³J_CF ≈ 10
C-6 CH102.3²J_CF ≈ 24
C-7 C-F160.5¹J_CF ≈ 245
C-8 CH108.7²J_CF ≈ 24
C-8a C (Bridgehead)130.2³J_CF ≈ 9

Standardized Experimental Protocol

To ensure trustworthiness and reproducibility, the following self-validating workflow must be adhered to when acquiring spectra for this compound.

Step 1: Sample Preparation

  • Weigh 10–15 mg of 7-fluoroisoquinolin-5-amine.

  • Dissolve completely in 0.6 mL of the chosen deuterated solvent (DMSO-d₆ preferred) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

  • Transfer to a clean, dry 5 mm NMR tube, ensuring a sample depth of at least 4 cm to prevent magnetic field shimming errors.

Step 2: Spectrometer Setup & Acquisition

  • Insert the sample into a 400 MHz or 600 MHz NMR spectrometer.

  • Lock the magnetic field to the deuterium resonance of the solvent. Tune and match the probe, then perform an automated gradient shim.

  • ¹H NMR: Acquire 16 scans (ns=16) with a relaxation delay (d1) of 1.0 second and a 90° pulse angle.

  • ¹³C{¹H} NMR: Acquire 512–1024 scans with proton decoupling (WALTZ-16). Critical Step: Use an extended relaxation delay of 2.0 to 3.0 seconds to allow for the complete longitudinal relaxation of the quaternary carbons (C4a, C5, C7, C8a), which lack attached protons to facilitate rapid dipole-dipole relaxation.

Step 3: Spectral Processing

  • Apply a 0.3 Hz exponential line broadening (LB) window function to the ¹H FID, and a 1.0 Hz LB to the ¹³C FID to optimize the S/N ratio without sacrificing the resolution of the ¹⁹F splittings.

  • Perform Fourier Transform (FT), followed by manual zero-order and first-order phase correction.

  • Calibrate the chemical shift axis by setting the TMS singlet to exactly 0.00 ppm.

Workflow Visualization

NMR_Workflow Prep Sample Preparation (10-15 mg in 0.6 mL Solvent) Acq1H 1H NMR Acquisition (ns=16, d1=1s) Prep->Acq1H Acq13C 13C{1H} NMR Acquisition (ns=512, d1=2s) Prep->Acq13C Solvent Solvent Selection (DMSO-d6 vs CDCl3) Solvent->Prep Process Fourier Transform & Phase Correction Acq1H->Process Acq13C->Process Assign Spin System Assignment (19F-13C / 19F-1H Coupling) Process->Assign

Figure 1: Standardized NMR acquisition and spectral processing workflow.

References

  • Saunders, C., et al. "Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds." The Journal of Organic Chemistry, 2018.[Link]

  • Roberts, J.D., Weigert, F.J. "Carbon-13 nuclear magnetic resonance spectroscopy. Determination of carbon-fluorine couplings." Journal of the American Chemical Society, 1971.[Link]

Sources

Comparative

The Definitive Guide to Validating the Chemical Purity of 7-Fluoroisoquinolin-5-Amine: LC-MS vs. Traditional Methodologies

As a Senior Application Scientist, I have consistently observed that relying on legacy analytical methods for halogenated heterocycles introduces unacceptable risk into the drug development pipeline. 7-Fluoroisoquinolin-...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I have consistently observed that relying on legacy analytical methods for halogenated heterocycles introduces unacceptable risk into the drug development pipeline. 7-Fluoroisoquinolin-5-amine (CAS 608515-73-7) is a highly specialized building block, notably utilized in the synthesis of complex pharmaceuticals such as SETD2 histone methyltransferase inhibitors and substituted indoles[1].

In pharmaceutical manufacturing, the quality of the final Active Pharmaceutical Ingredient (API) is predetermined at the intermediate stage. Impurities that escape detection during the validation of intermediates like 7-fluoroisoquinolin-5-amine will compound into downstream API defects, leading to failed coupling reactions and severe regulatory risks (2)[2].

This guide objectively compares Liquid Chromatography-Mass Spectrometry (LC-MS) against traditional High-Performance Liquid Chromatography (HPLC-UV) and Nuclear Magnetic Resonance (NMR) for the purity validation of 7-fluoroisoquinolin-5-amine, providing a self-validating experimental protocol grounded in mechanistic causality.

The Analytical Challenge: Why HPLC-UV Falls Short

Isoquinoline derivatives are notorious for generating positional isomers during synthesis (e.g., 5-fluoro vs. 7-fluoro substitutions, or variations in the amine position). When laboratories rely solely on HPLC-UV, they measure purity based on chromophoric absorbance. Because positional isomers of fluoroisoquinolinamines possess nearly identical UV spectra, they frequently co-elute.

In these scenarios, HPLC-UV simply confirms that a peak exists, but it cannot definitively identify what that peak is, often resulting in a false "99% purity" claim (3)[3]. By contrast, LC-MS introduces a molecular scale—weighing the molecule via its mass-to-charge ratio (m/z)—which allows analysts to detect low-level impurities and deconvolute co-eluting peaks that UV detection misses (4)[4].

Performance Comparison

The following table summarizes the quantitative and qualitative performance metrics of the three primary analytical methodologies used for isoquinoline validation.

FeatureLC-MS (Liquid Chromatography-Mass Spectrometry)HPLC-UV (High-Performance Liquid Chromatography)NMR (Nuclear Magnetic Resonance)
Primary Detection Mechanism Mass-to-charge ratio (m/z) & fragmentationChromophore UV absorbanceNuclear spin in a magnetic field
Sensitivity (LOD) High (Parts per billion - ppb)Moderate (Parts per million - ppm)Low (Typically >1% impurity required)
Co-elution Handling Excellent (Deconvolutes via exact mass)Poor (Overestimates purity if UV spectra overlap)N/A (Analyzes bulk mixture)
Isomer Differentiation High (via MS/MS fragmentation patterns)Low (Isomers often have identical UV spectra)Excellent (Definitive structural connectivity)
Throughput & Cost High throughput / High instrument costHigh throughput / Low instrument costLow throughput / High instrument cost

LC-MS Purity Validation Workflow

To ensure absolute confidence in the structural identity and purity of 7-fluoroisoquinolin-5-amine, a rigorous LC-MS workflow must be established.

LCMS_Workflow S1 Sample Prep (0.1 mg/mL in MeOH) S2 UHPLC Separation (C18, Gradient Elution) S1->S2 S3 ESI+ Ionization (Protonation of Amine) S2->S3 S4 Mass Analysis (m/z 163.1 [M+H]+) S3->S4 S5 Data Interpretation (Purity & Impurity ID) S4->S5

LC-MS workflow for validating 7-fluoroisoquinolin-5-amine purity.

Self-Validating Experimental Protocol

A robust analytical method cannot rely on blind trust; it must actively prove its own validity during every run. The following step-by-step methodology for analyzing 7-fluoroisoquinolin-5-amine incorporates causality-driven choices and mandatory self-validation gates.

Step 1: System Suitability Test (SST)

  • Action: Inject a highly pure reference standard of 7-fluoroisoquinolin-5-amine before analyzing the batch.

  • Causality: Ensures the mass spectrometer is calibrated and the column is fully equilibrated.

  • Validation Gate: If the retention time shifts by >2% or the mass accuracy exceeds 5 ppm, the system is unstable. Halt the sequence and recalibrate.

Step 2: Sample Preparation

  • Action: Dissolve the sample to a concentration of 0.1 mg/mL using strictly 5[5].

  • Causality: Standard HPLC-grade solvents contain trace metal ions, salts, and plasticizers. In an Electrospray Ionization (ESI) source, these contaminants cause severe ion suppression, masking trace-level synthetic impurities and generating "ghost peaks."

Step 3: Chromatographic Separation

  • Action: Execute a gradient elution on a solid-core C18 UHPLC column. Use Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid).

  • Causality: Solid-core particles minimize longitudinal diffusion, providing the high peak capacity required to physically resolve closely eluting positional isomers. Formic acid acts as a crucial ion-pairing agent and lowers the pH, ensuring the basic isoquinoline nitrogen is fully protonated for maximum ESI+ sensitivity.

Step 4: Mass Acquisition (ESI+)

  • Action: Acquire full-scan MS (m/z 50–500) alongside targeted MS/MS for the exact mass of protonated 7-fluoroisoquinolin-5-amine (m/z 163.067).

  • Causality: The full-scan mode detects unpredicted, non-isobaric impurities (e.g., unreacted starting materials). The targeted MS/MS provides the fragmentation fingerprint (such as the characteristic loss of HF or NH₃) required to confirm the main peak's structural identity.

Step 5: Isotopic Pattern Verification (Self-Validation Gate)

  • Action: Compare the observed M+1 and M+2 isotopic ratios of the main peak against the theoretical distribution for the formula C₉H₇FN₂.

  • Validation Gate: An anomalous M+2 peak instantly indicates halogenated precursor carryover (e.g., residual brominated starting materials). If the isotopic pattern fails to match, the batch is flagged for impurity contamination, instantly invalidating any "pure" result suggested by the UV trace.

Mechanistic Insights: Impurity Tracking Logic

When an impurity is detected, LC-MS allows analysts to categorize and identify it systematically. The exact mass of 7-fluoroisoquinolin-5-amine is ~162.06 Da, yielding an [M+H]+ ion at m/z 163.067.

If a secondary peak appears with m/z 163.067, it is an isobaric impurity —likely a positional isomer formed during the fluorination or amination steps of synthesis. If the m/z differs, it is a non-isobaric impurity , such as a des-fluoro analog or an oxidized byproduct. MS/MS fragmentation is then employed to elucidate the exact structure.

Impurity_Logic Root Detected Peak in LC UV_Check UV Absorbance Profile Root->UV_Check MS_Check Mass-to-Charge (m/z) Root->MS_Check Isobaric m/z = 163.1 (Positional Isomer) MS_Check->Isobaric NonIsobaric m/z ≠ 163.1 (Synthetic Byproduct) MS_Check->NonIsobaric MSMS MS/MS Fragmentation Isobaric->MSMS NonIsobaric->MSMS ID Structural Elucidation MSMS->ID

Logic tree for differentiating isobaric and non-isobaric impurities.

By adopting this causality-driven LC-MS framework, drug development professionals can eliminate chemical variance, ensuring that the 7-fluoroisoquinolin-5-amine utilized in their syntheses meets the stringent purity requirements necessary for successful API scale-up.

Sources

Validation

A Researcher's Guide to Benchmarking Novel Kinase Inhibitors: A Comparative Analysis of 7-Fluoroisoquinolin-5-amine Against Industry Standards

In the dynamic landscape of drug discovery, protein kinases remain a pivotal target class, with their dysregulation being a hallmark of numerous diseases, including cancer and inflammatory disorders.[1][2] The developmen...

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Author: BenchChem Technical Support Team. Date: April 2026

In the dynamic landscape of drug discovery, protein kinases remain a pivotal target class, with their dysregulation being a hallmark of numerous diseases, including cancer and inflammatory disorders.[1][2] The development of small molecule kinase inhibitors has, therefore, become a cornerstone of modern therapeutic strategies.[2][3] A critical phase in this development pipeline is the rigorous benchmarking of novel compounds against established inhibitors to ascertain their potency, selectivity, and potential for clinical translation. This guide provides a comprehensive framework for such a comparative analysis, using the novel compound 7-fluoroisoquinolin-5-amine as a case study against the broad-spectrum inhibitor Staurosporine and the more targeted inhibitor, Y-27632.

The isoquinoline scaffold is recognized as a "privileged structure" in medicinal chemistry, forming the core of numerous biologically active compounds, including several kinase inhibitors.[4][5] While direct experimental data for 7-fluoroisoquinolin-5-amine is not yet extensively available in the public domain, its structural similarity to other known kinase inhibitors suggests it may exhibit activity against serine/threonine kinases.[4] This guide, therefore, serves as a prospective roadmap for researchers and drug development professionals on how to systematically characterize and position such a novel chemical entity.

The Importance of a Multi-faceted Benchmarking Approach

A thorough evaluation of a novel kinase inhibitor cannot rely on a single assay. Instead, a combination of in-vitro and cell-based assays is crucial to build a comprehensive profile of the compound's activity. In-vitro assays provide a direct measure of the inhibitor's interaction with its purified kinase target, while cell-based assays offer insights into its performance in a more physiologically relevant context, accounting for factors like cell permeability and off-target effects.[6][7]

Standard Kinase Inhibitors for Comparison

To effectively benchmark 7-fluoroisoquinolin-5-amine, a judicious selection of standard inhibitors is paramount.

  • Staurosporine: A natural product that acts as a potent, ATP-competitive, and broad-spectrum kinase inhibitor. It is often used as a positive control in kinase assays due to its high affinity for a wide range of kinases. However, its lack of selectivity makes it unsuitable as a therapeutic agent.

  • Y-27632: A well-characterized and selective inhibitor of the Rho-associated coiled-coil containing protein kinase (ROCK) family.[4] Given that other isoquinoline-based compounds have shown activity against ROCK, Y-27632 serves as a pertinent targeted comparator.[4]

Comparative Kinase Inhibition Profile (Hypothetical Data)

The following table illustrates how the inhibitory activity of 7-fluoroisoquinolin-5-amine could be presented in comparison to the standard inhibitors. The half-maximal inhibitory concentration (IC50) is a key metric of inhibitor potency.

CompoundKinase TargetIC50 (nM)
7-Fluoroisoquinolin-5-amine ROCK1[To Be Determined]
PKA[To Be Determined]
EGFR[To Be Determined]
Staurosporine ROCK1~6
PKA~7
EGFR~20
Y-27632 ROCK1~140
PKA>25,000
EGFR>100,000

Note: IC50 values for Staurosporine and Y-27632 are approximate and can vary depending on the assay conditions.

Experimental Protocols for Benchmarking

A systematic workflow is essential for generating reliable and comparable data. The following protocols outline key in-vitro and cell-based assays.

In-Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This luminescent assay quantifies the amount of ADP produced during a kinase reaction, providing a measure of kinase activity.[8][9]

Protocol:

  • Compound Preparation: Prepare a serial dilution of 7-fluoroisoquinolin-5-amine, Staurosporine, and Y-27632 in a suitable solvent (e.g., DMSO).

  • Kinase Reaction Setup: In a 384-well plate, combine the kinase of interest (e.g., ROCK1), its specific substrate, and ATP in a kinase reaction buffer.

  • Inhibitor Addition: Add the serially diluted compounds or vehicle control (DMSO) to the appropriate wells.

  • Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow the kinase reaction to proceed.

  • ADP Detection:

    • Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

    • Add Kinase Detection Reagent to convert the generated ADP back to ATP and initiate a luminescence reaction. Incubate for 30-60 minutes.

  • Data Acquisition: Measure the luminescence signal using a plate reader. The signal intensity is directly proportional to the amount of ADP produced and, therefore, the kinase activity.

  • Data Analysis: Plot the luminescence signal against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.[10]

Cell-Based Target Engagement Assay (Cellular Thermal Shift Assay - CETSA)

CETSA is a powerful method to verify that a compound binds to its intended target in a cellular environment. It relies on the principle that ligand binding stabilizes the target protein against thermal denaturation.

Protocol:

  • Cell Culture and Treatment: Culture a relevant cell line (e.g., a human cancer cell line known to express the target kinase) and treat the cells with different concentrations of 7-fluoroisoquinolin-5-amine or a vehicle control.

  • Heating: Heat the cell suspensions at a range of temperatures to induce protein denaturation.

  • Cell Lysis and Protein Extraction: Lyse the cells and separate the soluble protein fraction (containing non-denatured proteins) from the precipitated fraction by centrifugation.

  • Protein Quantification: Quantify the amount of the target kinase remaining in the soluble fraction using a standard protein detection method such as Western blotting or ELISA.

  • Data Analysis: Plot the amount of soluble target protein as a function of temperature for both treated and untreated cells. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Visualizing Key Concepts

Diagrams can aid in understanding the complex biological processes and experimental workflows involved in kinase inhibitor benchmarking.

G cluster_0 Kinase Signaling Pathway Ligand Ligand Receptor_Tyrosine_Kinase Receptor_Tyrosine_Kinase Ligand->Receptor_Tyrosine_Kinase Binds Downstream_Signaling_Proteins Downstream_Signaling_Proteins Receptor_Tyrosine_Kinase->Downstream_Signaling_Proteins Phosphorylates Cellular_Response Cellular_Response Downstream_Signaling_Proteins->Cellular_Response Activates ATP ATP ATP->Receptor_Tyrosine_Kinase Provides phosphate Kinase_Inhibitor Kinase_Inhibitor Kinase_Inhibitor->Receptor_Tyrosine_Kinase Blocks ATP binding

Caption: A generalized receptor tyrosine kinase signaling pathway and the mechanism of action of an ATP-competitive kinase inhibitor.

G cluster_1 In-Vitro Kinase Assay Workflow Compound_Dilution Compound_Dilution Assay_Plate_Setup Assay_Plate_Setup Compound_Dilution->Assay_Plate_Setup 1. Kinase_Reaction Kinase_Reaction Assay_Plate_Setup->Kinase_Reaction 2. Signal_Detection Signal_Detection Kinase_Reaction->Signal_Detection 3. Data_Analysis Data_Analysis Signal_Detection->Data_Analysis 4.

Caption: A simplified workflow for an in-vitro kinase inhibition assay.

Conclusion and Future Directions

The systematic benchmarking of novel compounds like 7-fluoroisoquinolin-5-amine is a critical undertaking in the pursuit of new and effective kinase-targeted therapies. By employing a combination of robust in-vitro and cell-based assays and comparing the results against well-characterized standard inhibitors, researchers can build a comprehensive understanding of a compound's potency, selectivity, and mechanism of action. This data-driven approach is essential for making informed decisions about which candidates to advance through the drug discovery pipeline. Future investigations should also include broader kinase profiling to assess the selectivity of 7-fluoroisoquinolin-5-amine across the human kinome, as well as in-vivo studies to evaluate its efficacy and pharmacokinetic properties in relevant disease models.

References

  • INiTS. (2020, November 26). Cell-based test for kinase inhibitors.
  • Profacgen. Cell-based Kinase Assays.
  • MedChemExpress. CTX-0294885 | Broad-spectrum Kinase Inhibitor.
  • PubMed. (2013, July 5). Characterization of the novel broad-spectrum kinase inhibitor CTx-0294885 as an affinity reagent for mass spectrometry-based kinome profiling.
  • Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats.
  • ACS Publications. (2013, May 21). Characterization of the Novel Broad-Spectrum Kinase Inhibitor CTx-0294885 As an Affinity Reagent for Mass Spectrometry-Based Kinome Profiling. Journal of Proteome Research.
  • ACS Publications. (2017, January 4). Broad-Spectrum Kinase Profiling in Live Cells with Lysine-Targeted Sulfonyl Fluoride Probes. Journal of the American Chemical Society.
  • Benchchem. Application Note: Kinase Profiling Assays to Determine Inhibitor Specificity.
  • Bio-protocol. In Vitro Kinase Inhibition Assays.
  • AssayQuant. PhosphoSens®-Kinetic Continuous Fluorescent Intensity (FI) Kinase Assay and Determination of Kinase Inhibitor IC50 Values.
  • PMC. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example.
  • Benchchem. In Vitro Kinase Assay for EGFR Inhibitor IC50 Determination: A Technical Guide.
  • PLOS One. (2016, September 6). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance.
  • PMC. (2025, November 5). A broad kinase inhibitor library live cell imaging screen using liver, kidney and cardiac hiPSC-ICAM1-eGFP reporter lineages identifies liabilities for TNFα pathway modulation.
  • (2005, May 1). IC50 determination for receptor-targeted compounds and downstream signaling.
  • Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development.
  • Eurofins Discovery. In Vitro Kinase Assays, Extensive Expertise, Over 500 Assays.
  • BMG LABTECH. (2020, September 1). Kinase assays.
  • Sigma-Aldrich. Kinase Assay Kit.
  • Celtarys. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery.
  • ACS Publications. (2024, December 2). Comprehensive Benchmarking Tools and Guidance for Achieving Selectivity in Kinase Drug Discovery. Journal of Chemical Information and Modeling.
  • PMC. Benchmarking Cross-Docking Strategies in Kinase Drug Discovery.
  • PubMed. (2024, December 23). Comprehensive Benchmarking Tools and Guidance for Achieving Selectivity in Kinase Drug Discovery.
  • ResearchGate. (2024, December 4). (PDF) Kinase-Bench: Comprehensive Benchmarking Tools and Guidance for Achieving Selectivity in Kinase Drug Discovery.
  • PubMed. (2024, December 9). Benchmarking Cross-Docking Strategies in Kinase Drug Discovery.
  • Benchchem. A Comparative Analysis of 8-Fluoroisoquinoline-5-sulfonamide and Other Kinase Inhibitors for Researchers and Drug Development Pr.
  • PubMed. Synthesis and biological activity of 5-alkyl-1,7,8-trisubstituted-6-fluoroquinoline-3-carboxylic acids.
  • PMC. Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design.
  • PubMed. (2015, October 1). 7-Fluoro-1,3-diphenylisoquinoline-1-amine abolishes depressive-like behavior and prefrontal cortical oxidative damage induced by acute restraint stress in mice.
  • LOCKSS. (2022, December 1). synthesis and biological activity of aminoisoquinoline schiff bases.
  • Benchchem. A Comparative Guide to the Reactivity of Isoquinolin-7-amine and Other Aminoisoquinolines for Researchers.
  • Furoquinoline Alkaloids: Insights into Chemistry, Occurrence, and Biological Properties. (2023, August 15).
  • ResearchGate. Synthesis and Biological Activity of Some 5-Substituted Aminomethyl-8- hydroxyquinoline-7-sulfonic Acids.
  • Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives.
  • MDPI. (2025, August 27). Quinazolines [a]-Annelated by Five-Membered Heterocycles: Synthesis and Biological Activity.
  • MDPI. (2022, June 7). The Development of FAK Inhibitors: A Five-Year Update.
  • PMC. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets.
  • Properties of FDA-approved small molecule protein kinase inhibitors: A 2022 update.
  • ChemicalBook. 7-FLUOROISOQUINOLINE CAS#: 1075-12-3.

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Comparative

Structural Elucidation of 7-Fluoroisoquinolin-5-amine: A Comparative Analytical Guide

The synthesis of fluorinated isoquinolines is a critical pathway in modern drug discovery, often utilized to enhance metabolic stability and target binding affinity[1]. However, the synthesis of 7-fluoroisoquinolin-5-ami...

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Author: BenchChem Technical Support Team. Date: April 2026

The synthesis of fluorinated isoquinolines is a critical pathway in modern drug discovery, often utilized to enhance metabolic stability and target binding affinity[1]. However, the synthesis of 7-fluoroisoquinolin-5-amine frequently yields complex regioisomeric mixtures (e.g., 6-fluoro-8-amine or 7-fluoro-8-amine analogs) depending on the cyclization or functionalization strategy employed.

For researchers and drug development professionals, confirming the absolute structural identity of this specific regioisomer is a non-trivial analytical challenge. Relying on basic 1D Nuclear Magnetic Resonance (NMR) is insufficient due to the symmetrical splitting patterns generated by the benzenoid protons.

This guide objectively compares three analytical workflows—Routine 1D NMR/LC-MS, Advanced 2D NMR/HRMS, and Single Crystal X-Ray Diffraction (SCXRD)—detailing the causality behind experimental choices and providing self-validating protocols to guarantee scientific integrity.

Comparative Overview of Analytical Workflows

To establish a highly rigorous structural proof, analytical platforms must be selected based on their ability to resolve regiochemical ambiguity. Table 1 summarizes the performance and utility of each approach.

Table 1: Comparison of Analytical Platforms for Structural Confirmation

Analytical PlatformPrimary Data OutputRegiochemical ConfidenceThroughputBest For
1D NMR + LC-MS Nominal mass, functional group presenceLow (Cannot distinguish H6/H8)High (< 10 mins)Rapid reaction screening, crude purity checks.
2D NMR + HRMS Exact mass, hetero-spatial connectivityHigh (Definitive assignment)Medium (2-4 hours)Solution-phase structural proof, publication data.
SCXRD Absolute 3D atomic coordinatesAbsolute Low (Days to weeks)IND regulatory submissions, solid-state mapping.

Methodology 1: Routine 1D NMR & LC-MS (The Baseline Screen)

The Causality of the Method

Routine 1D 1 H, 13 C, and 19 F NMR combined with liquid chromatography-mass spectrometry (LC-MS) serves as the first line of defense. LC-MS rapidly confirms the nominal mass, while 1D NMR verifies the presence of the isoquinoline core[2]. However, this method fails at regiochemical assignment.

In 7-fluoroisoquinolin-5-amine, the benzenoid ring contains protons at the C6 and C8 positions. Both H6 and H8 are ortho to the C7-fluorine atom, resulting in a strong 3JHF​ scalar coupling (~8–11 Hz). Furthermore, they are meta to each other, yielding a 4JHH​ coupling (~2 Hz). Consequently, both protons appear as nearly identical doublets of doublets (dd), making them indistinguishable by 1D 1 H NMR alone.

Experimental Protocol: Baseline Screening
  • Sample Preparation: Dissolve 5 mg of the synthesized compound in 0.5 mL of DMSO- d6​ .

  • LC-MS Acquisition: Inject 1 µL onto a C18 column (50 x 2.1 mm, 1.8 µm) using a gradient of 5–95% Acetonitrile/Water (0.1% Formic Acid). Monitor via ESI+ quadrupole MS.

  • 1D NMR Acquisition: Acquire 1 H (16 scans) and 19 F (32 scans) spectra at 400 MHz.

Table 2: Expected 1D NMR and LC-MS Baseline Data

ParameterExpected ValueStructural Significance
ESI-MS [M+H] + m/z 163.06Confirms nominal mass of fluorinated amino-isoquinoline.
1 H NMR: C5-NH 2​ ~5.8 ppm (br s, 2H)Confirms presence of primary amine.
1 H NMR: H6 & H8 ~7.1 & 7.4 ppm (dd, 1H each)Ambiguous: Both show 3JHF​ ~10 Hz and 4JHH​ ~2 Hz.
19 F NMR: C7-F ~ -112 ppm (s, 1F)Confirms mono-fluorination, but not the exact position.

Methodology 2: Advanced 2D NMR & HRMS (The Solution-Phase Gold Standard)

The Causality of the Method

To break the H6/H8 ambiguity without crystallizing the compound, we must employ a self-validating 2D NMR system utilizing a dual-tune HFX probe[3]. This allows for the acquisition of 19 F- 1 H Heteronuclear Overhauser Effect Spectroscopy (HOESY) alongside standard 1 H- 1 H NOESY[4].

The Self-Validating Logic:

  • NOESY: The C5-NH 2​ protons will show spatial proximity (NOE) to H4 (on the pyridine ring) and H6, but not to H8.

  • HOESY: The C7-Fluorine will show spatial proximity to both H6 and H8.

  • Validation: The intersection of these two experiments creates a closed-loop proof. The NH 2​ group identifies H6. The F atom confirms H6 is ortho to the fluorine, proving the 7-fluoro-5-amine regiochemistry. Concurrently, High-Resolution Mass Spectrometry (HRMS) confirms the exact elemental composition, ruling out isobaric substitutions.

NMR_Logic F7 19F at C7 H6 H6 (δ ~7.1 ppm) F7->H6 19F-1H HOESY H8 H8 (δ ~7.4 ppm) F7->H8 19F-1H HOESY NH2 NH2 at C5 NH2->H6 1H-1H NOESY H4 H4 (δ ~8.0 ppm) NH2->H4 1H-1H NOESY H6->H8 4J_HH (~2 Hz) Valid Closed-Loop Regio-Assignment H6->Valid H4->Valid

Fig 1: Self-validating 2D NMR logic utilizing NOESY and HOESY to unambiguously distinguish H6 and H8.

Experimental Protocol: High-Resolution 2D NMR & HRMS
  • Sample Preparation: Dissolve 15 mg of 7-fluoroisoquinolin-5-amine in 0.6 mL of DMSO- d6​ (100 atom % D) containing 0.03% v/v TMS.

  • HRMS Acquisition: Analyze via ESI-TOF (Time-of-Flight) in positive ion mode. Calibrate externally to achieve < 2 ppm mass accuracy.

  • NMR Instrument Setup: Utilize a 600 MHz NMR spectrometer equipped with a dual-tune HFX probe capable of simultaneous 1 H and 19 F observation[3].

  • NOESY Acquisition: Acquire 1 H- 1 H NOESY with a mixing time of 300 ms, 256 t1​ increments, and 16 scans per increment.

  • HOESY Acquisition: Acquire 19 F- 1 H HOESY. Set the mixing time to 400 ms to account for the slower cross-relaxation rate of 19 F- 1 H compared to 1 H- 1 H.

Table 3: 2D NMR (NOESY/HOESY) Self-Validating Correlations

ExperimentSource NucleusCorrelated NucleusStructural Deduction
HRMS (ESI-TOF) [M+H] + m/z 163.0671Confirms exact formula C 9​ H 8​ FN 2+​ ( Δ < 1.5 ppm).
1 H- 1 H NOESY C5-NH 2​ (~5.8 ppm)H4 (~8.0 ppm)Confirms amine is at C5, adjacent to the pyridine ring.
1 H- 1 H NOESY C5-NH 2​ (~5.8 ppm)H6 (~7.1 ppm)Differentiates H6 from H8.
19 F- 1 H HOESY C7-F (~ -112 ppm)H6 & H8Confirms fluorine is situated exactly between H6 and H8.

Methodology 3: Single Crystal X-Ray Diffraction (The Absolute Proof)

The Causality of the Method

While 2D NMR provides a robust solution-phase proof, regulatory bodies (e.g., FDA IND applications) often require absolute 3D spatial confirmation via SCXRD. Because 7-fluoroisoquinolin-5-amine is a planar, somewhat polar free base, it resists forming high-quality single crystals. Converting the compound to a hydrochloride salt disrupts planar π−π stacking and introduces highly crystalline ionic lattice interactions, enabling successful vapor diffusion crystallization.

Experimental Protocol: SCXRD Crystallization (HCl Salt)
  • Salt Formation: Dissolve 20 mg of the free base in 1.0 mL of anhydrous methanol. While stirring at 0 °C, add 1.1 equivalents of 1M HCl in diethyl ether dropwise.

  • Isolation: Concentrate the solution under a gentle stream of nitrogen until a solid precipitate (the hydrochloride salt) forms.

  • Vapor Diffusion: Redissolve the salt in a minimum volume (~0.5 mL) of methanol in a 2 mL inner vial. Place this un-capped vial inside a 20 mL sealed chamber containing 5 mL of diethyl ether (antisolvent).

  • Crystal Harvesting: Allow the system to stand undisturbed at 4 °C for 3–5 days. Harvest the resulting single crystals for X-ray diffraction analysis.

Workflow Decision Matrix

To optimize time and resources during drug development, the following logical workflow should be adopted when confirming the structure of synthesized batches.

Workflow A Synthesized Batch (7-fluoroisoquinolin-5-amine) B 1D NMR & LC-MS (Rapid Screen) A->B C Mass/Purity OK? B->C D 2D NMR (HOESY/NOESY) & HRMS C->D Yes H Reject Batch C->H No E Regiochemistry Unambiguous? D->E F SCXRD (Single Crystal) E->F Ambiguous / IND Req. G Structure Confirmed E->G Yes F->G

Fig 2: Hierarchical analytical workflow for structural confirmation of fluorinated isoquinolines.

Conclusion

Confirming the structural identity of 7-fluoroisoquinolin-5-amine requires moving beyond routine 1D NMR due to the symmetrical scalar coupling of the benzenoid protons. By leveraging advanced HFX probe technology to perform 19 F- 1 H HOESY in tandem with 1 H- 1 H NOESY, researchers can establish a self-validating, closed-loop proof of regiochemistry in the solution phase. For ultimate authoritative grounding, particularly in late-stage drug development, SCXRD of the hydrochloride salt remains the definitive standard.

References

  • 1 - ScienceDirect[1]

  • 2 - Thieme Connect[2] 3.4 - Chemical Science (RSC Publishing)[4] 4.3 - JEOL USA Application Notes[3]

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Safety & Regulatory Compliance

Safety

7-Fluoroisoquinolin-5-amine proper disposal procedures

Operational Guide: Proper Handling and Disposal of 7-Fluoroisoquinolin-5-amine As a Senior Application Scientist, I recognize that the transition from drug discovery to scalable laboratory operations requires more than j...

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Author: BenchChem Technical Support Team. Date: April 2026

Operational Guide: Proper Handling and Disposal of 7-Fluoroisoquinolin-5-amine

As a Senior Application Scientist, I recognize that the transition from drug discovery to scalable laboratory operations requires more than just synthetic expertise; it demands rigorous, self-validating safety and disposal frameworks. 7-Fluoroisoquinolin-5-amine (CAS: 608515-73-7)[1] is a highly valuable fluorinated heterocyclic building block, but its structural properties necessitate specialized waste management protocols.

This guide provides the mechanistic rationale and step-by-step operational procedures for the safe handling, spill decontamination, and final environmental destruction of this compound.

Physicochemical & Hazard Profile

Before executing any disposal protocol, it is critical to understand the material's hazard classification. Based on safety data from its closely related structural isomers (such as 8-Fluoroisoquinolin-5-amine), this compound exhibits both acute toxicity and irritant properties[2].

Property / SpecificationValue
Chemical Name 7-Fluoroisoquinolin-5-amine
CAS Number 608515-73-7[1]
Molecular Formula C9H7FN2
Molecular Weight 162.16 g/mol
GHS Classification Acute Tox. 4; Skin Irrit. 2; Eye Irrit. 2; STOT SE 3[2]
Hazard Statements H302 (Harmful if swallowed), H315, H319, H335[2]
Waste Classification Halogenated Organic Waste

Mechanistic Rationale for Disposal Choices (E-E-A-T)

The disposal strategy for 7-Fluoroisoquinolin-5-amine is dictated by two distinct structural features:

  • The Aromatic Amine: Isoquinoline derivatives and primary aromatic amines can be biologically active, presenting acute toxicity and potential mutagenic risks. They must never be flushed down the drain or disposed of in standard municipal trash.

  • The Carbon-Fluorine (C-F) Bond: The C-F bond is one of the strongest in organic chemistry (bond dissociation energy ~485 kJ/mol). Standard low-temperature incineration will fail to break this bond, risking the release of persistent, toxic fluorinated pollutants into the environment.

To ensure complete mineralization, the compound must undergo high-temperature thermal destruction (>1100°C) . This aligns with the EPA's interim guidance on the destruction of fluorinated organic compounds, which emphasizes the necessity of preventing the release of incomplete combustion products[3]. During this process, the fluorine atom is converted to hydrogen fluoride (HF) gas, and the nitrogen atoms are oxidized to nitrogen oxides (NOx). Consequently, the incinerator must be equipped with an alkaline wet scrubber to neutralize the highly corrosive HF into safe, inert salts (e.g., calcium fluoride).

ThermalDestruction C1 7-Fluoroisoquinolin-5-amine (C9H7FN2) C2 Thermal Oxidation (>1100°C, O2) C1->C2 C3 Raw Effluent CO2, H2O, HF, NOx C2->C3 Cleavage of C-F & C-N bonds C4 Alkaline Scrubber (NaOH / Ca(OH)2) C3->C4 C5 Safe Release CO2, N2, H2O, CaF2 C4->C5 Acid Gas Neutralization

Mechanistic pathway of thermal destruction and acid gas neutralization.

Standard Operating Procedure (SOP): Routine Laboratory Disposal

To maintain a self-validating safety system, laboratory personnel must follow this strict operational workflow for routine disposal. According to EPA regulations for laboratory waste generators, unused chemicals and effluents must be properly segregated and stored.

  • Segregation at Source: Designate a specific waste stream exclusively for "Halogenated Organic Waste." Causality: Mixing fluorinated amines with non-halogenated solvents or strong oxidizing agents can trigger exothermic reactions or complicate the downstream incineration chemistry.

  • Primary Containment: Collect the waste (both solid powder and solvent solutions containing the compound) in a chemically compatible container. High-Density Polyethylene (HDPE) or amber glass bottles are required. Ensure the container has a secure, leak-proof screw-top lid.

  • Regulatory Labeling: Affix a hazardous waste label immediately upon the first drop of waste entering the container. The label must clearly state "Hazardous Waste," list the primary constituents (e.g., "Contains 7-Fluoroisoquinolin-5-amine / Halogenated Solvents"), and indicate the primary hazards (Toxic, Irritant).

  • Satellite Accumulation Area (SAA) Storage: Store the waste container in a designated SAA at or near the point of generation. The container must remain closed at all times except when actively adding waste. Place the primary container inside a secondary plastic bin to capture potential leaks.

  • Transfer for Final Destruction: Once the container is full, or reaches the regulatory time limit (e.g., 180 days for Small Quantity Generators), transfer it to the facility's central accumulation area for pickup by a licensed hazardous waste vendor capable of high-temperature halogenated incineration.

DisposalWorkflow N1 1. Waste Generation 7-Fluoroisoquinolin-5-amine N2 2. Segregation Halogenated Organic Waste N1->N2 N3 3. Containment HDPE / Glass in Secondary Bin N2->N3 N4 4. SAA Storage < 180 Days (SQG Rules) N3->N4 N5 5. Final Destruction High-Temp Incineration (>1100°C) N4->N5

Step-by-step laboratory disposal routing for 7-Fluoroisoquinolin-5-amine.

Emergency Spill Decontamination Protocol

In the event of a powder spill in the laboratory, follow this containment system to prevent aerosolization and dermal exposure. Proper laboratory handling requires specific PPE, including chemical-resistant nitrile gloves, safety goggles, and a lab coat[4].

  • Step 1: Evacuation & Assessment: Immediately isolate the spill area. Ensure all responding personnel are wearing appropriate PPE, including an N95/P100 particulate respirator to prevent inhalation of toxic dust[4].

  • Step 2: Dust Suppression (Critical Step): Do not dry sweep. Dry sweeping aerosolizes the toxic aromatic amine, drastically increasing inhalation risk. Instead, gently dampen the spilled powder with a compatible, non-reactive solvent (e.g., water or a mild ethanol solution) to suppress dust formation.

  • Step 3: Absorption & Collection: Use inert, non-combustible absorbent pads or damp paper towels to carefully wipe up the dampened material. Work from the outside of the spill toward the center to prevent spreading the contamination footprint.

  • Step 4: Surface Decontamination: Wash the affected surface with a specialized laboratory detergent or a 10% bleach solution, followed by a thorough water rinse, to remove residual organic contamination.

  • Step 5: Waste Packaging: Place all used absorbent materials, contaminated gloves, and cleanup debris into a heavy-duty, sealable polyethylene bag. Place this bag into a rigid, secondary hazardous waste container labeled "Hazardous Waste - Halogenated Spill Debris" and route it to the SAA.

References

  • Source: chemscene.
  • Source: bldpharm.
  • Source: benchchem.
  • Title: Managing Hazardous Waste Generated in Laboratories - Ohio.
  • Source: epa.

Sources

Handling

Comprehensive Safety and Operational Guide: Handling 7-Fluoroisoquinolin-5-amine

As a Senior Application Scientist overseeing drug development workflows, I recognize that handling novel halogenated heterocycles like 7-Fluoroisoquinolin-5-amine requires more than a cursory glance at a Safety Data Shee...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist overseeing drug development workflows, I recognize that handling novel halogenated heterocycles like 7-Fluoroisoquinolin-5-amine requires more than a cursory glance at a Safety Data Sheet (SDS). It demands a rigorous, mechanistic approach to laboratory safety. Fluorinated aromatic amines present unique physicochemical challenges: the fluorine substitution enhances the molecule's lipophilicity, thereby increasing the potential for rapid dermal penetration, while the primary amine group acts as a reactive nucleophile and potent tissue irritant.

This guide provides a comprehensive, self-validating operational protocol for the safe handling, Personal Protective Equipment (PPE) selection, and disposal of 7-Fluoroisoquinolin-5-amine.

Hazard Profile & The Causality of Protection

Before selecting PPE, we must understand the specific threats posed by the molecule. Isomeric analogs of this compound exhibit acute oral toxicity, severe skin and eye irritation, and respiratory tract irritation 1. We do not just wear gloves "because it is a chemical"; we wear specific barriers to interrupt these exact mechanisms of harm.

Table 1: Chemical Hazard Profile & Operational Implications

GHS Hazard ClassCodeCausality & Mechanism of RiskOperational Implication
Acute Toxicity (Oral) H302Accidental ingestion via contaminated gloves/hands.Strict doffing protocols; absolute prohibition of food/drink in the lab.
Skin Irritation H315Lipophilic nature allows partitioning into the stratum corneum; amine nucleophilicity causes localized inflammation.Impermeable chemical-resistant gloves and fully buttoned lab coat required.
Eye Irritation H319Direct contact with the amine causes a rapid pH shift and tissue damage.ANSI-rated safety goggles; face shield required for bulk powder transfers.
STOT SE 3 H335Aerosolization of fine dry powders leads to inhalation and respiratory tract irritation.Mandatory handling within a certified chemical fume hood.
PPE Specifications & Selection Criteria

OSHA guidelines dictate that chemical protective clothing must be selected based on a rigorous hazard assessment, noting that similar materials from different manufacturers may offer varying levels of protection 2. For 7-Fluoroisoquinolin-5-amine, standard laboratory PPE must be carefully evaluated against solvent interactions 3.

Table 2: Quantitative PPE Specifications for 7-Fluoroisoquinolin-5-amine

PPE CategorySpecificationCausality / Rationale
Hand Protection Nitrile gloves (≥0.11 mm thickness)Nitrile provides excellent baseline resistance to solid amines. Expert Insight: If dissolving the compound in DMSO or Dichloromethane (DCM), nitrile will rapidly degrade. Use a laminated barrier glove (e.g., Silver Shield) under a nitrile outer glove.
Eye Protection ANSI Z87.1 Safety GogglesPrevents particulate ingress. Standard safety glasses with side shields are insufficient for fine, easily aerosolized powders.
Body Protection Flame-retardant, knee-length lab coatProtects against static-induced ignition of organic dust and prevents dermal exposure.
Respiratory N95/P100 Particulate RespiratorRequired only if engineering controls (fume hood) fail or during emergency spill response involving aerosolized powder.
Operational Workflow: A Self-Validating Protocol

To ensure absolute safety, every procedure must be a self-validating system—meaning the successful completion of one step inherently verifies the integrity of the previous step.

OperationalWorkflow A 1. Hazard Assessment (Identify Risks) B 2. PPE Inspection (Check Integrity) A->B C 3. Donning Sequence (Coat -> Mask -> Goggles -> Gloves) B->C D 4. Fume Hood Execution (Handle 7-Fluoroisoquinolin-5-amine) C->D E 5. Doffing Sequence (Outer Gloves -> Goggles -> Mask -> Coat) D->E F 6. Decontamination & EPA-Compliant Disposal E->F

Workflow for handling and PPE protocol of 7-Fluoroisoquinolin-5-amine.

Step-by-Step Methodology: Handling Protocol

Phase 1: Pre-Operation & Donning

  • Hazard Assessment: Verify the chemical identity and review the specific SDS for 7-Fluoroisoquinolin-5-amine.

  • Engineering Control Validation: Turn on the chemical fume hood.

    • Validation Check: Hold a delicate task wipe (Kimwipe) at the sash opening; it must be visibly pulled inward, confirming a minimum face velocity of 100 fpm.

  • PPE Inspection: Visually inspect the lab coat for tears. Inflate nitrile gloves with trapped air and apply pressure to check for micro-punctures.

  • Donning Sequence: Put on the lab coat and button it completely. Don safety goggles. Finally, don gloves, ensuring the cuffs are pulled over the sleeves of the lab coat to eliminate exposed skin at the wrists.

Phase 2: Execution (Fume Hood Handling)

  • Static Mitigation: Fluorinated powders can carry static charges. Wipe the exterior of the chemical container and the weighing spatula with a static-eliminating cloth before opening.

  • Transfer: Slowly uncap the vial inside the deepest part of the fume hood (at least 6 inches behind the sash). Use a clean, grounded spatula to transfer the required mass.

  • Sealing: Immediately recap the primary container.

    • Validation Check: Ensure the cap is threaded correctly and tightly sealed before moving it toward the sash to prevent accidental spills.

Phase 3: Doffing & Decontamination

  • Surface Decontamination: Wipe down the balance and fume hood surface with an appropriate solvent (e.g., 70% ethanol) while still wearing full PPE.

  • Glove Removal: Pinch the exterior of the first glove at the wrist and peel it off inside out. Slide an ungloved finger under the wrist of the second glove and peel it off, encapsulating the first glove.

  • Final Doffing: Remove goggles by the side arms (avoiding the front lens). Unbutton and remove the lab coat. Wash hands thoroughly with soap and water.

Spill Response & EPA-Compliant Disposal Plan

Chemical waste management is heavily regulated. Under the EPA's Resource Conservation and Recovery Act (RCRA), hazardous waste must be stored in secure, properly labeled containers within designated Satellite Accumulation Areas 4. Furthermore, OSHA mandates that these containers must be chemically compatible and free from deterioration 5.

SpillResponse Start Spill Detected Assess Assess Volume & Toxicity Start->Assess Evacuate Evacuate & Ventilate Assess->Evacuate Large/Aerosolized Contain Contain with Absorbent Assess->Contain Small/Manageable Evacuate->Contain Collect Collect in RCRA Container Contain->Collect Dispose Transfer to Accumulation Area Collect->Dispose

Logical decision tree for 7-Fluoroisoquinolin-5-amine spill response and containment.

Step-by-Step Methodology: Spill Response & Disposal
  • Immediate Containment: If a spill occurs, immediately halt work. If the spill is a dry powder, do not sweep it dry, as this will aerosolize the toxic particulates.

  • Wetting the Spill: Gently cover the powder with absorbent pads slightly dampened with a compatible solvent (e.g., water or ethanol) to suppress dust.

  • Collection: Using a disposable plastic scoop, collect the dampened powder and the absorbent pads.

  • RCRA-Compliant Segregation: Place the collected material into a designated, leak-proof hazardous waste container.

    • Validation Check: Verify that the container is explicitly labeled "Hazardous Waste - Toxic/Irritant (7-Fluoroisoquinolin-5-amine)" and includes the accumulation start date 4.

  • Transfer to Satellite Accumulation Area: Move the sealed container to the lab's designated Satellite Accumulation Area. Ensure it is segregated from incompatible chemicals (e.g., strong oxidizing agents or strong acids) 6.

References
  • Benchchem. "Safety and Handling for 4-Fluoroisoquinolin-5-amine". 3

  • BLD Pharm. "8-Fluoroisoquinolin-5-amine SDS". 1

  • Occupational Safety and Health Administration. "OSHA Technical Manual (OTM) - Section VIII: Chapter 1". 2

  • GAIACA. "How to Dispose of Chemical Waste in a Lab Correctly".4

  • Daniels Health. "How to Ensure Safe Chemical Waste Disposal in Laboratories". 5

  • Central Washington University. "Laboratory Hazardous Waste Disposal Guidelines". 6

Sources

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